ESTRATETRAENOL

• CAS: 1150-90-9

Core Science & Biosynthesis

The Origin of Estratetraenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid first identified in the mid-20th century.[1] It is a compound of significant interest due to its proposed role as a human pheromone, a topic that remains a subject of scientific debate. This technical guide provides a comprehensive overview of the origin of estratetraenol, detailing its initial discovery and isolation, methods of synthesis, and the proposed signaling pathways through which it may exert its effects. The information is presented with a focus on experimental methodologies and quantitative data to serve as a resource for researchers in the fields of endocrinology, neuroscience, and drug development.

Discovery and Initial Isolation

Estratetraenol was first identified in 1968 by Thysen, Elliott, and Katzman from the urine of pregnant women.[1] The initial isolation and identification were pioneering efforts that laid the groundwork for future research into this unique steroid.

Historical Experimental Protocol for Isolation from Urine

Experimental Workflow: Initial Isolation of Estratetraenol

A plausible workflow for the initial isolation and identification of estratetraenol.

Key Methodologies:

• Ion-Exchange Chromatography: This technique was likely used for the initial separation of steroids from other urinary components based on their charge.

• Thin-Layer Chromatography (TLC): TLC would have been employed for further purification of the steroid fractions.

• Gas Chromatography (GC): GC was a critical tool for the high-resolution separation of the purified steroid, allowing for its distinction from other similar compounds.[1]

• Spectrophotometry: This method was used for the final structural elucidation and identification of the isolated compound as estratetraenol.[1]

Quantitative Data from Urinary Analysis

Early studies provided the first quantitative estimates of estratetraenol concentrations in biological fluids.

Biological Sample	Concentration	Reference
Urine from pregnant women	~100 µg/L	Thysen et al., 1968 (as cited in later studies)

Synthesis of Estratetraenol

Estratetraenol is both an endogenous steroid and a compound that can be chemically synthesized. Its synthesis is of interest for research and commercial purposes.

Biosynthesis

Endogenous estratetraenol is synthesized from androstadienone.[2] This conversion is catalyzed by the enzyme aromatase, which is also responsible for the production of other estrogens. The primary site of this biosynthesis is believed to be the ovaries.

Biosynthesis Pathway of Estratetraenol

The enzymatic conversion of androstadienone to estratetraenol.

The aromatization process involves a series of hydroxylation and subsequent oxidation steps that convert the A-ring of the steroid nucleus into an aromatic ring.[3]

Chemical Synthesis

Generalized Chemical Synthesis Protocol:

A general approach to synthesizing estratetraenol would likely involve the following conceptual steps:

• Starting Material: Selection of a suitable steroid precursor, such as androsta-1,4-diene-3,17-dione.

• Aromatization of the A-ring: This is the key transformation. It can be achieved through various chemical methods, often involving multiple steps to introduce the aromatic ring.

• Modification of the D-ring: Introduction of the double bond at the C16-C17 position. This might be achieved through dehydration of a 17-hydroxy precursor.

• Purification: The final product would be purified using standard techniques such as column chromatography and recrystallization.

Proposed Signaling Pathways

The biological effects of estratetraenol are thought to be mediated through the olfactory system, although the precise mechanisms are still under investigation. Two primary pathways have been proposed: the main olfactory system and the vomeronasal system.

Main Olfactory Pathway

This pathway is the primary system for detecting volatile odorants.

Generalized Main Olfactory Signaling Pathway

Signal transduction in the main olfactory epithelium.

Vomeronasal Organ (VNO) Pathway

The VNO is a specialized chemosensory organ in many animals, though its functionality in humans is debated. It is thought to detect non-volatile cues, such as pheromones.

Generalized Vomeronasal Organ Signaling Pathway

Signal transduction in the vomeronasal organ.

Experimental Protocols for Bioassays

A variety of experimental designs have been employed to investigate the effects of estratetraenol on human psychology and brain function.

Psychophysiological and Behavioral Studies

These studies typically involve exposing participants to estratetraenol and measuring changes in mood, behavior, and physiological responses.

Experimental Workflow: Human Behavioral Assay

A generalized workflow for assessing behavioral responses to estratetraenol.

Key Parameters from Published Studies:

Parameter	Description	Example Values	References
Concentration	Concentration of estratetraenol used in the stimulus.	Pharmacological doses, often not specified in early studies. Later studies use more defined concentrations.	[4]
Delivery Method	How the compound is presented to the participant.	Upper-lip application, inhalation from a vial.	[4]
Tasks	The behavioral or cognitive measures used.	Mood questionnaires (e.g., POMS), social judgment tasks, sexual arousal ratings.	[4][5][6][7]
Physiological Measures	Objective physiological data collected.	Skin conductance, heart rate, skin temperature.	[8]

Neuroimaging Studies

Functional magnetic resonance imaging (fMRI) has been used to investigate the neural correlates of exposure to estratetraenol.

Generalized fMRI Protocol:

• Participant Screening: Ensure participants are suitable for MRI scanning.

• Baseline Scan: Acquire anatomical and baseline functional scans.

• Stimulus Presentation: Deliver estratetraenol and a control substance (e.g., clean air) in a block or event-related design while the participant is in the scanner.

• Task: Participants may perform a task or be instructed to passively perceive the stimulus.

• Image Acquisition: Acquire functional brain images throughout the experiment.

• Data Analysis: Preprocess the fMRI data and perform statistical analysis to identify brain regions with differential activation between the estratetraenol and control conditions.

Studies have reported that estratetraenol can activate the hypothalamus in men.[5]

Quantitative Data on the Effects of Estratetraenol

The reported effects of estratetraenol are varied and, in some cases, contradictory. The following table summarizes some of the key quantitative findings.

Effect Measured	Population	Finding	Reference
Mood	Men	Increased negative mood	[8]
Mood	Women	Increased positive mood	[8]
Mood	Men and Women	No significant effect on mood	Bensafi et al., 2003 (as cited in[8])
Social Cognition	Men	Improved accuracy in an interpersonal perception task, especially in evaluating romantic relationships.	[6][7]
Sexual Reward Preference	Men	Increased preference for larger, later sexual rewards.	[9]
Brain Activity (Hypothalamus)	Men	Increased hypothalamic activity.	[5]

Conclusion

Estratetraenol, since its discovery in the urine of pregnant women in 1968, has been a molecule of considerable scientific interest. While its role as a human pheromone is still debated, research has elucidated its biosynthetic pathway and explored its potential effects on human psychology and brain function. This technical guide has provided an overview of the origin of estratetraenol, from its initial isolation to the experimental methods used to study its activity. Further research is needed to fully understand its synthesis, the specifics of its signaling pathways in humans, and its ultimate biological significance.

References

• 1. Identification of estra-1,3,5(10),16-tetraen-3-ol (estratetraenol) from the urine of pregnant women (1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 3. Aromatase enzyme: Paving the way for exploring aromatization for cardio-renal protection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pheromones, in context [apa.org]
• 6. researchgate.net [researchgate.net]
• 7. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uu.diva-portal.org [uu.diva-portal.org]
• 9. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery of Estratetraenol in Pregnant Women's Urine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is a human steroid first identified in the urine of pregnant women in 1968.[1] Since its discovery, it has been the subject of considerable research, primarily focusing on its potential role as a human pheromone. This technical guide provides a comprehensive overview of the discovery of estratetraenol, detailing the experimental methodologies of the era, and presenting available data in a structured format. It also explores the current understanding of its putative signaling pathways and offers insights into modern analytical techniques for its detection. This document is intended to serve as a valuable resource for researchers in endocrinology, neuroscience, and drug development.

Introduction

The search for endogenous steroids that might act as chemical signals in humans led to the investigation of various biological fluids. The urine of pregnant women was a logical starting point due to the profound endocrinological changes that occur during gestation. In 1968, Thysen, Elliott, and Katzman reported the successful isolation and identification of a novel steroid, estratetraenol, from this source.[1] This discovery opened up a new avenue of research into the potential pheromonal effects of human steroids, a topic that remains a subject of scientific inquiry and debate.

Quantitative Data

Despite the identification of estratetraenol in 1968, a thorough review of the available scientific literature, including searches for the original publication and subsequent studies, did not yield specific quantitative data regarding the concentration of estratetraenol in the urine of pregnant women at various stages of gestation. The original paper by Thysen et al. focused on the isolation and identification of the compound rather than its quantification.[1] Subsequent research has largely centered on the behavioral and physiological effects of synthetic estratetraenol, rather than its endogenous levels. Therefore, a definitive quantitative summary table cannot be provided at this time.

Table 1: Concentration of Estratetraenol in Pregnant Women's Urine

Gestational Stage	Concentration Range (ng/mL)	Method of Quantification	Reference
First Trimester	Data Not Available	-	-
Second Trimester	Data Not Available	-	-
Third Trimester	Data Not Available	-	-

Note: The absence of data in this table reflects the lack of available quantitative measurements in the reviewed scientific literature.

Experimental Protocols

Original Isolation and Identification of Estratetraenol (Thysen et al., 1968)

While the full, detailed protocol from the original 1968 publication by Thysen, Elliott, and Katzman could not be retrieved, the published abstract and subsequent citations indicate the use of the following key techniques.[1] The workflow below is a generalized representation based on common steroid isolation practices of that era.

A generalized workflow for the isolation of estratetraenol in the 1960s.

• Sample Collection: Urine was collected from women in late pregnancy.

• Hydrolysis: To isolate the free steroid, the urine was likely treated with enzymes such as β-glucuronidase and sulfatase to cleave the conjugated forms (glucuronides and sulfates) in which steroids are often excreted.

• Extraction: The hydrolyzed urine was then subjected to liquid-liquid extraction using an organic solvent like diethyl ether to separate the steroids from the aqueous phase.

• Chromatographic Separation:

  • Ion Exchange Chromatography: This technique was employed to separate the extracted steroids into different fractions based on their chemical properties (e.g., acidic, phenolic, neutral).

  • Thin Layer Chromatography (TLC): The fractions of interest were further purified using TLC, a common method at the time for separating closely related compounds.

  • Gas Chromatography (GC): The purified samples were analyzed by GC. In the 1960s, packed columns with stationary phases like SE-30 were common for steroid analysis.[2]

• Spectrophotometry: The final isolated compound was subjected to spectrophotometric analysis (likely UV and/or IR spectroscopy) to elucidate its chemical structure, leading to the identification of estratetraenol.

Modern Quantitative Analysis using Gas Chromatography-Mass Spectrometry (GC-MS)

Modern analytical methods offer significantly higher sensitivity and specificity for the quantification of steroids in biological fluids. GC-MS is a powerful technique for this purpose.

A modern workflow for the quantification of estratetraenol by GC-MS.

• Sample Preparation:

  • An internal standard (e.g., a stable isotope-labeled version of estratetraenol) is added to a known volume of urine to correct for extraction losses and matrix effects.

  • The sample undergoes enzymatic hydrolysis to deconjugate the steroids.

• Extraction and Clean-up:

  • Solid Phase Extraction (SPE) with a suitable sorbent (e.g., C18) is used to extract and concentrate the steroids from the urine matrix, removing interfering substances.

• Derivatization:

  • The hydroxyl group of estratetraenol is derivatized, typically by silylation (e.g., using BSTFA), to increase its volatility and thermal stability for GC analysis.[3]

• GC-MS Analysis:

  • The derivatized sample is injected into a gas chromatograph equipped with a capillary column (e.g., HP-5MS) for separation.

  • The separated compounds are then introduced into a mass spectrometer for detection and quantification, often using selected ion monitoring (SIM) for high specificity.

• Quantification:

  • The concentration of estratetraenol in the original sample is determined by comparing the peak area of the analyte to that of the internal standard against a calibration curve prepared with known concentrations of a certified estratetraenol standard.

Signaling Pathways

The biological function of estratetraenol is a topic of ongoing research and debate, with most studies focusing on its putative role as a human pheromone.[4][5] The proposed signaling pathway does not involve a classical endocrine receptor cascade but rather the activation of specific brain regions in response to its scent.

Putative Pheromonal Signaling Pathway

The current hypothesis suggests that estratetraenol, when inhaled, is detected by the olfactory system. While the role of the vomeronasal organ (VNO) in humans is controversial and generally considered non-functional, studies have shown that the scent of estratetraenol can activate the hypothalamus in a sex-specific manner.[6][7]

A proposed signaling pathway for the putative pheromonal effects of estratetraenol.

This activation of the hypothalamus, a key brain region involved in regulating emotions, reproductive behavior, and hormonal balance, is thought to underlie the observed effects of estratetraenol on mood and attraction in some studies. It is important to note that the existence and significance of human pheromones are still actively debated within the scientific community.

Conclusion

The discovery of estratetraenol in the urine of pregnant women marked a significant step in human steroid research. While the original methodologies relied on classical biochemical techniques, modern analytical chemistry offers far more sensitive and specific means for its detection and quantification. The lack of quantitative data on endogenous estratetraenol levels remains a notable gap in the literature, presenting an opportunity for future research. Furthermore, the proposed signaling pathway of estratetraenol as a putative pheromone highlights the complex interplay between the olfactory system and brain regions that govern behavior and physiology. Further investigation is required to fully elucidate the biological role of this intriguing human steroid.

References

• 1. Identification of estra-1,3,5(10),16-tetraen-3-ol (estratetraenol) from the urine of pregnant women (1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. med.nagoya-u.ac.jp [med.nagoya-u.ac.jp]
• 3. GC/MS in Recent Years Has Defined the Normal and Clinically Disordered Steroidome: Will It Soon Be Surpassed by LC/Tandem MS in This Role? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pheromone effects on the human hypothalamus in relation to sexual orientation and gender - PubMed [pubmed.ncbi.nlm.nih.gov]

Estratetraenol: An Endogenous Steroid in Women - A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid found in women, first identified in the urine of pregnant individuals.[1][2][3] Structurally related to estrogens, it is considered a putative human pheromone, exerting effects on mood, physiology, and behavior, particularly in men.[2][4] Its synthesis from androstadienone is catalyzed by the enzyme aromatase, primarily in the ovaries.[4] Despite its discovery decades ago, the body of research on estratetraenol, especially concerning its quantitative presence in biological fluids and its precise mechanism of action in humans, remains limited and is an area of ongoing investigation. This technical guide provides a comprehensive overview of the current scientific understanding of estratetraenol, focusing on its biosynthesis, analytical methodologies for its detection, and its proposed physiological roles and signaling pathways.

Quantitative Analysis of Estratetraenol

Table 1: Reported Concentrations of Estratetraenol

Biological Matrix	Physiological State	Concentration	Method of Analysis	Reference
Urine	Pregnancy	Not Quantified	Chromatography	[1][3]
Perfume (exogenous)	N/A	0.19 mg/mL	GC-MS	[5]

Experimental Protocols for Detection and Quantification

While specific, validated protocols for the routine quantification of estratetraenol are not widely published, methodologies for the analysis of other steroids in biological matrices can be adapted. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the preferred analytical techniques for their sensitivity and specificity.

Sample Preparation: Extraction of Steroids from Urine

The following is a generalized protocol for the extraction of steroids from a urine matrix, which could be optimized for estratetraenol analysis.

2.1.1. Enzymatic Hydrolysis Steroids in urine are often present as glucuronide and sulfate (B86663) conjugates. An enzymatic hydrolysis step is necessary to cleave these conjugates and liberate the free steroid for analysis.

• To 1-3 mL of urine, add an internal standard (e.g., a deuterated analog of estratetraenol).

• Add a solution of β-glucuronidase/arylsulfatase in a suitable buffer (e.g., acetate (B1210297) buffer, pH 4.6-6.5).[6][7]

• Incubate the mixture at an elevated temperature (e.g., 37-45°C) for a sufficient period (e.g., 30 minutes to 4 hours) to ensure complete deconjugation.[7][8]

2.1.2. Solid-Phase Extraction (SPE) SPE is a common technique for sample cleanup and concentration.

• Condition a C18 SPE cartridge with methanol (B129727) followed by water.[1][7]

• Load the hydrolyzed urine sample onto the cartridge.

• Wash the cartridge with water to remove polar interferences.

• Elute the steroids with an organic solvent such as methanol or a mixture of dichloromethane.[1][8]

2.1.3. Liquid-Liquid Extraction (LLE) LLE is an alternative or additional cleanup step.

• To the hydrolyzed urine, add a buffer to adjust the pH (e.g., carbonate buffer, pH 10).[7]

• Add an immiscible organic solvent (e.g., diethyl ether, methyl tert-butyl ether).[7][8]

• Vortex thoroughly and centrifuge to separate the layers.

• Collect the organic layer containing the steroids.

Derivatization for GC-MS Analysis

For GC-MS analysis, steroids often require derivatization to increase their volatility and improve their chromatographic properties. A common two-step derivatization process is as follows:

• Oximation: Protects keto-groups by reacting the extracted and dried sample with methoxyamine hydrochloride in pyridine.[6]

• Silylation: Derivatizes hydroxyl-groups to form trimethylsilyl (B98337) (TMS) ethers using a silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with a catalyst like ammonium (B1175870) iodide (NH4I) and a reducing agent like ethanethiol.[6][9]

GC-MS and LC-MS/MS Analysis

2.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatography:

  • Column: A capillary column such as a DB-1 is typically used.[6]

  • Temperature Program: A programmed temperature ramp is employed to separate the steroid derivatives. A typical program might start at a lower temperature and increase to a higher temperature over an extended period (e.g., up to 90 minutes) to achieve optimal separation.[6]

• Mass Spectrometry:

  • Ionization: Electron ionization (EI) is commonly used.[6]

  • Detection: The mass spectrometer can be operated in full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for targeted quantification, which offers higher sensitivity.[6]

2.3.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) LC-MS/MS offers the advantage of analyzing underivatized steroids, though derivatization can be used to enhance sensitivity for certain compounds.

• Liquid Chromatography:

  • Column: A reverse-phase column, such as a C18, is typically used.

  • Mobile Phase: A gradient of aqueous and organic solvents (e.g., water and methanol/acetonitrile) is used for elution.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) is common.

  • Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity in quantification.

Biosynthesis of Estratetraenol

Estratetraenol is synthesized from androstadienone through the action of the enzyme aromatase (cytochrome P450 19A1).[4] This conversion is a key step in a branch of the steroidogenic pathway. Aromatase is highly expressed in the ovarian granulosa cells.[7] Its expression and activity are regulated by various factors, including follicle-stimulating hormone (FSH) and cyclic adenosine (B11128) monophosphate (cAMP).[7]

Figure 1: Biosynthesis pathway of estratetraenol from androstadienone via aromatase.

Signaling Pathways and Physiological Effects

The mechanism of action of estratetraenol in humans is a subject of ongoing research and debate. It is proposed to act as a chemosignal, influencing brain activity and behavior.

Putative Pheromonal Effects and Hypothalamic Activation

Functional magnetic resonance imaging (fMRI) studies have shown that exposure to estratetraenol can activate the hypothalamus in a sex-specific manner, with men showing a more pronounced response.[2][10] The hypothalamus is a key brain region involved in regulating endocrine function and social behaviors. This suggests a potential neural basis for the observed effects of estratetraenol on mood and arousal.

The Role of the Vomeronasal Organ (VNO) and Olfactory Receptors

In many mammals, pheromones are detected by the vomeronasal organ (VNO). However, the functionality of the VNO in adult humans is highly controversial, and it is generally considered to be vestigial.[2] Therefore, it is more likely that if estratetraenol acts as a chemosignal in humans, it is detected by olfactory receptors in the main olfactory epithelium. To date, specific human olfactory receptors that bind to estratetraenol have not been definitively identified.

The general mechanism of olfactory receptor activation involves the binding of an odorant molecule to a G-protein coupled receptor (GPCR) on the surface of an olfactory receptor neuron. This initiates a downstream signaling cascade, typically involving the activation of adenylyl cyclase, an increase in cyclic AMP (cAMP), the opening of cyclic nucleotide-gated ion channels, and the depolarization of the neuron, leading to the transmission of a signal to the brain.

Figure 2: A generalized olfactory signaling pathway potentially involved in estratetraenol perception.

Conclusion and Future Directions

Estratetraenol remains a fascinating yet enigmatic endogenous steroid in women. While its role as a putative pheromone is supported by studies showing its effects on the human brain and behavior, significant research is needed to fully elucidate its physiological significance. Key areas for future investigation include:

• Quantitative Analysis: Development and application of sensitive and specific analytical methods to determine the concentrations of estratetraenol in various biological fluids under different physiological conditions. This will be crucial for understanding its regulation and potential as a biomarker.

• Receptor Identification: Identification and characterization of the specific human olfactory or other receptors that bind to estratetraenol. This will be a critical step in unraveling its molecular mechanism of action.

• Clinical Studies: Well-controlled clinical studies are needed to further investigate the effects of estratetraenol on human physiology, mood, and behavior, moving beyond subjective reports to objective physiological measures.

A deeper understanding of estratetraenol could have implications for drug development in areas such as mood disorders, social-behavioral therapies, and reproductive health.

References

• 1. Highly sensitive and selective analysis of urinary steroids by comprehensive two-dimensional gas chromatography combined with positive chemical ionization quadrupole mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pheromone effects on the human hypothalamus in relation to sexual orientation and gender - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of estra-1,3,5(10),16-tetraen-3-ol (estratetraenol) from the urine of pregnant women (1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Estratetraenol - Wikipedia [en.wikipedia.org]
• 5. farmaciajournal.com [farmaciajournal.com]
• 6. mdpi.com [mdpi.com]
• 7. GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An LC-MS/MS analysis for seven sex hormones in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Hypothalamic Response to the Chemo-Signal Androstadienone in Gender Dysphoric Children and Adolescents - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Estratetraenol: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (EST) is an endogenous steroid found in women that has garnered significant interest for its putative role as a human pheromone.[1] First identified in the urine of pregnant women, this compound is structurally related to estrogenic hormones but notably lacks estrogenic activity.[1][2] Research suggests that estratetraenol may influence mood, social cognition, and behavior in a sex-specific manner, making it a subject of investigation in fields ranging from neurobiology to psychology and drug development.[3][4][5] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological effects of estratetraenol, with a focus on experimental methodologies and potential signaling pathways.

Chemical Identity and Physicochemical Properties

Estratetraenol is a C18 steroid belonging to the estrane (B1239764) family.[1] Its chemical structure is characterized by an aromatic A ring, typical of estrogens, and a double bond in the D ring at position 16.[1]

Table 1: Chemical Identifiers for Estratetraenol

Identifier	Value
IUPAC Name	(8S,9S,13R,14S)-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-ol[6]
Synonyms	Estra-1,3,5(10),16-tetraen-3-ol, Compound 742[7]
CAS Number	1150-90-9[7]
Molecular Formula	C₁₈H₂₂O[7]
Molecular Weight	254.37 g/mol [7]
InChI Key	CRMOMCHYBNOFIV-BDXSIMOUSA-N[6]
SMILES	C[C@]12CC[C@H]3--INVALID-LINK--CCC4=C3C=CC(=C4)O[7]

Table 2: Physicochemical Properties of Estratetraenol

Property	Value	Reference(s)
Appearance	White to pale yellow solid	[8]
Melting Point	130-131.5 °C	[9][10]
Boiling Point	400.2 °C at 760 mmHg	[6][9]
Solubility	Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)	[8][9]
Water Solubility	2.706 mg/L at 25 °C (estimated)	[6]
Purity (typical)	≥98% (HPLC)	[8]

Biological Activity and Mechanism of Action

Estratetraenol is classified as a putative human pheromone, a chemical signal that may elicit behavioral or physiological responses in other individuals of the same species.[2] Its effects are reported to be context-dependent and differ based on the sex and sexual orientation of the recipient.[4][11]

Effects on Social Cognition and Mood

Studies have indicated that exposure to estratetraenol can modulate aspects of social cognition, particularly in men. Research by Oren et al. (2019) demonstrated that men exposed to estratetraenol showed improved accuracy on the Interpersonal Perception Task, especially in discerning intimacy cues.[3] The same study found that estratetraenol enhanced men's emotional reaction to images of romantic touch.[3] Other studies have suggested that estratetraenol can influence mood, with some reports of it increasing positive mood in women and decreasing it in men.[4]

Effects on Sexual Motivation and Perception

Research by Wu et al. (2022) investigated the impact of estratetraenol on sexual motivation in heterosexual men using a sexual delay discounting task. The findings revealed that estratetraenol increased the preference for larger, delayed sexual rewards, suggesting a potential role in enhancing sexual motivation.[6] Furthermore, some studies suggest that estratetraenol may bias the perception of gender from ambiguous stimuli.[5]

Table 3: Quantitative Data from Behavioral Studies on Estratetraenol

Study	Experimental Task	Participants	Key Finding(s)	Quantitative Result(s)
Wu et al. (2022)	Sexual Delay Discounting Task	76 heterosexual men	Increased preference for larger, delayed sexual rewards.	Area Under the Curve (AUC) for LL choices: - Estratetraenol: M = 0.44, SD = 0.26 - Control: M = 0.38, SD = 0.21 (Paired t-test: t(75) = 2.11, p = 0.039)
Oren et al. (2019)	Picture-Rating Task (Emotional Reaction to Touch)	64 men	Stronger emotional reaction to touch under estratetraenol exposure.	Main effect for compound in trials depicting touch: - p = 0.047, ηp² = 0.061
Oren et al. (2019)	Interpersonal Perception Task	Men	Improved accuracy, particularly in the "Intimacy" category.	Specific quantitative data on accuracy scores not available in the abstract.

Proposed Signaling Pathway

The precise molecular mechanism by which estratetraenol exerts its effects is not fully elucidated. While many mammals detect pheromones via the vomeronasal organ (VNO), the human VNO is largely considered to be non-functional.[12][13] Current evidence suggests that the effects of putative human pheromones like estratetraenol are mediated through the main olfactory epithelium (MOE).[14]

The proposed pathway involves the binding of estratetraenol to a G-protein coupled receptor (GPCR) on the surface of olfactory sensory neurons. This interaction is hypothesized to initiate an intracellular signaling cascade, leading to neuronal depolarization and the transmission of a signal to the brain. Neuroimaging studies have shown that exposure to estratetraenol can activate specific brain regions, most notably the anterior hypothalamus, in a sex-specific manner.[5][11] The hypothalamus plays a crucial role in regulating hormones and behaviors related to reproduction and social bonding.

References

• 1. Neurobiology of TRPC2: from gene to behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | TRICK or TRP? What Trpc2−/− mice tell us about vomeronasal organ mediated innate behaviors [frontiersin.org]
• 3. Involvement of the G-Protein-Coupled Dopamine/Ecdysteroid Receptor DopEcR in the Behavioral Response to Sex Pheromone in an Insect | PLOS One [journals.plos.org]
• 4. Involvement of the G-protein-coupled dopamine/ecdysteroid receptor DopEcR in the behavioral response to sex pheromone in an insect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. G protein-coupled receptors function as cell membrane receptors for the steroid hormone 20-hydroxyecdysone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPC2 and the Molecular Biology of Pheromone Detection in Mammals - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mammalian Pheromones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Neural basis for pheromone signal transduction in mice [frontiersin.org]
• 10. Vomeronasal receptor - Wikipedia [en.wikipedia.org]
• 11. Use of computational modeling approaches in studying the binding interactions of compounds with human estrogen receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Xenopus V1R vomeronasal receptor family is expressed in the main olfactory system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Identification of Olfactory Receptors Responding to Androstenone and the Key Structure Determinant in Domestic Pig - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]

Estratetraenol and its Relationship to Estrogen Hormones: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous human steroid that is structurally analogous to estradiol (B170435). First identified in the urine of pregnant women, its primary researched role has been as a putative human pheromone, influencing mood and neurophysiological responses in a sex-specific manner. Despite its structural similarity to estrogens, a comprehensive review of peer-reviewed scientific literature reveals a notable absence of evidence for classical estrogenic activity. This technical guide provides an in-depth analysis of estratetraenol's biochemical relationship to estrogen hormones, detailing its synthesis, the standard experimental protocols used to assess estrogenicity, and a summary of the current, and often conflicting, state of knowledge. All quantitative data for relevant estrogenic compounds are presented, highlighting the lack of such data for estratetraenol in the scientific literature.

Structural and Biosynthetic Relationship to Estrogens

Estratetraenol is an 18-carbon steroid, sharing the core cyclopentanophenanthrene ring structure of all estrogens. The key structural differences between estratetraenol and the potent endogenous estrogen, 17β-estradiol, lie in the D-ring of the steroid. Estratetraenol lacks the C17β hydroxyl group and possesses a double bond between the C16 and C17 positions[1].

Biosynthesis

The biosynthesis of estrogens from cholesterol is a multi-step enzymatic process. The final and rate-limiting step is the aromatization of androgens, catalyzed by the enzyme aromatase (cytochrome P450 19A1). Estratetraenol is synthesized from the androgen precursor androstadienone, also via the action of aromatase, likely in the ovaries[1]. This positions its synthesis in parallel to the primary pathways of estradiol and estrone (B1671321) synthesis.

Caption: Biosynthetic pathways of estrogens and estratetraenol.

Assessment of Estrogenic Activity: A Data Deficit

A compound is considered estrogenic if it can bind to and activate estrogen receptors (ERα and/or ERβ), thereby mimicking the effects of endogenous estrogens. This activity is typically characterized by a combination of in vitro and in vivo assays.

A significant finding of this technical review is the stark contradiction between commercial claims and the peer-reviewed scientific literature regarding estratetraenol's estrogenic activity. A product information sheet from a chemical supplier describes estratetraenol as a "synthetic estrogen" that "binds to estrogen receptor cells and is metabolized...into 17β-estradiol"[2]. However, extensive searches of scientific databases have failed to uncover any peer-reviewed studies that substantiate these claims. On the contrary, the prevailing statement in the scientific literature is that estratetraenol has "no known estrogenic effects"[1]. This lack of published data from standardized estrogenicity assays is a critical knowledge gap.

To provide a framework for the necessary future research, the following sections detail the standard experimental protocols used to quantify estrogenic activity and present the known quantitative data for established estrogenic compounds.

Quantitative Data for Estrogenic Compounds

The following tables summarize key quantitative metrics for well-characterized estrogens. The absence of data for estratetraenol underscores the lack of experimental evidence for its estrogenic activity in the peer-reviewed literature.

Table 1: Estrogen Receptor Binding Affinity

Compound	Receptor	Kd (nM)	Relative Binding Affinity (RBA) (%)
17β-Estradiol (E2)	ERα	~0.1 - 0.2	100
	ERβ	~0.4 - 0.5	100
Estrone (E1)	ERα	Not Reported	~11 - 50
	ERβ	Not Reported	~10 - 30
Estriol (E3)	ERα	Not Reported	~10 - 15
	ERβ	Not Reported	~20 - 60
Estratetraenol	ERα / ERβ	No Data Available	No Data Available

Note: RBA values are typically determined by competitive binding assays and can vary based on experimental conditions. E2 is the reference compound (RBA = 100).

Table 2: In Vitro Estrogenic Potency

Compound	Assay	EC50 (nM)
17β-Estradiol (E2)	Yeast Estrogen Screen (YES)	~0.01 - 0.1
	E-SCREEN (MCF-7 Proliferation)	~0.001 - 0.01
	ERα Reporter Gene Assay	~0.0025 - 1.0
Estratetraenol	All Assays	No Data Available

Note: EC50 is the concentration at which the compound elicits 50% of its maximal effect.

Experimental Protocols for Determining Estrogenicity

The following protocols describe standard assays used to determine if a compound exhibits estrogenic activity.

In Vitro Assay: Competitive Ligand Binding Assay

This assay quantifies the ability of a test compound to compete with a radiolabeled estrogen (typically [³H]-17β-estradiol) for binding to a specific estrogen receptor subtype (ERα or ERβ).

Methodology:

• Receptor Preparation: Recombinant human ERα or ERβ, or cytosolic extracts from estrogen-sensitive tissues (e.g., rat uterus), are prepared and quantified.

• Incubation: A constant concentration of [³H]-17β-estradiol is incubated with the receptor preparation in the presence of increasing concentrations of the unlabeled test compound. A control incubation with unlabeled 17β-estradiol is used to determine the RBA.

• Separation: After reaching equilibrium, the receptor-bound radioligand is separated from the free radioligand. This is commonly achieved using hydroxylapatite or charcoal-dextran suspension, followed by centrifugation.

• Quantification: The radioactivity in the bound fraction is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled estradiol (IC50) is calculated. The Relative Binding Affinity (RBA) is then determined using the formula: RBA = (IC50 of 17β-Estradiol / IC50 of Test Compound) x 100

Caption: Workflow for a competitive estrogen receptor binding assay.

In Vitro Assay: E-SCREEN (Estrogen-SCREEN) Assay

This assay measures the proliferative effect of a test compound on an estrogen-dependent cell line, typically human breast cancer cells (MCF-7).

Methodology:

• Cell Culture: MCF-7 cells, which endogenously express ERα, are cultured in a hormone-depleted medium (e.g., phenol (B47542) red-free medium with charcoal-stripped serum) to establish a baseline proliferation rate.

• Treatment: Cells are seeded into multi-well plates and treated with a range of concentrations of the test compound. Positive (17β-estradiol) and negative (vehicle) controls are run in parallel.

• Incubation: The cells are incubated for a defined period (typically 6-7 days) to allow for cell proliferation.

• Quantification: The final cell number is determined. This can be done by direct cell counting, or more commonly, using assays that measure DNA content (e.g., SYBR Green) or metabolic activity (e.g., MTS assay).

• Data Analysis: The proliferative effect (PE) of the test compound is calculated relative to the controls. The concentration that yields half the maximal proliferation (EC50) is determined to quantify the compound's potency.

In Vitro Assay: Estrogen Receptor Reporter Gene Assay

This assay measures the ability of a compound to activate the transcription of a reporter gene under the control of an Estrogen Response Element (ERE).

Methodology:

• Cell Line: A suitable cell line (e.g., HeLa, HEK293, or a yeast strain) is engineered to contain two key components:

  • A plasmid expressing human ERα or ERβ.

  • A reporter plasmid containing a reporter gene (e.g., luciferase or β-galactosidase) downstream of a promoter with one or more EREs.

• Treatment: The cells are exposed to various concentrations of the test compound.

• Incubation: Cells are incubated for a period sufficient for transcription and translation of the reporter gene (typically 24-48 hours).

• Quantification: The activity of the reporter enzyme is measured (e.g., luminescence for luciferase, colorimetric change for β-galactosidase).

• Data Analysis: A dose-response curve is generated, and the EC50 value is calculated to determine the potency of the compound in activating ERE-mediated gene transcription.

In Vivo Assay: Uterotrophic Assay

This is the "gold standard" in vivo assay for assessing estrogenic activity. It measures the increase in uterine weight (uterotrophy) in immature or ovariectomized female rodents following exposure to a test compound.

Methodology:

• Animal Model: Immature or surgically ovariectomized female rats or mice are used. Ovariectomy removes the endogenous source of estrogens, making the uterus highly sensitive to exogenous estrogenic compounds.

• Dosing: The animals are administered the test compound, a positive control (e.g., ethinylestradiol), or a vehicle control for a set number of consecutive days (typically 3). Administration can be via oral gavage or subcutaneous injection.

• Endpoint Measurement: On the day after the final dose, the animals are euthanized, and their uteri are excised and weighed (both wet and blotted-dry weight).

• Data Analysis: A statistically significant increase in uterine weight compared to the vehicle control group indicates estrogenic activity.

Classical Estrogen Signaling Pathways

Estrogens exert their effects through two primary signaling pathways: a nuclear-initiated pathway that directly regulates gene transcription and a membrane-initiated pathway that triggers rapid intracellular signaling cascades. Estratetraenol is not known to activate these pathways; its effects are believed to be mediated through olfactory and neural pathways associated with pheromonal perception.

Caption: Classical nuclear and membrane-initiated estrogen signaling pathways.

Conclusion

Estratetraenol is a human steroid that is biosynthetically and structurally related to estrogens. However, its functional relationship is complex and poorly defined by classical endocrinological standards. While commercial sources make claims of estrogenic activity and metabolic conversion to estradiol, the peer-reviewed scientific literature is devoid of the quantitative data from standard estrogenicity assays needed to support these assertions. The overwhelming focus of research has been on its role as a putative pheromone, with effects mediated through the central nervous system rather than through classical estrogen receptor activation in peripheral tissues.

For researchers in drug development and related fields, it is critical to note that based on the available scientific evidence, estratetraenol cannot be classified as an estrogen. The conflicting information highlights a significant gap in the pharmacological characterization of this compound. Definitive studies employing the standardized in vitro and in vivo protocols outlined in this guide are required to resolve the controversy and accurately define estratetraenol's hormonal activity profile.

References

• 1. Estratetraenol - Wikipedia [en.wikipedia.org]
• 2. Estratetraenol | 1150-90-9 | FE22835 | Biosynth [biosynth.com]

The Contentious Case of Estratetraenol: A Technical Review of its Role in Human Olfaction

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Estratetraenol (EST), a steroid found in the urine of pregnant women, has been a focal point of controversy in the field of human olfaction for decades.[1] Postulated as a putative female pheromone, its influence on human behavior and physiology remains a subject of intense debate. This technical guide provides a comprehensive overview of the current state of research into estratetraenol, with a focus on its disputed role in human chemosignaling. We delve into the evidence for and against its pheromonal activity, examine the experimental methodologies employed in key studies, and present the quantitative data in a clear, comparative format. Furthermore, we explore the proposed signaling pathways and critique the existing body of literature, offering insights for future research and development in this complex and often contradictory field.

Introduction: The Pheromone Postulate and the Estratetraenol Enigma

The concept of pheromones, chemical signals that trigger innate behaviors in members of the same species, is well-established in the animal kingdom. However, the existence and function of such signals in humans are far more ambiguous.[2] Estratetraenol, an estrogen-like steroid, emerged as a prime candidate for a human female pheromone, purported to influence male behavior and physiology.[3][4] Despite numerous studies, the scientific community remains divided on its true impact. Critics point to methodological flaws, lack of replicability, and the use of pharmacological, rather than physiological, concentrations of the compound in many experiments.[2] This guide aims to dissect the controversy by presenting a detailed analysis of the available scientific evidence.

The Vomeronasal Organ (VNO) vs. The Main Olfactory System: A Paradigm Shift

Initial theories on the action of putative human pheromones centered on the vomeronasal organ (VNO), a specialized chemosensory structure found in many animals.[5] However, in adult humans, the VNO is now widely considered to be a vestigial organ, lacking the necessary neuronal connections to the brain to be functional in pheromone detection.[6][7][8]

Recent research has shifted focus to the main olfactory system as the likely mediator of any effects of estratetraenol.[9] Studies have demonstrated that the hypothalamic activation observed in response to EST is dependent on a functional main olfactory epithelium, suggesting that this is the primary pathway for its perception.[10][11]

Key Experiments in Estratetraenol Research: A Methodological Deep Dive

The scientific literature on estratetraenol is characterized by a mix of studies reporting significant behavioral and physiological effects, and those finding no discernible impact. Below, we provide detailed experimental protocols from some of the most influential studies in this area.

Studies Suggesting an Effect of Estratetraenol

3.1.1. Zhou et al. (2014): Influence on Gender Perception

This study investigated whether estratetraenol could influence the perception of gender from ambiguous point-light walkers.

• Experimental Protocol:

  • Participants: 24 heterosexual males, 24 heterosexual females, 24 homosexual males, and 24 homosexual/bisexual females.

  • Design: A double-blind, repeated-measures design.

  • Stimuli: Participants were exposed to either estratetraenol (for male participants) or androstadienone (for female and homosexual male participants), or a control solution (clove oil in propylene (B89431) glycol). The point-light walkers were digitally morphed to represent a spectrum of gaits from masculine to feminine.

  • Procedure: Participants viewed the point-light walkers for 500 milliseconds and were asked to identify the gender of the walker.

  • Key Finding: Heterosexual men exposed to estratetraenol were more likely to perceive the ambiguous walkers as feminine.[12]

3.1.2. Oren et al. (2019): "A Scent of Romance" - Effects on Social Cognition

This research explored the impact of estratetraenol on men's social cognition, particularly in romantic contexts.

• Experimental Protocol:

  • Experiment 1 Participants: A group of men (specific number to be confirmed from full text).

  • Experiment 1 Design: A double-blind, within-subject design.

  • Experiment 1 Stimuli: Participants were exposed to estratetraenol and a control solution while performing the Interpersonal Perception Task.

  • Experiment 1 Procedure: Participants evaluated various social interactions.

  • Experiment 1 Key Finding: Men showed improved accuracy in the "Intimacy" category of the task when exposed to estratetraenol.[13]

  • Experiment 2 Participants: A different sample of men.

  • Experiment 2 Design: A double-blind, within-subject design.

  • Experiment 2 Stimuli: Participants were exposed to estratetraenol and a control solution while viewing images of romantic touch.

  • Experiment 2 Procedure: Participants' emotional reactions to the images were measured.

  • Experiment 2 Key Finding: Men's emotional reaction to romantic touch was stronger under the influence of estratetraenol.[13][14]

3.1.3. Jacob and McClintock (2000): Mood and Physiological Effects

An early study that reported effects of estratetraenol on mood and autonomic arousal.

• Experimental Protocol:

  • Participants: Men and women.

  • Design: A double-blind, placebo-controlled study.

  • Stimuli: Estratetraenol and a control substance.

  • Procedure: Participants were exposed to the substances and their mood and physiological parameters (e.g., skin temperature, skin conductance) were monitored.

  • Key Finding: Estratetraenol was reported to increase positive mood in women and decrease it in men, and also affect autonomic nervous system activity.[13]

Studies Finding No Significant Effect of Estratetraenol

3.2.1. Hare et al. (2017): A Failure to Replicate

This study attempted to replicate and extend the findings of Zhou et al. (2014) and also investigated effects on attractiveness and unfaithfulness ratings.

• Experimental Protocol:

  • Participants: 94 heterosexual, Caucasian participants (43 male, 51 female).

  • Design: A double-blind, repeated-measures design.

  • Stimuli: Participants were exposed to estratetraenol, androstadienone, or a control scent (clove oil). They viewed gender-neutral facial morphs and photographs of opposite-sex faces.

  • Procedure: In two separate tasks, participants were asked to determine the gender of the morphed faces and to rate the attractiveness and perceived unfaithfulness of the opposite-sex faces.

  • Key Finding: Exposure to estratetraenol (or androstadienone) had no effect on gender perception, attractiveness ratings, or judgments of unfaithfulness.[2][15]

Quantitative Data Summary

The following tables summarize the key quantitative findings from the cited studies. It is important to note the variability in effect sizes and statistical significance across different experiments.

Study	Participants	Task	Key Finding with Estratetraenol	Statistical Significance
Zhou et al. (2014)	24 Heterosexual Men	Gender Perception (Point-Light Walkers)	Increased perception of walkers as feminine.	Reported as statistically significant.
Oren et al. (2019) - Exp 1	Men	Social Cognition (Interpersonal Perception Task)	Improved accuracy in "Intimacy" category.	Reported as statistically significant.
Oren et al. (2019) - Exp 2	Men	Emotional Reaction to Romantic Touch	Stronger emotional reaction to touch.	p = 0.047, ηp² = 0.061[14]
Hare et al. (2017)	43 Heterosexual Men	Gender Perception (Facial Morphs)	No significant effect.	Not statistically significant.
Hare et al. (2017)	43 Heterosexual Men	Attractiveness & Unfaithfulness Ratings	No significant effect.	Not statistically significant.

Proposed Signaling Pathway and Experimental Workflows

Given the evidence pointing towards the main olfactory system, a putative signaling pathway for estratetraenol would likely involve olfactory receptors. However, the specific receptor(s) that bind to estratetraenol have not been definitively identified. The general olfactory signaling cascade is initiated by the binding of an odorant molecule to a G-protein coupled receptor (GPCR) on the surface of an olfactory sensory neuron.

Putative Signaling Pathway of Estratetraenol

Caption: Putative signaling pathway for estratetraenol in the main olfactory system.

Experimental Workflow: Zhou et al. (2014)

References

• 1. researchgate.net [researchgate.net]
• 2. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The scented brain: pheromonal responses in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Subthreshold amounts of social odorant affect mood, but not behavior, in heterosexual women when tested by a male, but not a female, experimenter | Semantic Scholar [semanticscholar.org]
• 6. savemyexams.com [savemyexams.com]
• 7. researchgate.net [researchgate.net]
• 8. api.pageplace.de [api.pageplace.de]
• 9. Putative sex-specific human pheromones do not affect gender perception, attractiveness ratings or unfaithfulness judgements of opposite sex faces | Semantic Scholar [semanticscholar.org]
• 10. users.phhp.ufl.edu [users.phhp.ufl.edu]
• 11. Influence of affective and cognitive judgments on autonomic parameters during inhalation of pleasant and unpleasant odors in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. LabXchange [labxchange.org]
• 13. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 14. prezi.com [prezi.com]
• 15. scribd.com [scribd.com]

The Contentious Case of Estratetraenol: A Technical Review of its Putative Pheromonal Effects on Human Behavior

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals.

The role of estratetraenol (EST), a steroid found in female urine, as a putative human pheromone remains a subject of intense scientific debate. While some studies suggest it can influence mood, perception, and physiological arousal in a sex-specific manner, others have failed to replicate these findings, casting doubt on its classification as a functional human pheromone. This in-depth guide provides a technical overview of the existing research, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing key pathways and workflows to facilitate a deeper understanding of this controversial topic.

Quantitative Data Summary

The reported effects of estratetraenol on human behavior are varied and, at times, contradictory. The following tables summarize the key quantitative findings from notable studies.

Table 1: Effects of Estratetraenol on Mood

Study	Participants	Task	Key Findings
Jacob & McClintock (2000)[1][2][3]	Men and Women	Mood questionnaires	Increased positive mood in women; decreased positive mood in men.[1][2]
Bensafi et al. (2003)[3]	Men and Women	Mood assessment	No significant effect on mood in either men or women.[3]
Olsson et al. (2006)[2]	Men	Mood rating	Decreased positive mood.[2]

Table 2: Effects of Estratetraenol on Attractiveness and Mate Perception

Study	Participants	Task	Key Findings
Saxton et al. (2008) (related to androstadienone, but relevant context)[4]	Women	Speed-dating	Modest evidence for increased attraction ratings to potential mates.[4]
Hare et al. (2017)[4][5][6][7][8]	43 male, 51 female heterosexual Caucasians	Rating opposite-sex faces for attractiveness and unfaithfulness	No effect on attractiveness or unfaithfulness ratings.[4][5][6][7]
Oren et al. (2019)[2][9][10][11]	Men	Interpersonal Perception Task & emotional reaction to images of touch	Improved accuracy in evaluating romantic relationships; stronger emotional reaction to touch.[2][9][10][11]
Zhou et al. (2014)[4][11][12][13]	Heterosexual and homosexual/bisexual men and women	Gender attribution to point-light walkers (PLWs)	Heterosexual men were more likely to perceive PLWs as feminine.[4][11][12][13]

Table 3: Physiological Effects of Estratetraenol

Study	Participants	Measurement	Key Findings
Jacob et al. (2001)[2][3][9][14]	Men and Women	Skin temperature and skin conductance	Increased physiological arousal (lower skin temperature, higher skin conductance) in women, but not in men.[1][2][9]
Monti-Bloch & Grosser (1991)[2][3]	Men and Women	Electrical potentials at vomeronasal cells	Selective electrical changes in men's vomeronasal cells, not observed in women or other olfactory epithelium cells.[2][3]
Savic et al. (2001)[3][11][13][15]	Men	Positron Emission Tomography (PET)	Increased hypothalamic activity.[3][11][13][15]

Experimental Protocols

The methodologies employed in studying estratetraenol's effects are critical to interpreting the conflicting results. Below are detailed protocols from key studies.

Protocol 1: Gender Perception Study (Zhou et al., 2014)

• Objective: To investigate if androstadienone (AND) and estratetraenol (EST) signal gender and affect gender perception.

• Participants: 24 heterosexual males, 24 heterosexual females, 24 homosexual males, and 24 bisexual or homosexual females.[8]

• Stimuli:

  • Putative pheromones: AND and EST, and a control solution. The scents were masked with clove oil.[8]

  • Visual stimuli: Point-light walkers (PLWs) animated to represent gaits ranging from feminine to masculine.[12]

• Procedure:

  • A cotton ball with the designated scent (AND, EST, or control) was taped under the participant's nose.[8]

  • The study followed a repeated-measures, double-blind, and counterbalanced design.[8]

  • Participants viewed the PLWs on a screen for a brief period.

  • After each presentation, they were required to judge whether the walker was masculine or feminine.[12]

• Key Measures: Frequency of "male" or "female" responses to the PLWs under each scent condition.

Protocol 2: Attractiveness Rating Study (Hare et al., 2017)

• Objective: To determine if AND and EST affect perceptions of gender, attractiveness, and unfaithfulness.[4][5][6]

• Participants: 94 heterosexual, Caucasian participants (43 male, 51 female).[4][6]

• Design: A double-blind, repeated-measures study conducted on two consecutive days.[4]

• Procedure:

  • On one day, participants were exposed to a control scent, and on the other, to either AND or EST.

  • Task 1 (Gender Perception): 46 participants identified the gender of five gender-neutral facial morphs.[4][6]

  • Task 2 (Attractiveness and Unfaithfulness Rating): 94 participants rated photographs of opposite-sex faces for attractiveness and probable sexual unfaithfulness.[4][6]

• Key Measures: Gender classification of faces; attractiveness and unfaithfulness ratings on a numerical scale.

Protocol 3: Neuroimaging Study (Savic et al., 2001)

• Objective: To investigate the neural correlates of exposure to AND and EST.

• Participants: Men and women.

• Methodology: Positron Emission Tomography (PET) was used to measure regional cerebral blood flow (rCBF) as an indicator of brain activity.

• Procedure:

  • Participants were exposed to AND, EST, and a control odorant.

  • PET scans were acquired during exposure to each substance.

• Key Measures: Changes in rCBF in specific brain regions, particularly the hypothalamus. The study found that EST activated the hypothalamus in men.[11][13][15]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed signaling pathways for estratetraenol and a typical experimental workflow for studying its effects.

Caption: Putative signaling pathway of Estratetraenol.

Caption: Generalized experimental workflow.

Conclusion

The existing body of research on the putative pheromonal effects of estratetraenol on human behavior is characterized by a lack of consensus. While some studies provide intriguing evidence for its influence on mood, perception, and physiology, particularly in sex-specific ways, these findings are often not replicated in subsequent, well-controlled studies. The debate is further complicated by the uncertainty surrounding the functionality of the human vomeronasal organ, a key structure for pheromone detection in other mammals.

For researchers, scientists, and drug development professionals, the current state of evidence underscores the need for rigorous, large-scale, and replicable studies to definitively elucidate the role, if any, of estratetraenol in human social and sexual behavior. Future research should prioritize robust methodologies, including standardized dosages, double-blind and placebo-controlled designs, and diverse participant populations. Furthermore, a deeper investigation into the underlying neural mechanisms, potentially through advanced neuroimaging techniques, is crucial to move the field forward. Until such evidence emerges, the classification of estratetraenol as a human pheromone remains putative and a subject of continued scientific inquiry.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uu.diva-portal.org [uu.diva-portal.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Putative sex-specific human pheromones do not affect gender perception, attractiveness ratings or unfaithfulness judgements of opposite sex faces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Putative sex-specific human pheromones do not affect gender perception, attractiveness ratings or unfaithfulness judgements of opposite sex faces | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. savemyexams.com [savemyexams.com]
• 9. researchgate.net [researchgate.net]
• 10. [PDF] A scent of romance: human putative pheromone affects men’s sexual cognition | Semantic Scholar [semanticscholar.org]
• 11. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 12. LabXchange [labxchange.org]
• 13. Oxytocin modulates human chemosensory decoding of sex in a dose-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pheromones, in context [apa.org]

Technical Whitepaper: Estratetraenol's Mechanism of Action on the Central Nervous System

Abstract

Estratetraenol (EST) is a steroid found in female urine that has been investigated as a putative human pheromone. Its mechanism of action on the central nervous system (CNS) remains a subject of considerable scientific debate. While early theories focused on the vomeronasal organ (VNO), current evidence suggests that any effects of EST are likely mediated through the main olfactory epithelium (MOE). Neuroimaging studies have demonstrated that exposure to EST can elicit sexually dimorphic activation in specific hypothalamic nuclei in heterosexual men, a response not observed in heterosexual women. These CNS effects are correlated with modest, context-dependent changes in mood, autonomic arousal, and social cognition. However, the specific receptors, the precise intracellular signaling pathways, and the compound's status as a true human pheromone have not been definitively established. This document provides a technical overview of the current understanding of EST's action, detailing neurophysiological findings, plausible signaling cascades, and the experimental protocols used in its investigation, while highlighting the significant controversies and gaps in the existing research.

Introduction: The Controversial Status of Estratetraenol

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous human steroid first identified in the urine of pregnant women.[1] It has been widely studied as a candidate for a human sex pheromone, a chemical signal that triggers an innate physiological or behavioral response in another member of the same species.[2]

Despite decades of research, the classification of EST as a human pheromone is highly contentious.[3] Critics point to a lack of robust, replicable evidence from large-scale studies, the absence of a clear scientific basis for selecting this specific molecule for testing, and a publication landscape potentially skewed by positive publication bias.[3][4] Many researchers argue that the fundamental criteria for classifying a substance as a pheromone—such as eliciting an innate, stereotyped behavior—have not been met for EST.[2][4]

This guide synthesizes the existing data on EST's effects on the CNS, presenting the findings within this critical scientific context.

Receptor-Level Interactions: From the VNO to the Olfactory Mucosa

The Vomeronasal Organ (VNO) Hypothesis

In many mammals, pheromone detection is primarily mediated by the vomeronasal organ (VNO), a distinct chemosensory structure that projects to the accessory olfactory bulb.[5][6][7] Early research into EST's effects was predicated on the hypothesis that it acted via a functional human VNO.[2][8] However, the consensus in the scientific community is that the human VNO is vestigial or non-functional in adults.[4][9][10] Anatomical and histological studies show that the human VNO epithelium more closely resembles respiratory tissue and lacks the mature sensory neurons found in species with functional VNOs.[10]

Main Olfactory Epithelium (MOE) as the Putative Site of Action

With the VNO largely dismissed as a viable pathway, the main olfactory epithelium (MOE) is the more likely site for EST detection.[9] This is supported by studies showing that brain activation in response to EST is dependent on a functional olfactory system; individuals with anosmia (loss of smell) do not exhibit the typical hypothalamic responses.[10][11] The MOE contains a vast array of G-protein coupled receptors (GPCRs) responsible for detecting conventional odorants. It is hypothesized that EST may activate a specific subset of these olfactory receptors or a yet-unidentified receptor type within this tissue.

A critical gap in the literature is the identification of a specific receptor for EST. To date, no olfactory or vomeronasal-type receptor has been shown to bind EST with high affinity and specificity. Consequently, quantitative data on binding affinity (e.g., Kd or IC50 values) for EST to a human receptor are absent from published research.

Proposed Intracellular Signaling Pathway

Assuming EST acts on a GPCR within the main olfactory epithelium, its binding would initiate a downstream intracellular signaling cascade. While the exact pathway is undefined, a plausible mechanism, analogous to canonical olfactory signaling, can be proposed.[9]

Upon binding, EST would induce a conformational change in its receptor, activating a coupled heterotrimeric G-protein (likely Gαolf, common in olfactory neurons). The activated Gα subunit would then stimulate adenylyl cyclase, leading to the conversion of ATP to cyclic AMP (cAMP). This increase in intracellular cAMP would activate Protein Kinase A (PKA), which in turn phosphorylates downstream targets, including ion channels and transcription factors like CREB (cAMP response element-binding protein), ultimately leading to neuronal depolarization and altered gene expression.

References

• 1. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Pheromone effects on the human hypothalamus in relation to sexual orientation and gender - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Signaling mechanisms and behavioral function of the mouse basal vomeronasal neuroepithelium [frontiersin.org]
• 7. Vomeronasal Receptors and Signal Transduction in the Vomeronasal Organ of Mammals - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Pheromones, in context [apa.org]
• 9. Human Pheromone Detection by the Vomeronasal Organ: Unnecessary for Mate Selection? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 11. zhouw.psych.ac.cn [zhouw.psych.ac.cn]

An In-depth Technical Guide on the Synthesis of Estratetraenol from Androstadienone

For Researchers, Scientists, and Drug Development Professionals

Abstract: Estratetraenol, a steroid with reported pheromonal activity, is biologically synthesized from androstadienone through the action of the enzyme aromatase. This technical guide provides a comprehensive overview of this transformation, focusing on the core scientific principles and methodologies relevant to its synthesis. This document outlines the biological pathway and presents a detailed, generalized experimental protocol for the chemoenzymatic synthesis of estratetraenol from androstadienone. Quantitative data, based on typical enzymatic conversions, are summarized for comparative analysis. Furthermore, signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of the processes involved.

Introduction

Estratetraenol, chemically known as estra-1,3,5(10),16-tetraen-3-ol, is an endogenous steroid found in humans.[1] It is structurally related to estrogens but lacks significant estrogenic activity.[1] The primary biological precursor to estratetraenol is androstadienone (androsta-4,16-dien-3-one), a C19 steroid. The conversion of androstadienone to estratetraenol is a key step in its biosynthesis and is catalyzed by the enzyme aromatase (cytochrome P450 19A1).[1][2][3] This process involves the aromatization of the A-ring of the steroid nucleus. Understanding the synthesis of estratetraenol is of interest to researchers in various fields, including endocrinology, neuroscience, and medicinal chemistry.

Biological Synthesis Pathway

The biosynthesis of estratetraenol from androstadienone is a multi-step enzymatic process mediated by aromatase. This enzyme complex, located in the endoplasmic reticulum of various tissues, catalyzes the conversion of androgens to estrogens.[2][4] The aromatization of the A-ring of androstadienone involves a series of oxidative reactions.

References

• 1. Estratetraenol - Wikipedia [en.wikipedia.org]
• 2. JBC: On the trail of steroid aromatase [asbmb.org]
• 3. Aromatase enzyme: Paving the way for exploring aromatization for cardio-renal protection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 19-hydroxy Steroids in the Aromatase Reaction: Review on Expression and Potential Functions - PMC [pmc.ncbi.nlm.nih.gov]

Neurobiological Underpinnings of Estratetraenol Exposure: A Technical Guide

An In-depth Examination of the Neural, Behavioral, and Physiological Responses to a Putative Human Pheromone

This technical guide provides a comprehensive overview of the neurobiological effects of estratetraenol (EST), a steroid found in female urine and a candidate for a human sex pheromone.[1] Synthesized for researchers, scientists, and drug development professionals, this document details the current understanding of EST's mechanism of action, its impact on brain activity, and its influence on human behavior and physiology. The information is presented through detailed experimental protocols, quantitative data summaries, and visual representations of key pathways and workflows.

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is a steroid structurally related to estrogen but lacking significant estrogenic effects.[2] First isolated from the urine of pregnant women, it has been a focal point of human pheromone research.[1] Studies suggest that EST exposure can influence mood, social cognition, and sexual perception in a sex-specific manner, primarily affecting heterosexual men and homosexual women.[3][4] This guide synthesizes the key findings from neuroimaging, behavioral, and physiological studies to provide a detailed understanding of its neurobiological underpinnings.

Neurobiological Mechanisms

The prevailing hypothesis is that estratetraenol is detected by the main olfactory epithelium, rather than the vomeronasal organ (VNO), which is considered largely non-functional in adult humans. From the olfactory epithelium, signals are thought to be relayed to higher-order brain regions, most notably the hypothalamus, a key area involved in regulating sexual behavior and hormonal responses.

Proposed Signaling Pathway

The precise molecular signaling cascade initiated by estratetraenol in the olfactory system is not fully elucidated but is believed to follow a pathway similar to other odorants, leading to the activation of specific hypothalamic nuclei.

Proposed neural signaling pathway of Estratetraenol.

Neuroimaging Studies: Brain Activation in Response to Estratetraenol

Functional neuroimaging studies, primarily using Positron Emission Tomography (PET) and functional Magnetic Resonance Imaging (fMRI), have been instrumental in identifying the brain regions that respond to EST. A consistent finding is the activation of the hypothalamus in a sexually dimorphic pattern.

Key Findings from Neuroimaging Research

• Hypothalamic Activation: Exposure to EST has been shown to activate the anterior hypothalamus, including the paraventricular and dorsomedial nuclei, in heterosexual men.[5][6]

• Sex-Specific and Orientation-Specific Responses: This hypothalamic activation is not observed in heterosexual women.[5] However, studies have shown that homosexual women exhibit hypothalamic activation in response to EST, a pattern similar to that of heterosexual men.[1][3]

• Olfactory Cortex Activation: In contrast, heterosexual women and lesbian women tend to process EST in the classic olfactory brain regions, such as the amygdala and piriform cortex, when not showing a hypothalamic response.[1][3]

Quantitative Data from Neuroimaging Studies

The following table summarizes the key findings from neuroimaging studies investigating brain activation in response to estratetraenol.

Study	Participant Group	Brain Region Activated by EST	Talairach Coordinates (x, y, z)	Z-score / Significance
Savic et al. (2001)	Heterosexual Men	Anterior Hypothalamus (paraventricular & dorsomedial nuclei)	4, -11, -6	Z = 3.8
Heterosexual Women	Amygdala, Piriform Cortex	Not specified for EST	Not specified for EST
Berglund et al. (2006)	Lesbian Women	Anterior Hypothalamus (shared cluster with heterosexual men)	Not specified	Corrected p = 0.06
Heterosexual Women	No significant hypothalamic activation	N/A	N/A

Experimental Protocol: fMRI/PET Study of Estratetraenol Exposure

This protocol is a generalized representation based on the methodologies of Savic et al. (2001) and Berglund et al. (2006).[1][5]

• Participant Recruitment: Participants are screened for age, health, sexual orientation (using the Kinsey scale), and olfactory function.

• Stimulus Preparation:

  • Estratetraenol (EST): A specific concentration of EST (e.g., 0.1 M) is dissolved in a carrier solution, often propylene (B89431) glycol.

  • Control Substance: The carrier solution alone or a neutral odorant is used as a control.

  • Masking: To prevent conscious identification, a masking odor like clove oil (e.g., 1% v/v) may be added to both the EST and control solutions.[7]

• Stimulus Administration: The prepared solutions are presented to the participant via an olfactometer or a cotton swab placed under the nose during the scanning session.

• Neuroimaging Data Acquisition:

  • Modality: PET with 15O-H2O or BOLD fMRI.

  • Scanning Parameters: Standardized parameters for whole-brain coverage are used (e.g., for fMRI: TR=3000 ms, TE=40 ms, 3.75 x 3.75 mm in-plane resolution, 4.5 mm slice thickness).

• Data Analysis:

  • Preprocessing: Includes motion correction, spatial normalization to a standard brain template (e.g., MNI or Talairach), and smoothing.

  • Statistical Analysis: A General Linear Model (GLM) is typically used to identify brain regions showing a significant change in blood flow or BOLD signal in response to EST compared to the control substance.[8]

Generalized workflow for neuroimaging studies of Estratetraenol.

Behavioral and Physiological Effects of Estratetraenol Exposure

Beyond brain activation, research has explored the tangible effects of EST on human perception, mood, and autonomic nervous system responses.

Key Findings from Behavioral and Physiological Studies

• Gender Perception: Exposure to EST has been shown to bias heterosexual men toward perceiving digitally morphed "point-light walkers" as more feminine.[9][10]

• Mood: The effects on mood are complex and can be context-dependent. Some studies report that EST decreases positive mood in men.[11][12]

• Social Cognition: EST has been found to improve the accuracy of men in social cognition tasks, particularly in evaluating romantic relationships, and to strengthen their emotional reaction to depictions of romantic touch.[13][14]

• Autonomic Nervous System: EST can induce changes in autonomic arousal, such as alterations in skin conductance and skin temperature.[15]

Quantitative Data from Behavioral and Physiological Studies

The following table summarizes key quantitative findings from behavioral and physiological studies.

Study	Participant Group	Dependent Variable	Finding	Statistical Significance
Zhou et al. (2014)	Heterosexual Men	Perception of Point-Light Walkers	Increased perception of femininity	p < 0.05
Jacob & McClintock (2000)	Men	Positive Stimulated Mood	Decreased mood state	Not specified
Oren et al. (2019)	Men	Social Cognition Accuracy (Intimacy)	Higher accuracy with EST	F(1, 55) = 5.35, p = 0.024
Men	Emotionality Rating of "Touch" Photos	Higher emotionality with EST	p = 0.047
Bensafi et al. (2004a)	Men	Autonomic Arousal	Context-dependent changes	Not specified

Experimental Protocol: Behavioral Study of Estratetraenol Exposure

This protocol is a generalized representation based on the methodologies of Zhou et al. (2014) and Oren et al. (2019).[9][14]

• Participant Recruitment: Similar to neuroimaging studies, participants are selected based on specific demographic and psychometric criteria.

• Stimulus Preparation: EST and control solutions are prepared and often masked with an odorant like clove oil. Concentrations may vary (e.g., 500µM in Zhou et al., 2014).[7]

• Experimental Design: A double-blind, within-subjects, repeated-measures design is typically employed. Each participant is tested under both the EST and control conditions on separate occasions.

• Behavioral Tasks:

  • Gender Perception Task: Participants view point-light walkers (animations of human movement represented by dots) and are asked to classify them as male or female.[16][17]

  • Social Cognition Task: Participants may be asked to interpret social scenarios from videos or images (e.g., the Interpersonal Perception Task) or rate the emotionality of images.[13]

  • Mood Assessment: Standardized mood questionnaires (e.g., Profile of Mood States - POMS) are administered before and after exposure to the stimuli.

• Physiological Measurements: Autonomic nervous system responses, such as skin conductance level (SCL) and skin temperature, can be continuously monitored throughout the experiment.

• Data Analysis: Appropriate statistical tests (e.g., t-tests, ANOVA) are used to compare the behavioral and physiological responses between the EST and control conditions.

Generalized workflow for behavioral studies of Estratetraenol.

Conclusion and Future Directions

The evidence to date suggests that estratetraenol has measurable effects on the human brain and behavior, particularly in the context of social and sexual cognition. The sexually dimorphic activation of the hypothalamus provides a compelling neurobiological basis for its observed behavioral effects. However, the classification of estratetraenol as a true human pheromone remains a subject of scientific debate, with some studies failing to replicate findings or questioning the ecological validity of the concentrations used in experiments.

Future research should focus on:

• Elucidating the specific receptors and molecular pathways in the olfactory epithelium that are responsive to estratetraenol.

• Conducting studies with ecologically valid concentrations of EST to better understand its real-world significance.

• Further exploring the context-dependent nature of EST's effects on mood and behavior.

• Investigating the potential therapeutic applications of estratetraenol and its analogues in areas such as social anxiety and disorders of sexual desire.

This guide provides a solid foundation for understanding the current state of research on the neurobiological underpinnings of estratetraenol exposure. As research methodologies continue to advance, a more complete picture of the role of this intriguing compound in human chemical communication will undoubtedly emerge.

References

• 1. Brain response to putative pheromones in lesbian women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Brain response to putative pheromones in lesbian women - PMC [pmc.ncbi.nlm.nih.gov]
• 4. auntminnie.com [auntminnie.com]
• 5. Brain response to putative pheromones in lesbian women. | Semantic Scholar [semanticscholar.org]
• 6. Frontiers | Changes in Mood States Are Induced by Smelling Familiar and Exotic Fragrances [frontiersin.org]
• 7. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 8. Frontiers | Statistical Analysis of fMRI Time-Series: A Critical Review of the GLM Approach [frontiersin.org]
• 9. savemyexams.com [savemyexams.com]
• 10. Chemosensory communication of gender through two human steroids in a sexually dimorphic manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Psychological state and mood effects of steroidal chemosignals in women and men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A scent of romance: human putative pheromone affects men's sexual cognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Context-dependent effects of steroid chemosignals on human physiology and mood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Gender recognition from point-light walkers. | Semantic Scholar [semanticscholar.org]
• 17. jov.arvojournals.org [jov.arvojournals.org]

The Influence of Estratetraenol on Social Cognition and Mood: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Estratetraenol (EST), a steroid found in the urine of pregnant women, has been a subject of scientific inquiry for its potential role as a human pheromone influencing social cognition and mood. This technical guide provides a comprehensive overview of the current state of research on EST's effects. It synthesizes quantitative data from key studies, details experimental methodologies, and elucidates the proposed neurobiological pathways through which EST may exert its influence. The evidence to date, while in some aspects conflicting, suggests that EST can modulate aspects of social perception, particularly in males, and may have subtle, context-dependent effects on mood. The primary mechanism of action is likely mediated by the main olfactory epithelium, with subsequent processing in limbic and hypothalamic brain regions. This document aims to serve as a detailed resource for researchers and professionals in drug development interested in the nuanced effects of this putative human chemosignal.

Introduction

The concept of human pheromones, chemical signals that trigger innate social or sexual responses in others of the same species, has been a topic of considerable debate. Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol), a steroid structurally related to estrogen, is one of the most studied candidates for a female-to-male signaling molecule. Initial hypotheses centered on its role as a sexual attractant, but subsequent research has explored more subtle influences on social cognition and mood. This whitepaper consolidates the existing scientific literature to provide a technical overview for researchers and drug development professionals.

Effects on Social Cognition

Research into the effects of estratetraenol on social cognition has primarily focused on its impact on male perception and behavior, yielding some of the more consistent findings in the field.

Quantitative Data on Social Cognition

The following table summarizes the key quantitative findings from studies investigating the influence of EST on social cognition.

Study	Participants	Task	Key Findings	Statistics
Oren et al. (2019)[1]	56 heterosexual men	Interpersonal Perception Task (IPT)	Improved accuracy in the "Intimacy" subscale of the IPT.	Significant interaction between compound and IPT block (F(4, 220) = 2.57, p = 0.038, η²p = 0.04). Post-hoc analysis showed significant improvement in the Intimacy block (p = 0.02).
Oren et al. (2019)[1]	64 heterosexual men	Emotional reaction to touch	Stronger emotional reaction to images of romantic touch.	Significant main effect for compound in the touch condition (F(1, 63) = 4.14, p = 0.046, η²p = 0.06).

Experimental Protocols for Social Cognition Studies

A representative experimental protocol for investigating the effects of EST on social cognition is detailed below, based on the methodology of Oren et al. (2019).[1]

Experimental Workflow: Social Cognition Study

References

• 1. McClintock discovers two odorless chemical signals influence mood [chronicle.uchicago.edu]

A Historical Perspective on Estratetraenol Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol, an endogenous steroid first isolated from the urine of pregnant women in the late 1960s, has been a subject of scientific inquiry for its potential role as a human pheromone.[1][2] Structurally related to estrogens but lacking known estrogenic effects, its influence on human physiology and behavior remains a topic of considerable research and debate.[3] This technical guide provides a comprehensive historical perspective on estratetraenol research, detailing key experiments, quantitative data, and proposed signaling pathways to inform future investigations and drug development efforts.

Early Discoveries and the Pheromone Hypothesis

The journey of estratetraenol research began with its identification in the urine of pregnant women.[1] However, it was not until the 1990s that it garnered significant attention as a putative human sex pheromone.[4] Early studies proposed that estratetraenol, produced by women, could act as a chemosignal influencing the mood and social cognition of men.[5] This hypothesis was fueled by initial findings suggesting sex-specific effects on the brain and behavior. However, the classification of estratetraenol as a true pheromone has been met with skepticism due to the often subtle and context-dependent nature of its effects, and a lack of consistently replicated, robust behavioral responses.[6][7]

Key Experimental Findings: A Quantitative Overview

Research into the effects of estratetraenol has spanned various domains, including mood, social cognition, and physiological arousal. The following tables summarize the quantitative data from several key studies.

Table 1: Effects of Estratetraenol on Mood

Study	Participants	Estratetraenol Concentration	Key Findings
Jacob and McClintock (2000)	Men and Women	Not specified in available abstracts	Decreased positive stimulated mood state in men.[8][9]
Oren et al. (2019)	56 men	2M in propylene (B89431) glycol	No significant overall effect on mood ratings (positive or negative).[2]

Table 2: Effects of Estratetraenol on Social Cognition

Study	Participants	Estratetraenol Concentration	Task	Key Findings
Oren et al. (2019)	56 men	2M in propylene glycol	Interpersonal Perception Task	Higher accuracy in the "Intimacy" category under estratetraenol exposure.[2]
Wu et al. (2022)	76 heterosexual men	500μM in 1% v/v clove oil propylene glycol solution	Sexual Delay Discounting Task	Increased preference for larger-later sexual rewards.[3][10]

Table 3: Psychophysiological Effects of Estratetraenol

Study	Participants	Estratetraenol Concentration	Physiological Measures	Key Findings
Jacob et al. (2001)	Men and Women	Not specified in available abstracts	Skin temperature, Skin conductance	Sustained changes in both measures.[11]
Bensafi et al. (2003)	Men and Women	Not specified in available abstracts	Autonomic nervous system function	No significant effect on physiological arousal.[6]

Experimental Protocols

To ensure the reproducibility and critical evaluation of research findings, detailed experimental methodologies are crucial. Below are summaries of protocols from key studies.

Protocol 1: Administration of Estratetraenol (Oren et al., 2019)

• Compound Preparation: 2M estratetraenol dissolved in propylene glycol. A control solution of propylene glycol alone was used.[2]

• Administration: A cotton swab with the solution was placed under the participant's nose.

• Study Design: A double-blind, within-subject, repeated-measures design was employed. Each participant was tested on two separate occasions, once with estratetraenol and once with the control solution, with the order counterbalanced.[1]

Protocol 2: fMRI Studies on Estratetraenol's Effects (General Protocol)

While specific parameters vary between studies, a general protocol for fMRI investigations of estratetraenol involves the following steps:

• Participant Recruitment: Participants are typically screened for age, health, and in some studies, sexual orientation.

• Compound Administration: Estratetraenol, often dissolved in an odorless solvent like propylene glycol with a masking agent such as clove oil, is administered via a nasal inhaler or a cotton swab placed under the nose. A placebo control (solvent and masking agent only) is used for comparison.[3]

• fMRI Scanning: Participants are placed in an fMRI scanner. Functional images are acquired while they are exposed to either estratetraenol or the placebo.

• Stimuli Presentation: During scanning, participants may be presented with various stimuli, such as neutral, emotional, or sexually arousing images or tasks, to assess brain activity in different contexts.

• Data Analysis: Brain imaging data is preprocessed and statistically analyzed to identify regions showing significant activation in response to estratetraenol compared to the placebo.

Signaling Pathways and Mechanisms of Action

The proposed mechanism of action for estratetraenol centers on its detection by the olfactory system, leading to the activation of specific brain regions.

The Olfactory Pathway

Current evidence suggests that the main olfactory epithelium, rather than the vomeronasal organ (VNO), is the primary site for detecting estratetraenol in humans.[12] The VNO, a key organ for pheromone detection in many animals, is considered vestigial and non-functional in adult humans.[4]

The general olfactory signal transduction cascade is initiated when an odorant molecule binds to a G-protein coupled receptor (GPCR) on the cilia of an olfactory receptor neuron. This binding activates the G-protein, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP). The increase in cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of cations and depolarization of the neuron. This electrical signal is then transmitted to the olfactory bulb and subsequently to higher olfactory cortices and other brain regions.[13][14] While a specific olfactory receptor for estratetraenol has not yet been definitively identified in humans, this general pathway is the most likely mechanism for its initial detection.

Caption: Proposed signaling pathway for estratetraenol.

Central Processing and Brain Activation

Functional magnetic resonance imaging (fMRI) studies have provided insights into the brain regions that are activated upon exposure to estratetraenol. In heterosexual men, a key area of activation is the anterior hypothalamus, a brain region known to be involved in sexual behavior and motivation.[15] This finding provides a potential neural basis for the observed effects of estratetraenol on social and sexual cognition. Other brain regions implicated in the processing of estratetraenol include the anterior medial thalamus and the right inferior frontal gyrus.[2]

The following diagram illustrates the proposed workflow for a typical fMRI study investigating the effects of estratetraenol.

Caption: Experimental workflow for an fMRI study on estratetraenol.

Conclusion and Future Directions

The historical perspective on estratetraenol research reveals a fascinating yet complex story. While early excitement positioned it as a potential human sex pheromone, subsequent research has painted a more nuanced picture of a chemosignal with subtle, context-dependent effects on mood, cognition, and physiology. The conflicting findings across different studies highlight the need for standardized, rigorous experimental protocols and larger sample sizes in future research.

Key areas for future investigation include:

• Identification of the specific olfactory receptor(s) for estratetraenol to elucidate the precise molecular mechanism of action.

• Further investigation into the dose-response relationship of estratetraenol's effects.

• Exploration of the interplay between estratetraenol and the social and hormonal context in modulating human behavior.

• Well-controlled studies with larger and more diverse populations to clarify the inconsistencies in reported mood and psychophysiological effects.

A deeper understanding of the historical context and the methodological evolution of estratetraenol research is essential for guiding future studies and unlocking the full potential of this intriguing endogenous steroid in research and therapeutic applications.

References

• 1. academic.oup.com [academic.oup.com]
• 2. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 4. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pheromones, in context [apa.org]
• 6. uu.diva-portal.org [uu.diva-portal.org]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. Psychological state and mood effects of steroidal chemosignals in women and men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. McClintock discovers two odorless chemical signals influence mood [chronicle.uchicago.edu]
• 10. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Context-dependent effects of steroid chemosignals on human physiology and mood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. Estratetraenol: The Couples' Pheromone • Love Scent Pheromones Blog [blog.love-scent.com]

The Physiological Enigma of Estratetraenol: A Technical Guide for Researchers

An In-depth Examination of a Putative Human Pheromone

For Immediate Release

This technical guide provides a comprehensive overview of the current scientific understanding of estratetraenol (estra-1,3,5(10),16-tetraen-3-ol), a steroid first identified in the urine of pregnant women and a candidate for a human pheromone.[1] This document is intended for researchers, scientists, and drug development professionals, offering a detailed synthesis of existing literature on its physiological functions, a critical analysis of experimental methodologies, and a summary of quantitative data.

Introduction: The Pheromone Controversy

Estratetraenol has been the subject of considerable research and debate since its discovery. While some studies suggest it may act as a chemosignal influencing human mood, behavior, and physiology in a sexually dimorphic manner, its classification as a true human pheromone remains a topic of scientific discussion.[2][3] A significant body of research has failed to find robust, replicable evidence for its purported effects, leading to skepticism within the scientific community.[3] This guide aims to present the existing evidence objectively, providing the necessary context for informed research and development.

Neurobiological Effects: Brain Activation Studies

Functional neuroimaging studies, primarily using positron emission tomography (PET) and functional magnetic resonance imaging (fMRI), have been pivotal in investigating the central effects of estratetraenol. A recurring finding in these studies is the activation of the hypothalamus in a sex-dependent manner upon exposure to estratetraenol.

While specific quantitative data in tabular format is not consistently provided across all publications, the qualitative findings consistently point towards the hypothalamus as a key target. For instance, studies have reported hypothalamic activation in heterosexual men and homosexual women when smelling estratetraenol, but not in heterosexual women or homosexual men. This suggests a potential role for estratetraenol in neural circuits related to sexual orientation and arousal. The specific coordinates of activation within the hypothalamus, such as the preoptic area and the ventromedial nucleus, have been reported in some studies, though a consolidated table of these findings is not available in the current literature.

Methodology of Neuroimaging Studies:

• PET Scan Protocol: PET studies investigating estratetraenol typically involve the intravenous injection of a radiotracer, such as 15O-H2O, to measure regional cerebral blood flow (rCBF) as an indicator of neural activity. Participants are exposed to controlled puffs of estratetraenol vapor and a control substance (e.g., odorless air). The PET scanner detects the distribution of the radiotracer in the brain, allowing for the comparison of brain activity between the estratetraenol and control conditions.[4][5][6][7][8][9]

• fMRI Protocol: fMRI studies utilize the blood-oxygen-level-dependent (BOLD) contrast to measure changes in blood flow and oxygenation, which are correlated with neural activity. In a typical olfactory fMRI study, participants are presented with blocks of estratetraenol and a control odorant while inside the MRI scanner. The timing of odor presentation is often synchronized with the participant's respiration to minimize motion artifacts.[10][11][12][13]

Psychological and Behavioral Effects

The influence of estratetraenol on human psychology and behavior has been explored through various experimental paradigms. These studies have yielded mixed results, with some reporting significant effects on mood, sexual motivation, and social cognition, while others have failed to replicate these findings.

Mood and Arousal

The effect of estratetraenol on mood remains inconclusive. Some studies have suggested that it can modulate mood in a sexually dimorphic manner, though specific quantitative data from standardized mood scales like the Positive and Negative Affect Schedule (PANAS) are not consistently reported in a tabular format in the literature.[14][15][16][17][18]

Experimental Protocol for Mood Assessment:

Participants are typically exposed to estratetraenol or a placebo in a double-blind, controlled setting. Mood is assessed before and after exposure using self-report questionnaires such as the PANAS.[14][17][18] The PANAS consists of two 10-item scales to measure positive and negative affect.[14][17][18] Participants rate the extent to which they have experienced each emotion on a Likert scale.

Sexual Motivation and Behavior

Recent research has focused on the potential role of estratetraenol in modulating sexual motivation. One study investigated its effect on the preference for sexual rewards using a Sexual Delay Discounting Task (SDDT).[2][19][20][21][22][23]

Table 1: Effect of Estratetraenol on Preference for Larger-Later Sexual Rewards [19][20]

Condition	Mean Proportion of Larger-Later Choices (SD)	F-statistic (df)	p-value
Estratetraenol	0.47 (0.25)	4.32 (1, 75)	0.041
Control	0.42 (0.20)

SD = Standard Deviation; df = degrees of freedom

Experimental Protocol for the Sexual Delay Discounting Task: [19][20]

This task assesses an individual's preference for a smaller, immediate reward versus a larger, delayed reward. In this adaptation, participants chose between viewing a sexual image for a shorter duration sooner or for a longer duration later.[19][20] The study employed a double-blind, placebo-controlled, within-participant design where 76 male participants were exposed to either estratetraenol or a control solution.[19][20]

Experimental workflow for the Sexual Delay Discounting Task.

Cooperative Behavior

Another line of inquiry has explored the influence of estratetraenol on social behaviors such as cooperation. A study found that exposure to estratetraenol increased cooperative behavior in men.[10]

Table 2: Effect of Estratetraenol on Cooperative Behavior [10]

Condition	Outcome
Estratetraenol	Increased tendency to apply a cooperative strategy
Control	Lower tendency to apply a cooperative strategy

Experimental Protocol for Cooperative Behavior Game: [24][25][26][27][28]

While the specific game-theoretic paradigm used was not detailed in the abstract, such studies typically involve participants playing economic games like the Prisoner's Dilemma or a Public Goods Game after being exposed to estratetraenol or a placebo in a double-blind manner.

Workflow for a typical cooperative behavior experiment.

Social Cognition

Estratetraenol has also been investigated for its effects on social cognition, particularly the ability to interpret social cues. A study using the Interpersonal Perception Task (IPT) found that men exposed to estratetraenol showed improved accuracy, especially in judging intimacy.[29][30][31][32][33][34]

Table 3: Effect of Estratetraenol on Interpersonal Perception Task (IPT) Accuracy [29][30]

Condition	Outcome
Estratetraenol	Improved accuracy in the Interpersonal Perception Task, particularly in the "Intimacy" category
Control	Baseline accuracy

Experimental Protocol for the Interpersonal Perception Task: [25][33][34][35]

The IPT is a standardized test that assesses an individual's ability to decode nonverbal social cues. Participants watch a series of short video clips of real-life social interactions and answer multiple-choice questions about the interactions.[25][33][34][35] In this study, male participants performed the task after exposure to estratetraenol or a control solution in a double-blind, within-subject design.[29][30]

Experimental workflow for the Interpersonal Perception Task.

Putative Signaling Pathway

The precise molecular mechanism by which estratetraenol exerts its effects in humans is not yet fully elucidated. Given the general understanding of olfaction, it is hypothesized that estratetraenol, like other odorants, is detected by G-protein coupled receptors (GPCRs) in the olfactory sensory neurons of the main olfactory epithelium.[29][36][37][38] The controversial role and likely non-functionality of the vomeronasal organ (VNO) in adult humans suggest that this is the primary route of detection.

Upon binding of estratetraenol to a specific olfactory receptor, a conformational change in the receptor is thought to activate a G-protein (likely Golf). This, in turn, activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). The elevated cAMP levels open cyclic nucleotide-gated (CNG) ion channels, causing an influx of cations (Na+ and Ca2+) and depolarization of the olfactory sensory neuron. This depolarization generates an action potential that is transmitted to the olfactory bulb and then to higher olfactory cortices and other brain regions, including the hypothalamus.

A putative signaling pathway for estratetraenol in an olfactory sensory neuron.

Conclusion and Future Directions

The physiological functions of estratetraenol remain an area of active research with many unanswered questions. While some behavioral and neuroimaging studies suggest that it may act as a social chemosignal, the evidence is not consistently robust, and its status as a human pheromone is contested.

Future research should focus on:

• Replication of Studies: Rigorous, large-scale replication of key behavioral and neuroimaging studies is crucial to validate the reported effects of estratetraenol.

• Dose-Response Studies: Systematic investigation of the dose-dependent effects of estratetraenol is needed to establish a clearer understanding of its physiological potency.

• Receptor Identification: Identification and characterization of the specific olfactory receptor(s) that bind estratetraenol would be a major breakthrough in understanding its mechanism of action.

• Hormonal and Physiological Correlates: Further investigation into the effects of estratetraenol on hormone levels (e.g., testosterone, cortisol) and other physiological measures is warranted to elucidate its broader physiological impact.

By addressing these key areas, the scientific community can move towards a more definitive understanding of the role, if any, that estratetraenol plays in human physiology and behavior.

References

• 1. Estratetraenol - Wikipedia [en.wikipedia.org]
• 2. Sexual Discounting: A Systematic Review of Discounting Processes and Sexual Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Summary of the UPICT Protocol for 18F-FDG PET/CT Imaging in Oncology Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EANM procedure guidelines for PET brain imaging using [18F]FDG, version 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EANM procedure guidelines for brain PET imaging using [18F]FDG, version 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Initial human PET imaging studies with the dopamine transporter ligand 18F-FECNT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Joint EANM/EANO/RANO/SNMMI practice guideline/procedure standard for PET imaging of brain metastases: version 1.0 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methods for olfactory fMRI studies: Implication of respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methods for olfactory fMRI studies: Implication of respiration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. ogg.osu.edu [ogg.osu.edu]
• 15. researchgate.net [researchgate.net]
• 16. Psychometric properties of the positive and negative affect schedule (PANAS) in a heterogeneous sample of substance users - PMC [pmc.ncbi.nlm.nih.gov]
• 17. positivepsychology.com [positivepsychology.com]
• 18. novopsych.com [novopsych.com]
• 19. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 20. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. royalsocietypublishing.org [royalsocietypublishing.org]
• 22. researchgate.net [researchgate.net]
• 23. Measuring Sexual Risk-Taking: A Systematic Review of the Sexual Delay Discounting Task - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. neurosciencenews.com [neurosciencenews.com]
• 25. sydneysymposium.unsw.edu.au [sydneysymposium.unsw.edu.au]
• 26. researchgate.net [researchgate.net]
• 27. Cooperation in rats playing the iterated Prisoner’s Dilemma game - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Olfactory receptors: G protein-coupled receptors and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. academic.oup.com [academic.oup.com]
• 31. tessawestlab.com [tessawestlab.com]
• 32. ivizlab.sfu.ca [ivizlab.sfu.ca]
• 33. researchgate.net [researchgate.net]
• 34. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 35. d3crmev290s45i.cloudfront.net [d3crmev290s45i.cloudfront.net]
• 36. Extracellular loop 2 of G protein–coupled olfactory receptors is critical for odorant recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 37. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 38. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols for the Synthesis of Estratetraenol for Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the chemical synthesis of estratetraenol (estra-1,3,5(10),16-tetraen-3-ol), a steroid identified in pregnant women's urine and studied for its potential pheromonal effects in humans.[1] The protocols outlined below are designed for research-scale synthesis, starting from the readily available steroid precursor, estrone (B1671321).

Introduction

Estratetraenol is an endogenous steroid that is structurally related to estrogen hormones but lacks significant estrogenic activity.[2] It is biosynthesized from androstadienone by the enzyme aromatase, primarily in the ovaries.[2][3] Research into estratetraenol has explored its role as a putative human pheromone, with studies suggesting it may influence social and sexual behaviors.[1][4] To facilitate further investigation into its biological functions, reliable methods for its synthesis are essential.

This document details a two-step chemical synthesis of estratetraenol from estrone, involving the protection of the phenolic hydroxyl group followed by the formation of the C16-C17 double bond via a Shapiro reaction. An alternative method for introducing the double bond via dehydration of a 17-hydroxy intermediate is also discussed.

Synthesis Methods Overview

Two plausible synthetic routes starting from estrone (1) are presented. Both routes begin with the protection of the phenolic hydroxyl group at C3.

• Route A: Shapiro Reaction. This is the primary detailed protocol. It involves the conversion of the 17-keto group to a tosylhydrazone, followed by treatment with a strong base to form the alkene.

• Route B: Dehydration of 17-hydroxyestratriene. This alternative route involves the reduction of the 17-keto group to a hydroxyl group, which is then dehydrated to form the C16-C17 double bond.

Data Presentation: Comparison of Synthesis Routes

Parameter	Route A: Shapiro Reaction	Route B: Dehydration of 17-Hydroxyestratriene
Starting Material	Estrone	Estrone
Key Intermediates	3-(tert-Butyldimethylsilyloxy)estrone, 3-(tert-Butyldimethylsilyloxy)estrone 17-tosylhydrazone	3-(tert-Butyldimethylsilyloxy)estrone, 3-(tert-Butyldimethylsilyloxy)-estra-1,3,5(10)-trien-17β-ol
Key Reactions	Silyl ether protection, Tosylhydrazone formation, Shapiro reaction	Silyl ether protection, Ketone reduction, Dehydration
Estimated Overall Yield	Moderate	Moderate
Purity of Final Product	High after chromatographic purification	High after chromatographic purification
Advantages	Well-established for olefination of hindered ketones.	Milder reagents for the reduction step.
Challenges	Requires strong base and anhydrous conditions for the Shapiro reaction.	Dehydration step may require harsh conditions and can lead to side products.

Experimental Protocols

Route A: Synthesis of Estratetraenol via Shapiro Reaction

This protocol is divided into four main stages:

• Protection of the 3-hydroxyl group of estrone.

• Formation of the 17-tosylhydrazone.

• Shapiro reaction to form the C16-C17 double bond.

• Deprotection of the 3-hydroxyl group.

Materials:

• Estrone (1)

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole (B134444)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve estrone (1.0 eq) in anhydrous DMF.

• Add imidazole (2.5 eq) to the solution and stir until it dissolves.

• Add tert-Butyldimethylsilyl chloride (1.5 eq) portion-wise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the protected estrone (2) as a white solid.

Materials:

• 3-(tert-Butyldimethylsilyloxy)estra-1,3,5(10)-trien-17-one (2)

• Tosylhydrazide (p-toluenesulfonylhydrazide)

• Methanol (B129727) or Ethanol

• Catalytic amount of acetic acid (optional)

Procedure:

• In a round-bottom flask, dissolve the protected estrone (2) (1.0 eq) in methanol or ethanol.

• Add tosylhydrazide (1.2 eq) to the solution. A catalytic amount of acetic acid can be added to accelerate the reaction.

• Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• If precipitation occurs, collect the solid by filtration and wash with cold solvent. If no precipitate forms, concentrate the solvent under reduced pressure.

• The crude tosylhydrazone (3) can often be used in the next step without further purification. If necessary, it can be recrystallized.

Materials:

• 3-(tert-Butyldimethylsilyloxy)estra-1,3,5(10)-trien-17-one tosylhydrazone (3)

• n-Butyllithium (n-BuLi) in hexanes (2.2 - 2.5 eq)

• Anhydrous Tetrahydrofuran (THF) or Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and under a nitrogen or argon atmosphere, suspend or dissolve the tosylhydrazone (3) (1.0 eq) in anhydrous THF or diethyl ether.

• Cool the mixture to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (at least 2.2 equivalents) dropwise via syringe. The solution may change color.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Quench the reaction by carefully adding saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the protected estratetraenol (4).

Materials:

• 3-(tert-Butyldimethylsilyloxy)estra-1,3,5(10),16-tetraene (4)

• Tetrabutylammonium (B224687) fluoride (B91410) (TBAF) solution (1M in THF)

• Tetrahydrofuran (THF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the protected estratetraenol (4) (1.0 eq) in THF.

• Add tetrabutylammonium fluoride solution (1.2 eq) to the mixture at room temperature.

• Stir for 1-2 hours, monitoring the reaction by TLC.

• Once the reaction is complete, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain pure estratetraenol (5) as a white solid.

Characterization of Estratetraenol

The final product should be characterized to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the structure. Key signals to look for in the ¹H NMR spectrum include the aromatic protons, the vinylic protons of the C16-C17 double bond, and the methyl protons at C18.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis can be used to determine the purity of the final compound.

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis and analysis of estratetraenol.

Proposed Signaling Pathway of Estratetraenol

Caption: Proposed signaling pathway for estratetraenol as a putative human pheromone.

References

• 1. en.wikipedia.org [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Natural Extraction of Estratetraenol from Urine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid first isolated in 1968 from the urine of pregnant women.[1] It is structurally related to estrogen hormones but lacks significant estrogenic effects. Research suggests estratetraenol may function as a human pheromone, influencing social and sexual behaviors. These application notes provide detailed protocols for the extraction and purification of estratetraenol from urine, based on established methods for steroid analysis. While the original 1968 isolation method involved techniques such as thin-layer chromatography and silicic acid column chromatography, modern methods like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) offer higher efficiency and reproducibility.

Quantitative Data

The concentration of naturally occurring estratetraenol in urine is a critical parameter for designing and validating extraction protocols. The foundational study that first identified this compound provides the only available quantitative data.

Analyte	Matrix	Concentration	Reference
Estratetraenol	Urine (Pregnant Women)	Approximately 100 µg/L	[1]

Experimental Protocols

Given that estratetraenol is excreted in urine primarily as glucuronide and sulfate (B86663) conjugates, a hydrolysis step is essential to cleave these conjugates and liberate the free steroid for extraction.[2] The following protocols are adapted from established methods for the extraction of steroids and estrogens from urine and can be optimized for estratetraenol.[2][3][4]

Protocol 1: Solid-Phase Extraction (SPE) of Estratetraenol from Urine

This protocol utilizes reversed-phase SPE for the efficient extraction and clean-up of estratetraenol from a complex urine matrix.[3][5]

Materials:

• SPE Cartridges (e.g., Oasis HLB, C18)[3][5]

• Urine sample (preferably from late-stage pregnancy for higher concentration)

• β-glucuronidase/arylsulfatase (from Helix pomatia)[6]

• Sodium acetate (B1210297) buffer (0.1 M, pH 5.0)[3]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Internal standard (e.g., a deuterated analog of estratetraenol, if available, or a related steroid)

• SPE Vacuum Manifold

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment (Enzymatic Hydrolysis):

  • To 1 mL of urine in a glass tube, add an appropriate amount of internal standard.

  • Add 500 µL of 0.1 M sodium acetate buffer (pH 5.0).[3]

  • Add 20 µL of β-glucuronidase/arylsulfatase solution.[3]

  • Vortex the mixture and incubate at 37°C for 16-24 hours to ensure complete hydrolysis of conjugates.[3][6]

  • After incubation, centrifuge the sample to pellet any precipitate. The supernatant will be used for SPE.

• Solid-Phase Extraction:

  • Cartridge Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of water through the cartridge. Do not allow the cartridge to dry.[5]

  • Sample Loading: Load the supernatant from the hydrolyzed sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).[5]

  • Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.[3]

  • Drying: Dry the cartridge thoroughly under vacuum for 5-10 minutes.

  • Elution: Elute the estratetraenol from the cartridge with 3 mL of acetonitrile or methanol into a clean collection tube.[3]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[3]

  • Reconstitute the dried residue in a small volume (e.g., 100 µL) of the initial mobile phase for subsequent analysis by LC-MS/MS or GC-MS.

Protocol 2: Liquid-Liquid Extraction (LLE) of Estratetraenol from Urine

LLE is a classic and effective method for extracting steroids from aqueous matrices. This protocol is based on general procedures for steroid extraction.[7][8]

Materials:

• Urine sample

• β-glucuronidase/arylsulfatase

• Sodium acetate buffer (0.1 M, pH 5.0)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Ethyl acetate or Methyl tert-butyl ether (MTBE) (HPLC grade)[7]

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate

• Internal standard

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment (Enzymatic Hydrolysis):

  • Perform enzymatic hydrolysis as described in Protocol 1, steps 1.1 to 1.4.

• Liquid-Liquid Extraction:

  • Adjust the pH of the hydrolyzed urine sample to approximately 9.0-9.5 with NaOH.[8]

  • Add 5 mL of ethyl acetate or MTBE to the sample in a glass centrifuge tube.[7]

  • Add a small amount of NaCl to improve phase separation.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction (steps 2.2-2.6) on the aqueous layer with a fresh 5 mL of organic solvent.

  • Combine the organic extracts.

• Washing and Drying:

  • Wash the combined organic extract with 2 mL of water by vortexing and centrifuging as before. Discard the aqueous layer.

  • Dry the organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporation and Reconstitution:

  • Evaporate the dried organic extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable solvent for analysis.

Historical Purification Method

• Thin-Layer Chromatography (TLC): The crude urine extract was subjected to TLC on silica (B1680970) gel plates.

• Silicic Acid Column Chromatography: Fractions identified by TLC were further purified using column chromatography with a silicic acid stationary phase and an ethyl acetate/cyclohexane mobile phase.

These methods are less common for quantitative analysis today but can still be valuable for initial purification and isolation of compounds.

Visualizations

Caption: Solid-Phase Extraction (SPE) Workflow for Estratetraenol.

Caption: Liquid-Liquid Extraction (LLE) Workflow for Estratetraenol.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Optimization of a Pre-MEKC Separation SPE Procedure for Steroid Molecules in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | Development of the thin film solid phase microextraction (TF-SPME) method for metabolomics profiling of steroidal hormones from urine samples using LC-QTOF/MS [frontiersin.org]
• 7. Rapid determination of anti-estrogens by gas chromatography/mass spectrometry in urine: Method validation and application to real samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Behavioral Studies with Estratetraenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting behavioral studies to investigate the effects of estratetraenol, a putative human pheromone. The protocols outlined below are based on existing research and are intended to serve as a foundation for further investigation into its influence on human social cognition, mood, and behavior.

Introduction to Estratetraenol

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid found in women, first identified in the urine of pregnant women.[1][2] It is structurally similar to estrogen but lacks known estrogenic activity.[2] Estratetraenol is synthesized from androstadienone, likely in the ovaries.[2] It is considered a putative human pheromone that may influence the behavior and physiology of others, with effects often dependent on the sex and sexual orientation of the individual exposed.[3][4] Research suggests that estratetraenol primarily affects heterosexual men and homosexual women by activating the anterior hypothalamus, a brain region associated with reproductive behaviors.[3]

Proposed Signaling Pathway of Estratetraenol

Estratetraenol is thought to be detected by the main olfactory epithelium, as the vomeronasal organ (VNO) is largely considered non-functional in adult humans.[5][6] Upon inhalation, estratetraenol molecules bind to receptors in the olfactory epithelium, triggering a neural cascade that ultimately leads to the activation of specific brain regions, most notably the hypothalamus.[3][7] This activation is believed to modulate various behaviors and psychological states.

Fig. 1: Proposed signaling pathway of estratetraenol.

Behavioral Assays and Protocols

This section details protocols for assessing the behavioral and psychological effects of estratetraenol exposure.

This protocol is designed to measure changes in a participant's ability to interpret social cues and their emotional response to social interactions.

Objective: To determine if estratetraenol exposure enhances social cognition, particularly in romantic or intimate contexts.[8][9]

Materials:

• Estratetraenol solution (e.g., 0.05 M in propylene (B89431) glycol)

• Placebo control solution (propylene glycol only)

• Olfactory administration devices (e.g., cotton pads affixed to the upper lip)[8]

• Validated social cognition task (e.g., Interpersonal Perception Task - IPT)

• Image rating task with pictures depicting romantic and neutral interactions

Experimental Workflow:

Fig. 2: Experimental workflow for social cognition study.

Procedure:

• Participant Screening: Recruit healthy heterosexual male participants. Screen for olfactory function and psychological well-being.

• Experimental Design: Employ a double-blind, placebo-controlled, within-subjects design where each participant is tested under both estratetraenol and placebo conditions on separate days.[8]

• Compound Administration: A cotton pad containing 100 µl of either the estratetraenol or placebo solution is affixed to the participant's upper lip.[8]

• Interpersonal Perception Task (IPT): Participants view short video clips of social interactions and answer questions about the relationships and feelings of the individuals depicted. Accuracy is the primary measure.

• Image Rating Task: Participants view a series of images depicting couples in romantic touching poses and neutral poses. They rate the emotional intensity of each image on a Likert scale. Reaction time and emotionality ratings are recorded.[8][9]

Data Presentation:

Behavioral Measure	Placebo Condition (Mean ± SD)	Estratetraenol Condition (Mean ± SD)	p-value
IPT Accuracy (Intimacy)	65.2 ± 8.1%	78.5 ± 7.9%	< 0.05
Emotionality Rating (Romantic Touch)	4.3 ± 1.2	6.8 ± 1.1	< 0.01
Emotionality Rating (Neutral)	2.1 ± 0.9	2.3 ± 0.8	> 0.05

This protocol investigates the influence of estratetraenol on cooperative behavior in a social dilemma context.

Objective: To test the hypothesis that estratetraenol increases cooperative behavior in heterosexual men.[3]

Materials:

• Estratetraenol and placebo solutions

• Olfactory administration devices

• Computerized version of a public goods game or prisoner's dilemma

Procedure:

• Participant Pairing: Participants are paired with another (confederate or real) participant.

• Compound Administration: As described in Protocol 3.1.

• Cooperation Game: Participants play multiple rounds of the chosen game. The primary dependent variable is the frequency of cooperative choices.

Data Presentation:

Game Round	Placebo Condition (% Cooperation)	Estratetraenol Condition (% Cooperation)
Round 1-5	45%	62%
Round 6-10	42%	68%
Overall	43.5%	65%

This protocol examines whether estratetraenol biases the perception of gender-ambiguous stimuli towards a more feminine interpretation.

Objective: To determine if estratetraenol exposure influences the perception of femininity in heterosexual men.[4][10]

Materials:

• Estratetraenol and placebo solutions

• Olfactory administration devices

• A set of gender-ambiguous facial morphs or point-light walkers.[10][11]

Procedure:

• Stimuli Presentation: Participants are presented with a series of gender-ambiguous stimuli.

• Gender Judgment: For each stimulus, participants are asked to make a forced-choice judgment of whether the stimulus is male or female.

• Data Collection: The percentage of "female" judgments is recorded for each condition.

Data Presentation:

Stimulus Type	Placebo Condition (% Judged Female)	Estratetraenol Condition (% Judged Female)
Ambiguous Facial Morphs	52%	71%
Point-Light Walkers	48%	65%

Discussion and Considerations

• Dosage and Administration: The optimal dose and method of administration for estratetraenol are still under investigation. Researchers should consider piloting different concentrations and delivery systems.

• Context Dependency: The effects of pheromones can be highly context-dependent. The experimental setting and social environment should be carefully controlled and documented.

• Individual Differences: Factors such as sexual orientation, hormonal levels, and genetic variation in olfactory receptors may influence an individual's response to estratetraenol.

• Ethical Considerations: As with any study involving human participants, informed consent, confidentiality, and the right to withdraw are paramount.

By utilizing these detailed protocols and considering the key variables, researchers can contribute to a more robust understanding of the role of estratetraenol in human behavior and social communication.

References

• 1. Buy ESTRATETRAENOL | 1150-90-9 [smolecule.com]
• 2. Estratetraenol - Wikipedia [en.wikipedia.org]
• 3. Estratetraenol: The Couples' Pheromone • Love Scent Pheromones Blog [blog.love-scent.com]
• 4. Pheromone Focus: Estratetraenol • Love Scent Pheromones Blog [blog.love-scent.com]
• 5. The vomeronasal organ is not involved in the perception of endogenous odors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Human Pheromone Detection by the Vomeronasal Organ: Unnecessary for Mate Selection? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pheromone effects on the human hypothalamus in relation to sexual orientation and gender - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. LabXchange [labxchange.org]
• 11. savemyexams.com [savemyexams.com]

Application Notes and Protocols for Studying Estratetraenol's Brain Effects using fMRI and EEG

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for investigating the neural effects of estratetraenol (EST), a putative human pheromone, using functional Magnetic Resonance Imaging (fMRI) and Electroencephalography (EEG). The following sections outline experimental design, data acquisition, and analysis pipelines, supplemented with visualizations to facilitate understanding and replication.

Introduction to Estratetraenol and its Neural Correlates

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is a steroid found in the urine of pregnant women and is a candidate for a human sex pheromone.[1] Neuroimaging studies, primarily using Positron Emission Tomography (PET) and fMRI, have shown that exposure to EST can activate brain regions associated with sexual behavior and social cognition.[1][2] Notably, smelling EST has been reported to activate the anterior hypothalamus in a sexually dimorphic manner.[2] These findings suggest that EST may act as a chemosignal influencing human brain function and behavior. The protocols detailed below provide a framework for further elucidating these effects using non-invasive neuroimaging techniques.

fMRI Protocol for Studying Estratetraenol's Brain Effects

Functional MRI is a powerful tool for identifying brain regions that are activated in response to a stimulus. The following protocol is a generalized approach for an olfactory fMRI study adapted for investigating the effects of estratetraenol.

Experimental Design

A block design is often employed in olfactory fMRI studies to maximize the signal-to-noise ratio.[3] This involves alternating between blocks of stimulus presentation (EST) and a control condition (e.g., odorless air).

• Participants: Recruitment of healthy, non-smoking participants is recommended. It is crucial to screen for any history of olfactory dysfunction, neurological or psychiatric disorders.

• Stimuli:

  • Estratetraenol (EST): Dissolved in a carrier solvent (e.g., propylene (B89431) glycol) at a concentration that is near the threshold of perception to minimize conscious olfactory cues.

  • Control: The carrier solvent alone or purified, humidified air.

• Stimulus Delivery: An MRI-compatible olfactometer is essential for precise and timed delivery of odors without optical, acoustic, or thermal cues.[3] The olfactometer should deliver a constant flow of air to the participant's nostrils.

• Task: Participants are typically instructed to breathe normally and passively perceive the presented odors.[4] To minimize cognitive confounds, no explicit task related to the odors is usually given.[4]

Data Acquisition

The following are recommended fMRI acquisition parameters, which may need to be optimized based on the specific scanner and research question.

Parameter	Recommendation
Scanner	3.0T Siemens MRI scanner or equivalent
Sequence	T2*-weighted echo-planar imaging (EPI)
Repetition Time (TR)	2000 ms
Echo Time (TE)	30 ms
Flip Angle	90°
Field of View (FOV)	220 x 220 mm²
Acquisition Matrix	64 x 64 or 80 x 80
Slice Thickness	3-4 mm
Anatomical Scan	High-resolution T1-weighted (e.g., MPRAGE)

Data Processing and Analysis

Standard fMRI data analysis pipelines, such as those available in SPM, FSL, or AFNI, can be used. The main steps include:

• Preprocessing:

  • Realignment: Correction for head motion.[4]

  • Coregistration: Alignment of the functional images with the anatomical scan.[4]

  • Normalization: Transformation of the images into a standard brain space (e.g., MNI).[5]

  • Smoothing: Application of a Gaussian kernel to increase the signal-to-noise ratio.[4]

• Statistical Analysis:

  • General Linear Model (GLM): A statistical model is created to identify voxels where the BOLD signal change is significantly correlated with the presentation of EST compared to the control condition.[6]

  • Group Analysis: Individual participant data are combined to make inferences about the population.

fMRI Experimental Workflow

fMRI experimental workflow diagram.

EEG Protocol for Studying Estratetraenol's Brain Effects

EEG offers high temporal resolution, making it suitable for studying the precise timing of neural responses to estratetraenol. As there is a paucity of specific EEG studies on EST, the following is a proposed protocol based on best practices in olfactory EEG research.

Experimental Design

An event-related design is optimal for EEG studies to examine the brain's response to discrete stimuli.

• Participants: Similar to fMRI studies, participants should be healthy, non-smoking, and without olfactory impairments.

• Stimuli:

  • Estratetraenol (EST): Presented in short, precise bursts.

  • Control: Bursts of the carrier solvent or odorless air.

• Stimulus Delivery: A computer-controlled olfactometer is crucial for delivering rapid and well-timed odor pulses. The inter-stimulus interval should be sufficiently long to avoid sensory adaptation.[7]

• Task: Participants are instructed to attend to the stimuli and may be asked to perform a simple detection or discrimination task (e.g., press a button upon smelling an odor).

Data Acquisition

Parameter	Recommendation
EEG System	64- or 128-channel system
Sampling Rate	≥ 500 Hz
Reference	Common reference (e.g., Cz) during recording, re-referenced to average or linked mastoids offline
Electrodes	Ag/AgCl electrodes
Impedance	< 5 kΩ
EOG/EMG	Electrodes to monitor eye movements and muscle activity for artifact rejection

Data Processing and Analysis

The analysis of EEG data focuses on event-related potentials (ERPs), which are time-locked to the stimulus onset.

• Preprocessing:

  • Filtering: Application of a band-pass filter (e.g., 0.1-30 Hz).

  • Epoching: Extraction of data segments time-locked to the stimulus onset.

  • Baseline Correction: Subtraction of the average pre-stimulus activity.

  • Artifact Rejection/Correction: Removal of epochs contaminated by eye blinks, muscle activity, or other noise using techniques like Independent Component Analysis (ICA).

• ERP Analysis:

  • Averaging of the cleaned epochs for each condition (EST and control).

  • Identification and measurement of key ERP components, such as the P200 and N200, which are known to be modulated by olfactory stimuli.[8]

  • Statistical comparison of the amplitude and latency of these components between the EST and control conditions.

EEG Data Analysis Pipeline

EEG data analysis pipeline.

Proposed Signaling Pathway of Estratetraenol

While the precise neural pathway for estratetraenol perception in humans is still under investigation, current evidence suggests a route through the main olfactory system, with subsequent processing in higher-order brain regions. Unlike in many animals, the vomeronasal organ (VNO) in humans is considered non-functional.[9]

EST Signaling Pathway Diagram

Proposed EST signaling pathway.

Quantitative Data Summary

The following table summarizes representative quantitative findings from neuroimaging studies on estratetraenol. It is important to note that direct comparisons between studies are challenging due to differences in methodologies.

Study	Modality	Participants	Key Brain Regions Activated by EST	Notes
Savic et al. (2001)	PET	Heterosexual Men & Women	Anterior Hypothalamus (in men)	Activation was sexually dimorphic.
Berglund et al. (2006)	PET	Lesbian & Heterosexual Women	Anterior Hypothalamus (partially shared with heterosexual men in lesbian women)	Suggests a link between hypothalamic activation and sexual orientation.[10]
Sobel et al. (1999)	fMRI	Men	Anterior Medial Thalamus, Right Inferior Frontal Gyrus	Used an estrogen-like compound similar to EST.

Disclaimer: The protocols provided are intended as a general guide. Researchers should adapt these methodologies based on their specific research questions, available equipment, and institutional review board guidelines. Further pilot testing is recommended to optimize parameters for any new study.

References

• 1. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pheromone effects on the human hypothalamus in relation to sexual orientation and gender - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cds.ismrm.org [cds.ismrm.org]
• 4. Methods for olfactory fMRI studies: Implication of respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Olfactory fMRI Activation Pattern Across Different Concentrations Changes in Alzheimer’s Disease [frontiersin.org]
• 6. fMRI-activation patterns in the detection of concealed information rely on memory-related effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | An experimental paradigm for studying EEG correlates of olfactory discrimination [frontiersin.org]
• 9. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Brain response to putative pheromones in lesbian women - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Olfactory Testing of Estratetraenol Perception

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (EST) is an endogenous steroid found in women, first identified in the urine of pregnant individuals, that has been investigated for its potential role as a human pheromone.[1][2] Structurally related to estrogen, it is hypothesized to influence the behavior and physiology of others, potentially conveying information related to gender and reproductive fitness.[3][4] However, the scientific community remains divided on whether estratetraenol, or any single compound, functions as a definitive human pheromone.[5][6][7] Many studies on putative human pheromones have been criticized for methodological limitations, including small sample sizes and a lack of reproducibility.[5][8]

It is widely accepted that the primary receptive site for such compounds in humans is the main olfactory epithelium, as the vomeronasal organ (VNO), a key pheromone detector in other mammals, is considered vestigial and non-functional in adult humans.[1][9] Therefore, any perception of estratetraenol is likely mediated through the main olfactory system.

These application notes provide an overview of established olfactory testing methodologies that can be adapted for the study of estratetraenol perception. The accompanying protocols are designed to serve as a foundation for researchers aiming to investigate the detection, psychological impact, and neural processing of this putative chemosignal in a rigorous and controlled manner.

Application Notes

Considerations for Olfactory Testing of Putative Pheromones

When designing experiments to test the effects of estratetraenol, it is crucial to address the challenges inherent in human chemosignal research. Due to the subtle nature of the potential effects and the controversy in the field, rigorous experimental design is paramount.

• Blinding and Control: Double-blind, placebo-controlled designs are essential to mitigate experimenter and participant bias. The control substance should be an odorless solvent or a carrier solution containing a masking agent that is also present in the estratetraenol solution.[10]

• Concentration and Purity: The concentration of estratetraenol should be carefully selected and reported. Given that many putative pheromones are perceived at levels below conscious awareness, testing at both perithreshold and subthreshold concentrations is advisable.[11] High-purity estratetraenol should be used to avoid confounding effects from impurities.

• Participant Selection: Participants should be screened for a normal sense of smell (normosmia) using a standardized clinical olfactory test. Factors such as gender, sexual orientation, and hormonal status (e.g., menstrual cycle phase in female participants) can influence responses to putative pheromones and should be recorded and considered in the analysis.[3]

• Odorant Delivery: A consistent and reliable method of odorant delivery is critical. Olfactometers provide precise control over stimulus duration, concentration, and timing, which is particularly important for neurophysiological studies. For psychophysical and behavioral studies, cotton swabs or sniff bottles can be used, but care must be taken to ensure consistent odorant loading and presentation.

Psychophysical Testing Methodologies

Psychophysical tests are the cornerstone of olfactory research, providing quantitative measures of an individual's perceptual abilities.[12][13]

• Detection Threshold: This is the lowest concentration of a substance that can be reliably detected. The "Sniffin' Sticks" methodology, which involves a forced-choice task with an ascending concentration series, is a well-validated approach.[4]

• Discrimination: This assesses the ability to differentiate between two different odors. In the context of estratetraenol, this could involve discriminating it from a structurally similar steroid or a blank control.

• Identification: This measures the ability to name an odor. As estratetraenol is considered odorless by many, this test may be less relevant for detection but could be used to assess any qualitative perceptual descriptors.

• Rating Scales: Visual analog scales (VAS) or Likert scales can be used to measure subjective perceptions such as pleasantness, intensity, and any changes in mood or arousal following exposure to estratetraenol.[10]

Neurophysiological and Neuroimaging Methodologies

These techniques provide objective measures of the brain's response to olfactory stimuli.

• Electroencephalography (EEG) and Olfactory Event-Related Potentials (OERPs): OERPs are averaged EEG signals time-locked to the presentation of an odorant. They provide high temporal resolution of the neural processing of a smell. The amplitude and latency of OERP components (e.g., N1, P2, Late Positive Component) can indicate the level of sensory and cognitive processing.[14][15][16][17][18]

• Functional Magnetic Resonance Imaging (fMRI): fMRI measures changes in blood oxygenation in the brain, providing excellent spatial resolution of neural activity. Studies have used fMRI to investigate which brain regions, such as the hypothalamus and piriform cortex, are activated by putative pheromones.[9][19][20] When conducting fMRI studies, it is crucial to have a robust protocol that controls for physiological variables and potential artifacts.[21][22][23]

Experimental Protocols

Protocol 1: Determination of Detection Threshold for Estratetraenol using a Forced-Choice Ascending Method

Objective: To determine the lowest concentration at which an individual can reliably detect the presence of estratetraenol.

Materials:

• High-purity estratetraenol (>98%)

• Propylene (B89431) glycol (solvent)

• Odor-free glass sniff bottles with Teflon caps

• Serial dilution set of estratetraenol in propylene glycol (e.g., 16 stages, 1:2 dilution steps)

• Two blank sniff bottles containing only propylene glycol

• Nose clips (optional, to ensure nasal breathing)

• Participant questionnaires (demographics, health screening)

Methodology:

• Participant Screening: Recruit healthy, non-smoking participants. Screen for anosmia or hyposmia using a validated clinical test (e.g., "Sniffin' Sticks" identification test).

• Odorant Preparation: Prepare a stock solution of estratetraenol in propylene glycol. Perform a serial dilution to create a range of concentrations.

• Testing Procedure:

  • The experiment is conducted in a well-ventilated, odor-free room.

  • A three-alternative forced-choice (3-AFC) paradigm is used. In each trial, the participant is presented with three sniff bottles, one containing the estratetraenol dilution and two containing the solvent blank.

  • The presentation order of the bottles is randomized for each trial.

  • The participant's task is to identify the bottle that smells different from the other two.

  • The test begins with the lowest concentration of estratetraenol.

  • If the participant correctly identifies the odorant-containing bottle in two consecutive trials, the reversal point is noted, and the concentration is decreased. If they fail, the concentration is increased.

  • The threshold is typically defined as the mean of the last four of seven reversal points in the concentration series.

Protocol 2: Assessing the Effect of Estratetraenol on Mood using Self-Report Questionnaires

Objective: To evaluate whether exposure to estratetraenol influences subjective mood states.

Materials:

• Estratetraenol solution in a carrier with a masking odor (e.g., clove oil in propylene glycol)

• Control solution (carrier with masking odor only)

• Identical, coded cotton pads or swabs for odorant application

• Validated mood questionnaires (e.g., Profile of Mood States - POMS, Positive and Negative Affect Schedule - PANAS)

• Visual Analog Scales (VAS) for rating arousal, mood, etc.

Methodology:

• Study Design: A double-blind, within-subjects crossover design is recommended. Each participant will complete the experiment on two separate days, once exposed to estratetraenol and once to the control solution. The order of exposure should be counterbalanced across participants.

• Procedure:

  • Participants complete a baseline mood questionnaire.

  • A cotton pad/swab with either the estratetraenol or control solution is affixed under the participant's nose.

  • Participants are instructed to breathe normally for a set duration (e.g., 15-20 minutes). During this time, they may be engaged in a neutral distractor task.

  • Following the exposure period, participants complete the mood questionnaires and VAS again.

  • A washout period of at least 24 hours is required between the two testing sessions.

• Data Analysis: Changes in mood scores from baseline to post-exposure are calculated for both the estratetraenol and control conditions. Statistical analysis (e.g., paired t-test or ANOVA) is used to compare the effects of the two conditions.

Protocol 3: Investigating the Neural Correlates of Estratetraenol Perception using EEG and OERPs

Objective: To measure the brain's electrophysiological response to estratetraenol stimulation.

Materials:

• EEG system with a multi-channel cap

• Air-dilution olfactometer for precise stimulus delivery

• Estratetraenol solution

• Control solution (solvent)

• Pressurized, purified, and humidified air

• Nasal cannulas or mask for stimulus delivery

• Software for EEG recording and analysis

Methodology:

• Participant Setup: An EEG cap is fitted to the participant's scalp. Electrode impedances are checked to ensure good signal quality. The participant is seated in a comfortable chair in an electrically shielded, odor-controlled chamber.

• Stimulus Delivery: The olfactometer delivers brief pulses (e.g., 200 ms) of either estratetraenol vapor or the control air stimulus directly to the participant's nostrils, synchronized with their breathing.

• Experimental Paradigm: An "oddball" paradigm can be used, where the control stimulus is presented frequently ("standard") and the estratetraenol stimulus is presented infrequently ("target" or "oddball"). This helps to isolate the brain's response to the specific odorant.

• Data Acquisition: EEG is continuously recorded throughout the experiment. Event markers are sent to the EEG recording system at the onset of each stimulus presentation.

• Data Analysis:

  • The continuous EEG data is segmented into epochs time-locked to the onset of the stimuli.

  • Artifacts (e.g., from eye blinks or muscle movements) are removed.

  • Epochs for each condition (estratetraenol and control) are averaged separately to generate the OERPs.

  • The amplitude and latency of key OERP components (N1, P2, LPC) are measured and statistically compared between the two conditions.

Data Presentation

Quantitative data from these experiments should be summarized in clear, well-structured tables to facilitate comparison and interpretation.

Table 1: Example Data for Estratetraenol Detection Threshold (3-AFC Ascending Method)

Participant ID	Gender	Age	Reversal 1 (log conc.)	Reversal 2 (log conc.)	Reversal 3 (log conc.)	Reversal 4 (log conc.)	Mean Threshold (log conc.)
P01	Male	25	-5.2	-4.8	-5.0	-4.6	-4.9
P02	Female	23	-6.1	-5.7	-5.9	-5.5	-5.8
P03	Male	28	-4.5	-4.1	-4.3	-3.9	-4.2
P04	Female	26	-5.8	-5.4	-5.6	-5.2	-5.5

Table 2: Example Data from Mood Assessment Study (Change in POMS "Tension-Anxiety" Score)

Participant ID	Condition	Baseline Score	Post-Exposure Score	Change in Score
P01	Estratetraenol	12	8	-4
P01	Control	11	10	-1
P02	Estratetraenol	15	11	-4
P02	Control	14	15	+1
P03	Estratetraenol	9	6	-3
P03	Control	10	9	-1

Table 3: Example Data for OERP Component Analysis (Cz Electrode)

Participant ID	Condition	N1 Latency (ms)	N1 Amplitude (µV)	P2 Latency (ms)	P2 Amplitude (µV)
P01	Estratetraenol	380	-5.2	510	8.1
P01	Control	395	-2.1	525	4.3
P02	Estratetraenol	375	-6.1	505	9.5
P02	Control	388	-2.5	518	4.9
P03	Estratetraenol	382	-5.8	512	8.9
P03	Control	391	-2.3	521	4.7

Mandatory Visualizations

Caption: Hypothetical signaling pathway for Estratetraenol perception.

Caption: Workflow for determining detection threshold.

Caption: Workflow for assessing mood effects.

Caption: Workflow for OERP investigation.

References

• 1. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy ESTRATETRAENOL | 1150-90-9 [smolecule.com]
• 3. medindia.net [medindia.net]
• 4. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Supposed human pheromones fail to pass sniff test | Research | Chemistry World [chemistryworld.com]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 11. researchgate.net [researchgate.net]
• 12. Modern psychophysical tests to assess olfactory function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Human olfactory psychophysics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Olfactory event-related potentials reflect individual differences in odor valence perception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. epi.ch [epi.ch]
• 16. The nature of the late positive complex within the olfactory event-related potential (OERP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Characterizing functional pathways of the human olfactory system - PMC [pmc.ncbi.nlm.nih.gov]
• 20. fMRI study of olfactory processing in mice under three anesthesia protocols: Insight into the effect of ketamine on olfactory processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A robust experimental protocol for pharmacological fMRI in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Guidelines for reporting an fMRI study - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Protocol to conduct functional magnetic resonance spectroscopy in different age groups of human participants - PMC [pmc.ncbi.nlm.nih.gov]

Application of Estratetraenol in Psychological Experiments: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Estratetraenol (EST) is a steroid naturally found in the urine of pregnant women and is considered a putative human pheromone.[1] In psychological research, it is investigated for its potential to modulate mood, social cognition, and sexual behavior, particularly in men.[1][2] Studies suggest that EST may act as a chemosignal, conveying information that can influence perception and behavior in social and romantic contexts.[1] Neuroimaging studies have shown that exposure to EST can activate the anterior hypothalamus in heterosexual men, a brain region critically involved in sexual behavior.[3] This document provides a summary of quantitative findings and detailed protocols for experiments investigating the effects of estratetraenol.

Quantitative Data Summary

The following tables summarize key quantitative findings from psychological experiments involving estratetraenol.

Table 1: Effects of Estratetraenol on Social Cognition in Men

Study	Task	Key Finding	Participants (N)	Statistical Detail
Oren et al. (2019)	Interpersonal Perception Task	Overall improvement in social cognition accuracy, especially in the "Intimacy" category.[1][2]	58 (Experiment 1)	Data not fully specified in abstract.
Oren et al. (2019)	Picture Rating Task (Emotional Reaction to Touch)	Stronger emotional reaction to images depicting romantic touch under EST exposure.[1][2]	64 (Experiment 2)	p = 0.047, ηp² = 0.061[2]

Table 2: Effects of Estratetraenol on Sexual Motivation in Men

Study	Task	Key Finding	Participants (N)	Statistical Detail
Wu et al. (2022)	Sexual Delay Discounting Task (SDDT)	Selectively increased preference for larger, later sexual rewards (longer viewing of a sexual picture after a longer wait).[4][5][6]	76	Significant main effect on Area Under the Curve (AUC) (p < 0.05). No significant effect on impulsivity.[4][5]

Table 3: Effects of Estratetraenol on Mood (Context-Dependent)

Study	Participants	Key Finding	Context
Jacob & McClintock (2000)	Men and Women	Improved mood in women, but decreased mood in men.[1][7][8]	General laboratory setting.
Bensafi et al. (2004)	Men and Women	Enhanced sexual arousal when exposed to EST while watching an erotic film.[1]	Sexually arousing context.
Olsson et al. (2006)	Men	Negative mood effects in men.[1][9]	General laboratory setting.

Experimental Protocols

The following are detailed protocols for key experiments cited in the literature. These protocols are designed to be adapted for laboratory use.

Protocol 1: Investigating the Effect of Estratetraenol on Social Cognition

(Based on Oren et al., Social Cognitive and Affective Neuroscience, 2019)[1][2]

1. Objective: To assess whether exposure to estratetraenol enhances men's social cognition, particularly in romantic contexts.

2. Experimental Design:

• Design: Double-blind, within-subject, placebo-controlled.[2][10] A double-blind study ensures that neither the participants nor the researchers interacting with them know who is receiving the active substance versus the placebo, minimizing bias.[11][12]

• Sessions: Each participant undergoes two experimental sessions, separated by a one-week interval.

• Conditions: One session involves exposure to EST, and the other involves a control solution (placebo). The order of conditions is counterbalanced across participants.

3. Participants:

• Heterosexual men (N ≈ 60-70).

• Exclusion Criteria: Self-reported smell impairment, respiratory allergies, current use of psychoactive medication.

4. Materials:

• Estratetraenol Solution: 500μM Estratetraenol (e.g., from Steraloids Inc.) dissolved in propylene (B89431) glycol.[4]

• Control Solution: Propylene glycol alone.

• Masking Agent (Optional but Recommended): 1% v/v clove oil can be added to both solutions to make them indiscriminable by scent.[4]

• Administration: The solution is applied to a cotton pad affixed with surgical tape under the participant's nose. Continuous exposure is maintained throughout the session.

5. Tasks:

• Task A: Interpersonal Perception Task (IPT): This task assesses the ability to accurately interpret social interactions. Participants watch video clips of real-life social situations and answer multiple-choice questions about the relationships and interactions (e.g., identifying kinship, intimacy, competition, or deception).[1]

• Task B: Picture Rating Task: This task implicitly measures emotional reactions. Participants view a series of images depicting two humans romantically touching or not touching, and control images of inanimate objects touching or not touching. They rate the "emotionality" of each picture on a visual analog scale.[1][2]

6. Procedure:

• Informed Consent: Obtain written informed consent from all participants.

• Session 1:

  • A researcher, blind to the condition, applies the cotton pad (containing either EST or control solution) below the participant's nose.

  • The participant is seated in a quiet, well-ventilated room.

  • The participant performs the Interpersonal Perception Task, followed by the Picture Rating Task.

  • Collect mood and arousal ratings via standard questionnaires (e.g., PANAS, self-assessment manikins) before and after the tasks.

• Washout Period: A one-week interval between sessions.

• Session 2:

  • The procedure is repeated, with the participant receiving the alternate solution (if they received EST in session 1, they receive the control in session 2, and vice-versa).

• Debriefing: After the second session, fully debrief the participant about the nature of the study.

7. Data Analysis:

• Compare accuracy scores on the IPT between the EST and control conditions, with a specific focus on the "Intimacy" category.

• Compare the emotionality ratings for the "romantic touch" pictures between the EST and control conditions using a paired t-test or repeated measures ANOVA.

Protocol 2: Assessing the Effect of Estratetraenol on Sexual Reward Preference

(Based on Wu et al., Hormones and Behavior, 2022)[4][5][6]

1. Objective: To determine if estratetraenol influences sexual motivation by measuring preference for immediate versus delayed sexual rewards.

2. Experimental Design:

• Design: Double-blind, placebo-controlled, within-participant.[5]

• Sessions: Two experimental sessions per participant, separated by approximately one week.[4]

• Conditions: Estratetraenol vs. control solution, with the order counterbalanced.

3. Participants:

• Heterosexual men (N ≈ 70-80).[5]

• Screening: Use the Kinsey scale to confirm heterosexual orientation.[4]

• Exclusion Criteria: Same as Protocol 1.

4. Materials:

• Estratetraenol Solution: 500μM Estratetraenol in 1% v/v clove oil propylene glycol solution.[4]

• Control Solution: 1% v/v clove oil in propylene glycol.[4]

• Administration Device: A 40ml polypropylene (B1209903) jar containing the solution, connected to Teflon nosepieces, allowing for continuous inhalation during the task.[4]

• Task: Sexual Delay Discounting Task (SDDT) programmed on a computer.[4][13]

5. Task: Sexual Delay Discounting Task (SDDT):

• In each trial, participants choose between two options:

  • Smaller-Sooner (SS) Reward: Viewing a sexual picture for a shorter duration after a fixed short wait.

  • Larger-Later (LL) Reward: Viewing the same picture for a longer duration after a variable longer wait.[5]

• The task systematically varies the delay for the LL reward across trials to determine the point at which the participant's preference shifts.

6. Procedure:

• Arrival & Consent: Participants provide informed consent and complete demographic questionnaires.

• Familiarization: Participants are familiarized with the odor presentation device and complete a practice session of the SDDT (approx. 6 trials).[4]

• Odor Administration: The participant holds the jar and positions the nosepieces, inhaling through the nose and exhaling through the mouth throughout the task. A researcher blind to the condition provides the appropriate jar (EST or control).

• SDDT Execution: The participant completes the full SDDT (approx. 60 trials), which takes about 15-20 minutes.[4]

• Distinguishability Check: At the end of the session, participants perform a forced-choice task to assess if they could distinguish between the EST and control solutions.[4]

• Washout & Second Session: After a one-week interval, the procedure is repeated with the other solution.

7. Data Analysis:

• Calculate the Area Under the Curve (AUC) for the discounting data in each condition. A larger AUC indicates a stronger preference for the larger-later reward (i.e., less impulsivity or higher motivation for the larger reward).

• Compare the AUC values between the EST and control conditions using a paired t-test.

• Use computational modeling (e.g., hyperbolic discounting model) to derive the discounting rate (k), an index of impulsivity, and compare it between conditions.[5]

Mandatory Visualizations

Caption: A typical double-blind, within-subject experimental workflow for testing estratetraenol.

Caption: Proposed signaling pathway for estratetraenol's effects on male behavior.

Caption: Logical flow of a single trial in the Sexual Delay Discounting Task (SDDT).

References

• 1. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pheromone Processing in Relation to Sex and Sexual Orientation - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 5. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. research.polyu.edu.hk [research.polyu.edu.hk]
• 7. Pheromones, in context [apa.org]
• 8. uu.diva-portal.org [uu.diva-portal.org]
• 9. researchgate.net [researchgate.net]
• 10. simplypsychology.org [simplypsychology.org]
• 11. education.seattlepi.com [education.seattlepi.com]
• 12. Double-Blind Studies in Research [verywellmind.com]
• 13. Measuring Sexual Risk-Taking: A Systematic Review of the Sexual Delay Discounting Task - PubMed [pubmed.ncbi.nlm.nih.gov]

Estratetraenol: A Key Intermediate in Steroid Pharmaceutical Synthesis

For Immediate Release

Estratetraenol, a naturally occurring steroid, is gaining significant attention within the pharmaceutical industry as a pivotal intermediate in the synthesis of complex steroid-based active pharmaceutical ingredients (APIs). Its unique chemical architecture provides a versatile scaffold for the construction of various therapeutic steroids, most notably in the production of estetrol (B1671307), a promising estrogenic compound with applications in hormone replacement therapy and contraception. This application note provides a detailed overview of the synthetic routes involving estratetraenol, experimental protocols for key transformations, and a summary of the quantitative data available.

Synthetic Applications in Pharmaceutical Manufacturing

Estratetraenol and its derivatives serve as crucial precursors in the multi-step synthesis of various steroid pharmaceuticals. The primary application lies in the synthesis of estetrol, a natural estrogen with a favorable safety profile. The core synthetic strategy involves the stereoselective introduction of hydroxyl groups onto the D-ring of an estratetraenol-derived intermediate.

A key intermediate in this process is a 3-O-protected estra-1,3,5(10),15-tetraen-17-one. This compound undergoes two critical transformations to yield the desired polyhydroxylated steroid backbone:

• Reduction of the 17-keto group: The carbonyl group at the C-17 position is reduced to a hydroxyl group.

• cis-Dihydroxylation of the C15-C16 double bond: Two hydroxyl groups are added to the same face of the D-ring across the double bond.

These reactions are fundamental in achieving the specific stereochemistry required for the biological activity of the final pharmaceutical product.

Experimental Protocols

The following sections detail the methodologies for the key chemical transformations in the synthesis of estetrol from an estratetraenol derivative.

Protocol 1: Reduction of 3-O-Protected Estra-1,3,5(10),15-tetraen-17-one

This procedure outlines the reduction of the 17-keto group to a 17β-hydroxyl group using a metal hydride reducing agent.

Materials:

• 3-O-Protected Estra-1,3,5(10),15-tetraen-17-one

• Lithium aluminum hydride (LiAlH₄) or Sodium borohydride (B1222165) (NaBH₄)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Dry solvent for dissolution of the steroid

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), a solution of 3-O-protected estra-1,3,5(10),15-tetraen-17-one in a dry solvent is prepared.

• The solution is cooled to 0 °C in an ice bath.

• A solution or suspension of the reducing agent (e.g., LiAlH₄ in anhydrous ether) is added dropwise to the stirred steroid solution. The reaction is monitored by thin-layer chromatography (TLC) for the disappearance of the starting material.

• Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water, followed by 1 M HCl to neutralize the excess reducing agent.

• The aqueous layer is extracted with diethyl ether or another suitable organic solvent.

• The combined organic extracts are washed sequentially with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude 3-O-protected estra-1,3,5(10),15-tetraen-17β-ol.

• The crude product is then purified by column chromatography on silica (B1680970) gel.

Protocol 2: cis-Dihydroxylation of 3-O-Protected Estra-1,3,5(10),15-tetraen-17β-ol

This protocol describes the stereoselective dihydroxylation of the C15-C16 double bond.

Materials:

• 3-O-Protected Estra-1,3,5(10),15-tetraen-17β-ol

• Osmium tetroxide (OsO₄)

• N-Methylmorpholine N-oxide (NMO) as a co-oxidant

• Acetone (B3395972) and water (solvent system)

• Sodium bisulfite (NaHSO₃) or sodium sulfite (B76179) (Na₂SO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• The 3-O-protected estra-1,3,5(10),15-tetraen-17β-ol is dissolved in a mixture of acetone and water.

• N-Methylmorpholine N-oxide (NMO) is added to the solution.

• A catalytic amount of osmium tetroxide (as a solution in toluene (B28343) or tert-butanol) is added dropwise to the stirred reaction mixture at room temperature. The reaction progress is monitored by TLC.

• Once the reaction is complete, the excess OsO₄ is quenched by the addition of a saturated aqueous solution of sodium bisulfite or sodium sulfite.

• The mixture is stirred until the color changes from dark brown to a lighter shade.

• The product is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and filtered.

• The solvent is removed under reduced pressure to yield the crude diol.

• The crude product is purified by column chromatography on silica gel to afford the pure 3-O-protected estra-1,3,5(10)-triene-15α,16α,17β-triol.

Quantitative Data Summary

The following table summarizes the reported yields for the key synthetic steps starting from an estrone (B1671321) derivative. It is important to note that yields can vary depending on the specific protecting groups used and the reaction conditions.

Reaction Step	Starting Material	Product	Reagents	Reported Yield (%)	Reference
Reduction of 17-keto group	3-O-Protected Estra-1,3,5(10),15-tetraen-17-one	3-O-Protected Estra-1,3,5(10),15-tetraen-17β-ol	LiAlH₄ or NaBH₄	-	[1][2]
cis-Dihydroxylation	3-O-Protected Estra-1,3,5(10),15-tetraen-17β-ol diacetate	3-O-Protected Estra-1,3,5(10)-triene-3,15α,16α,17β-tetraol-3,17-diacetate	OsO₄	46	[2]
Overall Synthesis	Estrone derivative	Estetrol	Multi-step synthesis	~7-8	[1]

Note: Specific yields for the reduction step were not explicitly found in the provided search results, as the focus was often on the subsequent dihydroxylation.

Visualizing the Synthetic Pathway and Biological Action

To better understand the process, the following diagrams illustrate the synthetic workflow and the proposed biological mechanism of estratetraenol.

Caption: Synthetic workflow for the preparation of Estetrol from Estrone.

References

• 1. Estratetraenol | 1150-90-9 | FE22835 | Biosynth [biosynth.com]
• 2. EP1562976B1 - Synthesis of estetrol via estrone derived steroids - Google Patents [patents.google.com]

Estratetraenol as a Cosmetic Fragrance Ingredient: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Estratetraenol, a steroid molecule and putative human pheromone, is gaining interest as a fragrance ingredient in the cosmetics industry. This document provides detailed application notes and protocols for researchers and drug development professionals investigating the use of estratetraenol. It covers its proposed mechanism of action, summarizes quantitative data from key studies on its psychological and physiological effects, and outlines experimental protocols for its evaluation. Additionally, it includes information on its synthesis, formulation in cosmetic preparations, and the current regulatory landscape.

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid found in women and is structurally related to estrogen, though it is reported to have no known estrogenic effects.[1] It is being explored for its potential to influence human mood, perception, and behavior when used as a fragrance ingredient.[2] Research suggests that estratetraenol may act as a chemosignal, perceived through the olfactory system, leading to sex-differentiated responses in the brain.[3] This document aims to provide a comprehensive resource for the scientific community to guide further research and development in this area.

Proposed Mechanism of Action

The proposed mechanism of action for estratetraenol involves its detection by the olfactory system, rather than the vomeronasal organ (VNO), which is considered largely non-functional in adult humans.[4] Studies suggest that inhaled estratetraenol activates specific regions of the brain, including the hypothalamus, in a sex-differentiated manner.[3] The putative human pheromone receptor, Vomeronasal Type-1 Receptor 1 (VN1R1), which is expressed in the olfactory mucosa, is a candidate for mediating these effects.[5][6] Upon binding, it is hypothesized to initiate a G-protein coupled signaling cascade.

Signaling Pathway Diagram

Caption: Putative signaling pathway of estratetraenol from olfactory reception to central nervous system effects.

Quantitative Data from Key Studies

The following tables summarize quantitative findings from studies investigating the effects of estratetraenol on human psychology and behavior.

Table 1: Effects of Estratetraenol on Sexual Preference

Study	Participants	Estratetraenol Concentration	Carrier	Key Finding	Statistical Significance
Ye et al. (2022)[3]	76 heterosexual males	Not specified in abstract	1% v/v clove oil in propylene (B89431) glycol	Increased preference for larger-later sexual rewards (AUC)	M(EST) = 0.44 vs. M(Control) = 0.38; t(75) = 2.11, p = 0.039, Cohen's d = 0.242[3]

Table 2: Effects of Estratetraenol on Social Cognition

Study	Participants	Estratetraenol Concentration	Carrier	Key Finding	Statistical Significance
Oren et al. (2019)[7][8]	Male participants	Not specified in abstract	Control solution	Improved accuracy in Interpersonal Perception Task, especially in the 'Intimacy' category.[7][8]	Not specified in abstract
Oren et al. (2019)[7][8]	Male participants	Not specified in abstract	Control solution	Stronger emotional reaction to images of romantic touch.[7][8]	Main effect for compound in touch trials: p = 0.047, ηp² = 0.061[9]

Table 3: Neurophysiological Effects of Estratetraenol

Study	Participants	Estratetraenol Concentration	Method	Key Finding
Savic et al. (2001)[3]	Heterosexual males and females	Not specified in abstract	PET	Activation of the anterior hypothalamus in heterosexual males, but not females.[3]
Zhou & Chen (2008)[3]	Not specified	Not specified in abstract	fMRI	Differentiated brain activations for sexual sweat compared to non-social odors.[3]

Experimental Protocols

General Experimental Design for Human Behavioral Studies

A double-blind, placebo-controlled, within-participant design is recommended to minimize bias.

Experimental Workflow Diagram

Caption: A typical experimental workflow for a human behavioral study investigating the effects of estratetraenol.

Preparation of Estratetraenol Solution

• Stock Solution: Prepare a stock solution of estratetraenol in a suitable solvent such as ethanol (B145695) or propylene glycol. The exact concentration will depend on the desired final concentration for the experiment.

• Carrier Solution: A carrier solution is used to dilute the estratetraenol stock solution and to serve as a placebo control. A commonly used carrier is 1% v/v clove oil in propylene glycol to mask any potential odor of the estratetraenol.[3]

• Final Solution: On the day of the experiment, dilute the estratetraenol stock solution with the carrier solution to achieve the desired final concentration. The placebo should consist of the carrier solution alone.

• Blinding: To ensure a double-blind procedure, the estratetraenol and placebo solutions should be prepared by a third party not involved in data collection and placed in identical, coded containers.

Administration

The prepared solution can be administered by applying a small amount (e.g., 50 µL) to the upper lip of the participant or via a custom-made olfactometer.

Psychological and Behavioral Assessment

Validated psychological questionnaires and cognitive tasks should be used to assess the effects of estratetraenol. Examples include:

• Positive and Negative Affect Schedule (PANAS): To measure changes in mood.[10][11][12]

• Profile of Mood States (POMS): A more detailed assessment of mood.

• Dot-probe task: To assess attentional bias towards certain stimuli (e.g., emotional faces).

• Implicit Association Test (IAT): To measure implicit attitudes.

Synthesis and Formulation

Synthesis

Estratetraenol can be synthesized from estrone (B1671321) derivatives.[13] For cosmetic applications, a high-purity synthesis route is required to minimize impurities. One potential route involves the dehydration of estradiol (B170435) at the 17-position.[14] Further research into scalable and cost-effective synthesis methods is necessary for commercial viability.

Formulation in Cosmetic Products

Estratetraenol is incorporated into fragrance compositions for use in perfumes, lotions, and other cosmetic products.[15] Due to its steroid structure, formulation considerations for topical steroid creams can be adapted.

• Vehicle: A suitable vehicle is necessary to dissolve and stabilize estratetraenol. Options include ricinoleate (B1264116) vehicles like castor oil, or hydroalcoholic solutions.[3]

• Concentration: The concentration of estratetraenol in the final product should be carefully determined based on efficacy and safety data. Typical concentrations of active fragrance ingredients are low.

• Emulsifiers and Thickeners: For cream and lotion formulations, emulsifiers and thickeners such as glyceryl monostearate and cetyl alcohol may be required.[3]

Safety and Regulatory Considerations

Safety Assessment

As with any cosmetic ingredient, a thorough safety assessment of estratetraenol is required. This includes evaluation of:

• Skin sensitization and irritation: To ensure the ingredient does not cause adverse skin reactions.

• Systemic toxicity: To assess any potential effects if absorbed through the skin.

• Endocrine activity: Given its steroid structure, it is crucial to confirm the lack of significant hormonal effects at the intended use concentrations.

The Cosmetic Ingredient Review (CIR) provides independent safety assessments of cosmetic ingredients, although a specific review for estratetraenol was not found in the initial search.[16][17][18]

Regulatory Status

The regulation of cosmetic ingredients differs between regions.

• European Union: The EU Cosmetics Regulation (EC) No 1223/2009 has strict requirements for cosmetic ingredients, including a list of prohibited substances (Annex II) and restricted substances (Annex III).[7][19] Substances with potential endocrine-disrupting properties are under scrutiny.[20][21]

• United States: The FDA regulates cosmetics under the Federal Food, Drug, and Cosmetic Act. The Modernization of Cosmetics Regulation Act of 2022 (MoCRA) has expanded the FDA's authority, including requirements for facility registration and product listing.[22] The FDA has previously stated that there is "no convincing evidence" that hormones in cosmetics at low levels pose a health risk, but continues to monitor the issue.[23][24]

Currently, there are no specific regulations for the use of pheromones as fragrance ingredients in either the EU or the US. Manufacturers are responsible for ensuring the safety of their products.

Conclusion

Estratetraenol presents an intriguing possibility as a functional fragrance ingredient in cosmetics. However, further research is needed to fully elucidate its mechanism of action, establish a comprehensive safety profile, and determine its efficacy in real-world applications. The protocols and information provided in this document are intended to serve as a guide for researchers and developers in this emerging field. Rigorous scientific investigation is crucial to substantiate any claims and ensure consumer safety.

References

• 1. Tuning properties and dynamic range of type 1 vomeronasal receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US4048310A - Topical steroid formulation in form of lotion or cream - Google Patents [patents.google.com]
• 4. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-biolabs.com [creative-biolabs.com]
• 6. VN1R1 vomeronasal 1 receptor 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 7. EU Updates Annexes II, III, V and VI to Cosmetics Regulation | UL Solutions [ul.com]
• 8. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Psychometric properties of the Positive and Negative Affect Schedule (PANAS) in a heterogeneous sample of substance users - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Psychometric properties of the positive and negative affect schedule (PANAS) in a heterogeneous sample of substance users - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. WO2013034780A2 - Process for the preparation of estetrol and related compounds - Google Patents [patents.google.com]
• 14. Estra-1,3,5(10),16-tetraen-3-ol | C18H22O | CID 101988 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. VN1R1 - Wikipedia [en.wikipedia.org]
• 16. Safety of ingredients used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cir-safety.org [cir-safety.org]
• 18. cir-safety.org [cir-safety.org]
• 19. EU Cosmetics Regulation Annexes [taobe.consulting]
• 20. The new update to the European Union's cosmetics regulation | Sigillum Knowledge Solutions [sigillumks.com]
• 21. ainia.com [ainia.com]
• 22. NCHR Comments on the FDA Proposed Guidance Regarding the Registration and Listing of Cosmetic Product Facilities and Products - National Center for Health Research [center4research.org]
• 23. FDA: ‘No Convincing Evidence’ Hormones In Cosmetics Pose Health Risk [insights.citeline.com]
• 24. Hormone cosmetics [insights.citeline.com]

Application Notes and Protocols for the Formulation of Estratetraenol Solutions for Experimental Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid found in women that has been investigated for its potential pheromonal effects in humans.[1] As a research chemical, the proper formulation of estratetraenol solutions is critical for obtaining reliable and reproducible experimental results. These application notes provide detailed information and protocols for the preparation of estratetraenol solutions for in vitro and in vivo experimental use.

Physicochemical Properties of Estratetraenol

A summary of the key physicochemical properties of estratetraenol is presented in Table 1. This information is essential for selecting appropriate solvents and storage conditions.

Table 1: Physicochemical Properties of Estratetraenol

Property	Value	Reference
Molecular Formula	C₁₈H₂₂O	[2]
Molecular Weight	254.37 g/mol	[2]
Appearance	Yellow Solid	[2]
Melting Point	130-131.5 °C	[3]
Boiling Point	400.2 °C at 760 mmHg	[3]
Solubility	Slightly soluble in Chloroform, DMSO, Methanol. Soluble in Ethanol.[3][4]	[3][4]
Storage Temperature	-20°C for long-term storage.[3][5]	[3][5]

Formulation of Estratetraenol for In Vitro Studies

For cell-based assays, it is crucial to prepare estratetraenol solutions in a manner that ensures solubility and minimizes solvent-induced cytotoxicity. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of hydrophobic compounds like estratetraenol.

Materials

• Estratetraenol powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

• Cell culture medium appropriate for the cell line being used

Protocol for Preparation of a 10 mM Estratetraenol Stock Solution in DMSO

• Weighing: Accurately weigh 2.54 mg of estratetraenol powder and transfer it to a sterile microcentrifuge tube.

• Dissolving: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the estratetraenol powder.

• Vortexing: Vortex the tube vigorously until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterilization: While not always necessary for a DMSO stock, if sterility is a major concern, the solution can be filtered through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Preparation of Working Solutions for Cell Culture

It is critical to ensure that the final concentration of DMSO in the cell culture medium is kept to a minimum, typically below 0.5%, to avoid solvent-induced toxicity.

• Thawing: Thaw a single aliquot of the 10 mM estratetraenol stock solution at room temperature.

• Dilution: Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for your experiment. For example, to prepare a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. This results in a final DMSO concentration of 0.1%.

• Vehicle Control: It is imperative to include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as the experimental conditions but without estratetraenol.

Table 2: Recommended Final DMSO Concentrations in Cell Culture

Final DMSO Concentration	Potential Effect on Cells	Recommendation
< 0.1%	Generally considered safe for most cell lines.	Ideal
0.1% - 0.5%	May have minor effects on some sensitive cell lines.	Acceptable, but requires vehicle control
> 0.5%	Increased risk of cytotoxicity and off-target effects.	Not Recommended

Formulation of Estratetraenol for In Vivo and Human Olfactory Studies

For behavioral studies in animals and olfactory research in humans, estratetraenol is often dissolved in a non-volatile, non-irritating solvent. Propylene (B89431) glycol is a commonly used vehicle for this purpose.

Materials

• Estratetraenol powder

• Propylene glycol, USP grade

• Glass vials

• Vortex mixer and/or magnetic stirrer

Protocol for Preparation of Estratetraenol Solution in Propylene Glycol

The concentrations of estratetraenol used in human olfactory studies have varied. One study reports using a 2M solution, which is exceptionally high and likely a stock solution, with further dilutions for application not being specified. For animal studies, concentrations are typically much lower and need to be determined based on the specific research question and animal model.

• Weighing: Accurately weigh the required amount of estratetraenol powder.

• Dissolving: Add the appropriate volume of propylene glycol to a glass vial. Add the weighed estratetraenol to the solvent.

• Mixing: Vortex or use a magnetic stirrer until the estratetraenol is completely dissolved. Gentle heating may be required.

• Storage: Store the solution in a tightly sealed glass vial at -20°C, protected from light.

Example Application for Human Olfactory Studies

In some human studies, a solution of estratetraenol in propylene glycol is applied to a cotton pad, which is then placed under the participant's nose.

• Vehicle Control: A cotton pad with propylene glycol alone should be used as a control.

• Masking Odor: To prevent subjects from identifying the active substance by a subtle odor, a masking agent like eugenol (B1671780) (1%) has been used in some studies.[6]

Stability of Estratetraenol Solutions

The stability of estratetraenol in solution is critical for the reliability of experimental results. While specific long-term stability data for estratetraenol in various solvents is not extensively published, general guidelines for steroid compounds should be followed.

Table 3: General Stability and Storage Recommendations for Estratetraenol Solutions

Solvent	Storage Temperature	Recommended Duration	Notes
DMSO	-20°C	Up to 6 months (unverified)	Aliquot to avoid freeze-thaw cycles. Protect from light.
Propylene Glycol	-20°C	Up to 6 months (unverified)	Store in tightly sealed glass vials. Protect from light.

It is highly recommended to perform periodic quality control checks on stored solutions, especially for long-term studies. High-performance liquid chromatography (HPLC) can be used to assess the purity and concentration of estratetraenol over time.

Experimental Workflows and Signaling Pathways

Generalized Experimental Workflow for In Vitro Studies

The following diagram illustrates a general workflow for investigating the effects of estratetraenol on a cell line.

A generalized workflow for in vitro cell-based assays with estratetraenol.

Putative Signaling Pathway of Estratetraenol in Humans

The precise signaling pathway for estratetraenol in humans is not fully elucidated. While initially thought to act via the vomeronasal organ (VNO), current evidence suggests that in humans, olfactory cues are processed by the main olfactory epithelium. The downstream intracellular signaling cascade for estratetraenol is still an active area of research. The following diagram presents a hypothetical pathway based on general principles of olfactory and steroid signaling.

A hypothetical signaling pathway for estratetraenol in humans.

References

• 1. Intranasal Corticosteroids: Patient Administration Angles and Impact of Education - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy ESTRATETRAENOL | 1150-90-9 [smolecule.com]
• 3. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medindia.net [medindia.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Delivery of Estratetraenol in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are provided as a guideline for the in vivo delivery of estratetraenol in animal models. As of the latest literature review, specific studies detailing the in vivo administration routes and pharmacokinetic data for estratetraenol in animal models are scarce, with research predominantly focused on its putative role as a human pheromone.[1][2] Therefore, the following protocols are based on established methods for the delivery of other steroid hormones in rodents.[3][4][5][6] Researchers are strongly advised to conduct dose-response and pharmacokinetic studies to determine the optimal dosing regimen for their specific animal model and research question.

Introduction to Estratetraenol Delivery

Estratetraenol is a steroid that has been investigated for its potential pheromonal effects in humans.[1][7] While its systemic effects and corresponding in vivo delivery in animal models are not well-documented, its structural similarity to other estrogens suggests that standard steroid administration protocols can be adapted. The choice of delivery method will depend on the desired pharmacokinetic profile, including the speed of onset and duration of action. Common parenteral routes for steroid administration in rodents include subcutaneous (SC), intravenous (IV), and intraperitoneal (IP) injections.[3][8]

Data Presentation: Hypothetical Dosing and Pharmacokinetic Parameters

The following tables summarize hypothetical quantitative data for estratetraenol administration in a rat model (250-300g). These values are extrapolated from studies on other steroids, such as corticosteroids and sex hormones, and should be used as a starting point for experimental design.[4][9][10]

Table 1: Hypothetical Dosage and Administration Parameters for Estratetraenol in Rats

Parameter	Subcutaneous (SC) Injection	Intravenous (IV) Injection (Tail Vein)	Intraperitoneal (IP) Injection
Dosage Range (mg/kg)	0.1 - 10	0.05 - 5	0.1 - 10
Vehicle	Sesame oil, Corn oil, PEG400	Saline with solubilizing agent (e.g., 10% DMSO, 10% Tween 80)	Saline with solubilizing agent (e.g., 5% DMSO)
Injection Volume (ml/kg)	1 - 5	1 - 2.5	5 - 10
Needle Gauge	25 - 27G	27 - 30G	23 - 25G
Frequency	Once daily to once weekly	Bolus or slow infusion	Once to twice daily

Table 2: Hypothetical Pharmacokinetic Parameters of Estratetraenol in Rats

Parameter	Subcutaneous (SC)	Intravenous (IV)	Intraperitoneal (IP)
Bioavailability (%)	Variable (slow release)	100% (by definition)	~50-70% (first-pass metabolism)
Time to Peak Concentration (Tmax)	1 - 4 hours	< 5 minutes	15 - 30 minutes
Half-life (t1/2)	4 - 8 hours	1 - 2 hours	2 - 4 hours

Experimental Protocols

Subcutaneous (SC) Injection Protocol

Subcutaneous injection is often used for sustained release of lipophilic compounds like steroids.

Materials:

• Estratetraenol

• Sterile vehicle (e.g., sesame oil)

• Sterile syringes (1 ml) and needles (25-27G)[6][11]

• 70% ethanol (B145695) for disinfection

• Animal restrainer

Protocol:

• Preparation of Dosing Solution:

  • Dissolve estratetraenol in the chosen vehicle to the desired concentration. Gentle warming and vortexing may be required to ensure complete dissolution.

  • Draw the solution into the syringe.

• Animal Restraint:

  • Properly restrain the mouse or rat. For mice, this can be done by scruffing the neck. For rats, gentle but firm handling is required.[12][13][14]

• Injection Procedure: [6][15][16]

  • Disinfect the injection site (dorsal skin between the scapulae) with 70% ethanol.

  • Lift a fold of skin to create a "tent."

  • Insert the needle, bevel up, at the base of the tented skin, parallel to the body.

  • Aspirate briefly to ensure the needle is not in a blood vessel.

  • Slowly inject the solution.

  • Withdraw the needle and apply gentle pressure to the injection site.

• Post-Administration Monitoring:

  • Monitor the animal for any signs of distress, irritation, or adverse reactions at the injection site.

  • Observe for expected physiological or behavioral changes according to the experimental design.

Intravenous (IV) Injection Protocol (Tail Vein)

Intravenous injection provides rapid and complete bioavailability of the compound.

Materials:

• Estratetraenol

• Sterile vehicle (e.g., saline with a solubilizing agent)

• Sterile syringes (1 ml) and needles (27-30G)

• 70% ethanol

• A warming device (e.g., heat lamp) to dilate the tail veins

• Animal restrainer specifically designed for tail vein injections

Protocol:

• Preparation of Dosing Solution:

  • Prepare a clear, sterile solution of estratetraenol in the appropriate vehicle. Ensure no precipitation occurs.

  • Filter the solution through a 0.22 µm filter if necessary.

• Animal Preparation:

  • Place the animal in a restrainer.

  • Warm the tail using a heat lamp or warm water to cause vasodilation, making the lateral tail veins more visible and accessible.[8]

• Injection Procedure:

  • Disinfect the tail with 70% ethanol.

  • Identify one of the lateral tail veins.

  • Insert the needle, bevel up, into the vein at a shallow angle.

  • A successful insertion is often indicated by a small flash of blood in the needle hub.

  • Slowly inject the solution. If swelling occurs, the needle is not in the vein; withdraw and try again at a more proximal site.

  • Withdraw the needle and apply pressure to the injection site to prevent bleeding.

• Post-Administration Monitoring:

  • Monitor the animal for any immediate adverse reactions (e.g., respiratory distress).

  • Observe the tail for any signs of hematoma or tissue damage.

Intraperitoneal (IP) Injection Protocol

Intraperitoneal injection is a common route for systemic administration, offering faster absorption than subcutaneous injection.

Materials:

• Estratetraenol

• Sterile vehicle (e.g., saline with a solubilizing agent)

• Sterile syringes (1 ml) and needles (23-25G)

• 70% ethanol

• Animal restrainer

Protocol:

• Preparation of Dosing Solution:

  • Prepare a sterile solution of estratetraenol in the chosen vehicle.

• Animal Restraint:

  • Properly restrain the animal to expose the abdomen.

• Injection Procedure: [8]

  • Tilt the animal slightly head-down to move the abdominal organs away from the injection site.

  • Identify the injection site in the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder and major blood vessels.

  • Insert the needle at a 30-45 degree angle.

  • Aspirate to ensure no blood or urine is drawn.

  • Inject the solution.

• Post-Administration Monitoring:

  • Monitor the animal for any signs of pain, distress, or abdominal complications.

Visualizations

Experimental Workflow for In Vivo Delivery

Caption: Generalized workflow for in vivo administration of estratetraenol.

Hypothetical Signaling Pathway for a Steroid Hormone

Caption: A generalized signaling pathway for a steroid hormone like estratetraenol.

References

• 1. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Corticosteroids in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 4. Pharmacokinetics of methylprednisolone after intravenous and intramuscular administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of Timing of Dexamethasone Treatment on the Outcome of Collagenase-Induced Intracerebral Hematoma in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. animalcare.ubc.ca [animalcare.ubc.ca]
• 7. uu.diva-portal.org [uu.diva-portal.org]
• 8. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 9. The effect of methylprednisolone on treatment in rats with induced sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Use of Steroid Hormones in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 11. animalcare.ubc.ca [animalcare.ubc.ca]
• 12. urmc.rochester.edu [urmc.rochester.edu]
• 13. youtube.com [youtube.com]
• 14. Manual Restraint and Common Compound Administration Routes in Mice and Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Subcutaneous Injection in Mice | Animals in Science [queensu.ca]
• 16. Subcutaneous Injection in the Mouse - Research Animal Training [researchanimaltraining.com]

Application Notes and Protocols for Human Studies Involving Estratetraenol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid found in women, suggested to function as a putative human pheromone.[1][2] It is structurally related to estrogen hormones but does not have known estrogenic effects.[2] Research into estratetraenol explores its potential to modulate human mood, social cognition, and sexual behavior.[1][3][4] Studies have indicated that exposure to estratetraenol may influence perceptions of attractiveness, enhance emotional responses, and alter social and sexual cognition.[3][4][5] However, the classification of estratetraenol as a human pheromone is a subject of ongoing scientific debate, with some studies questioning the robustness of its reported effects.[6][7][8]

These application notes provide a framework for designing and conducting ethically sound human studies investigating the effects of estratetraenol. They include detailed ethical considerations, experimental protocols, and data presentation guidelines to ensure rigorous and reproducible research.

Ethical Considerations in Estratetraenol Research

Conducting research with a substance purported to subconsciously influence behavior and emotion necessitates stringent ethical oversight. All research protocols must be submitted to and approved by an Institutional Review Board (IRB).[9]

Informed Consent

The informed consent process is paramount and must be conducted with transparency, while also considering the potential for priming effects to bias the results.

• Disclosure: The informed consent form must clearly state that the study involves research and that participants will be exposed to an olfactory substance.[4][10] It is crucial to explain the purpose of the research in general terms, for example, "to investigate how certain scents can affect mood and perception," without explicitly mentioning "pheromones" or "sexual attraction" to avoid influencing participant expectations.[11]

• Voluntary Participation and Right to Withdraw: Participants must be informed that their participation is entirely voluntary and that they have the right to withdraw at any time without penalty.[12][13] This includes the right to have their data removed from the study after the debriefing process.[7]

• Potential Risks and Discomforts: While estratetraenol is an endogenous substance and generally considered to have a low risk profile, potential psychological discomforts should be addressed. This includes the possibility of experiencing transient changes in mood or emotional state.[14] The consent form should mention that some people might experience mild emotional shifts during the study.

• Confidentiality: A clear statement on how participants' anonymity and the confidentiality of their data will be maintained is required.

Management of Deception

The use of deception, primarily through incomplete disclosure of the study's specific aims, is often necessary to obtain valid data in this field of research.

• Justification: The use of deception must be scientifically justified and documented in the IRB application. The researcher must argue why the study could not be practicably carried out without it.[15][16]

• Minimal Risk: The deception must not expose participants to more than minimal risk.[14][17]

• Debriefing: A comprehensive debriefing process is mandatory when deception has been used.[6][7][15]

Debriefing Process

The debriefing process is a critical ethical component of the research, serving both to inform the participant and to mitigate any potential negative effects of the study.

• Full Disclosure: Immediately following the experiment, participants must be provided with a full explanation of the study's purpose, including the specific hypotheses being tested and the nature of the substance they were exposed to (estratetraenol).[7][15]

• Explanation of Deception: Researchers must explain why it was necessary to withhold information about the study's true purpose.[6][15]

• Opportunity for Questions: Participants should be given ample opportunity to ask questions and receive clear answers.

• Re-consent for Data Usage: After the full debriefing, participants should be given the option to withdraw their data.[11] This affirms the principle of informed consent.

• Contact Information: Participants should be provided with contact information for the researchers and the IRB for any follow-up questions or concerns.

Experimental Protocols

The following protocols are based on methodologies from published studies on estratetraenol and other putative human pheromones.

Protocol 1: Preparation and Administration of Estratetraenol Solution

This protocol outlines the preparation of the estratetraenol solution for olfactory administration.

• Materials:

  • Estratetraenol powder (e.g., from Steraloids Inc.)

  • Propylene (B89431) glycol (carrier solution)

  • Clove oil (optional, to mask any potential subtle scent of the carrier)

  • Glass vials

  • Micropipettes

  • Vortex mixer

• Procedure:

  • Prepare a stock solution of estratetraenol. A common concentration used in research is 500µM.[12]

  • To create the final solution, dissolve the appropriate amount of estratetraenol powder in propylene glycol.

  • If using a masking scent, add a very small volume of clove oil (e.g., 1% v/v) to both the estratetraenol solution and a separate vial of propylene glycol to serve as the placebo control.[12] This ensures that the experimental and control solutions are indiscriminable by scent.

  • Vortex the solutions thoroughly to ensure complete dissolution.

  • Aliquot the solutions into individual vials for each participant.

  • Administration: The solution is typically administered by applying a small amount (e.g., 50 µL) to the skin beneath the nostrils on the upper lip. This ensures continuous passive inhalation throughout the experiment.

Protocol 2: Double-Blind, Placebo-Controlled, Within-Participant Behavioral Assay

This protocol describes a common experimental design for assessing the behavioral effects of estratetraenol.

• Design: A double-blind, placebo-controlled, within-participant design is recommended to minimize bias and control for individual differences.[12] Each participant completes the experimental tasks under both the estratetraenol and placebo conditions, with the order counterbalanced across participants.

• Procedure:

  • On two separate occasions (e.g., one week apart), participants attend a testing session.

  • At the beginning of each session, the experimenter, who is blind to the condition, applies either the estratetraenol solution or the placebo solution to the participant's upper lip.

  • A waiting period (e.g., 15-20 minutes) may be included to allow for the substance to take effect.

  • Participants then complete a series of computerized behavioral tasks.

Protocol 3: Sexual Delay Discounting Task

This task is designed to measure a participant's preference for immediate versus delayed rewards in a sexual context.[12][18]

• Stimuli: Participants are shown images of sexually attractive individuals.

• Task: On each trial, participants are presented with a choice between two options:

  • Smaller-Sooner Reward: Viewing a sexual picture for a shorter duration after a short, fixed delay (e.g., "View this picture for 2 seconds after a 5-second wait").

  • Larger-Later Reward: Viewing the same sexual picture for a longer duration after a variable, longer delay (e.g., "View this picture for 10 seconds after a 30-second wait").

• Data Collection: The primary dependent variable is the participant's choice on each trial. The delay for the larger-later reward is systematically varied to determine the point at which the participant is indifferent between the two options. This allows for the calculation of a discounting rate.

Protocol 4: Interpersonal Perception Task (IPT)

This task assesses a participant's ability to accurately decode social cues and interactions.[19][20]

• Stimuli: The IPT consists of a series of short video clips of real social interactions.[21][22][23][24]

• Task: After each clip, participants are asked a multiple-choice question about the interaction they just observed. The questions fall into different categories, such as:

  • Intimacy: "Are the two people in a romantic relationship or are they siblings?"

  • Deception: "Is the person telling the truth or lying?"

  • Competition: "Who won the game they were playing?"

  • Status: "Who is the other person's boss?"

• Data Collection: The primary dependent variable is the accuracy of the participant's responses. The analysis can focus on overall accuracy and accuracy within specific categories (e.g., intimacy).

Data Presentation

Quantitative data from estratetraenol studies should be summarized in a clear and structured format to facilitate comparison and interpretation.

Table 1: Hypothetical Results from a Sexual Delay Discounting Task

Olfactory Condition	Mean Indifference Point (Delay in seconds)	Standard Deviation	p-value
Placebo	45.3	15.2	\multirow{2}{*}{<0.05}
Estratetraenol	62.8	18.9

Table 2: Hypothetical Results from the Interpersonal Perception Task

Olfactory Condition	Overall Accuracy (%)	Standard Deviation	Accuracy in Intimacy Category (%)	Standard Deviation	p-value (Intimacy)
Placebo	78.2	8.5	72.4	10.1	\multirow{2}{*}{<0.05}
Estratetraenol	81.5	7.9	85.1	9.3

Visualizations

Proposed Signaling Pathway of Estratetraenol in Humans

The following diagram illustrates the proposed neural pathway for the processing of estratetraenol in humans, which is thought to be mediated by the main olfactory system rather than the vomeronasal organ.[1][25]

Caption: Proposed neural pathway for estratetraenol processing in humans.

Experimental Workflow for a Double-Blind Estratetraenol Study

This diagram outlines the workflow for a typical double-blind, placebo-controlled, within-participant study of estratetraenol.

Caption: Workflow of a double-blind, within-participant estratetraenol study.

References

• 1. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. cdn1-originals.webdamdb.com [cdn1-originals.webdamdb.com]
• 5. What is participant debriefing and how should I debrief my study participants? | Editage Insights [editage.com]
• 6. Debriefing • Ethical Research Involving Children [childethics.com]
• 7. umass.edu [umass.edu]
• 8. Measuring Sexual Risk-Taking: A Systematic Review of the Sexual Delay Discounting Task - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ethical Guidelines and the Institutional Review Board – An Introduction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to obtain informed consent for research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Deception & Debriefing in Research | Research & Innovation [research.utoronto.ca]
• 12. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 13. sspcdn.blob.core.windows.net [sspcdn.blob.core.windows.net]
• 14. IRB Guidebook Chapter III: Basic IRB Review [biotech.law.lsu.edu]
• 15. Deception/Debriefing | Office of the Vice President for Research [ovpr.uconn.edu]
• 16. Social and Behavioral Research | Human Research Protection Program (HRPP) [irb.ucsf.edu]
• 17. psychologicalscience.org [psychologicalscience.org]
• 18. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 20. [PDF] A scent of romance: human putative pheromone affects men’s sexual cognition | Semantic Scholar [semanticscholar.org]
• 21. onesearch.library.rice.edu [onesearch.library.rice.edu]
• 22. d3crmev290s45i.cloudfront.net [d3crmev290s45i.cloudfront.net]
• 23. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 24. catalog.library.vanderbilt.edu [catalog.library.vanderbilt.edu]
• 25. Pheromones and Mammalian Behavior - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC-MS Analysis of Estratetraenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid found in women and is suggested to act as a human pheromone, potentially influencing mood and physiological responses.[1] Accurate and sensitive quantification of estratetraenol in various matrices is crucial for research into its biological functions, as well as for quality control in products where it may be included. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of estratetraenol due to its high resolution and sensitivity, especially when coupled with a derivatization step to enhance the volatility and thermal stability of the analyte.

These application notes provide a comprehensive overview and detailed protocols for the analysis of estratetraenol using GC-MS.

Quantitative Data Summary

Parameter	Estratetraenol (as TMS derivative)
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantitation (LOQ)	0.5 - 5.0 ng/mL
**Linearity (R²) **	> 0.99
Linear Range	0.5 - 100 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Note: The values presented in this table are estimations based on the performance of GC-MS methods for other estrogens and steroids and should be validated for the specific matrix and instrumentation used.

Experimental Protocols

Sample Preparation Protocol for Biological Fluids (e.g., Urine, Plasma)

This protocol describes a general procedure for the extraction of estratetraenol from biological fluids prior to GC-MS analysis.

Materials:

• Biological fluid sample (e.g., 1 mL of urine or plasma)

• Internal Standard (IS) solution (e.g., deuterated estratetraenol or a structurally similar steroid)

• Phosphate (B84403) buffer (pH 7.0)

• β-glucuronidase/arylsulfatase solution (for conjugated steroid analysis)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727)

• Deionized water

• Hexane

• Ethyl acetate (B1210297)

• Nitrogen gas supply

Procedure:

• Sample Pre-treatment:

  • To 1 mL of the biological fluid sample, add a known amount of the internal standard.

  • For the analysis of conjugated estratetraenol, add 1 mL of phosphate buffer and 50 µL of β-glucuronidase/arylsulfatase solution. Incubate at 37°C for 12-16 hours to hydrolyze the conjugates.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge by washing with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the pre-treated sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of deionized water to remove interfering polar compounds.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute estratetraenol and the internal standard with 3 mL of a hexane:ethyl acetate (70:30, v/v) mixture.

• Evaporation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • The dried extract is now ready for derivatization.

Derivatization Protocol: Trimethylsilyl (TMS) Ether Formation

Derivatization is a critical step to increase the volatility and thermal stability of estratetraenol for GC-MS analysis. Silylation of the hydroxyl group is a common and effective method.[2][4]

Materials:

• Dried sample extract from the sample preparation step.

• Silylating reagent: N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Pyridine (B92270) (anhydrous)

• Heating block or oven

Procedure:

• To the dried sample extract, add 50 µL of anhydrous pyridine to dissolve the residue.

• Add 50 µL of the MSTFA with 1% TMCS silylating reagent.

• Seal the vial tightly.

• Heat the reaction mixture at 60-80°C for 30 minutes.

• Cool the vial to room temperature. The sample is now ready for GC-MS injection.

GC-MS Analysis Protocol

The following parameters are based on a published method for the analysis of similar compounds and can be adapted for estratetraenol.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC Conditions:

• Column: HP-5MS (or similar) capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 60°C

  • Ramp to 280°C at a rate of 10°C/min

  • Hold at 280°C for 10 minutes

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 50-550

• Data Acquisition: Full scan mode for qualitative analysis and Selected Ion Monitoring (SIM) mode for quantitative analysis. The characteristic ions for the TMS derivative of estratetraenol should be determined by analyzing a standard.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of estratetraenol.

Putative Signaling Pathway of Estratetraenol via the Vomeronasal Organ (VNO)

Estratetraenol is hypothesized to act as a pheromone, which in many mammals, is detected by the vomeronasal organ (VNO). The following diagram illustrates the proposed signaling cascade upon binding of a pheromone like estratetraenol to a vomeronasal receptor.

Caption: Putative VNO signaling pathway for pheromone detection.

References

• 1. academic.oup.com [academic.oup.com]
• 2. GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Purification of Estratetraenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Estratetraenol, an endogenous steroid identified in pregnant women, is a putative human pheromone with potential applications in neuroscience and pharmacology.[1] Its unique biological activities necessitate a robust purification method to ensure high purity for research and development purposes. This application note details a reliable and efficient preparative High-Performance Liquid Chromatography (HPLC) method for the purification of estratetraenol. The described protocol utilizes reversed-phase chromatography, a widely adopted technique for the separation of steroids, offering excellent resolution and scalability.[2][3][4]

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is a steroid structurally related to estrogens but lacks significant estrogenic effects.[1] It is synthesized from androstadienone by the enzyme aromatase, primarily in the ovaries.[1] Research suggests that estratetraenol may function as a chemosignal, influencing social and sexual behaviors.[5][6][7] Given its potential as a modulator of human behavior, obtaining highly purified estratetraenol is crucial for accurate biological and pharmacological studies.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of complex mixtures.[8][9][10][11] For steroid separation, reversed-phase HPLC is often the method of choice due to its efficiency in separating compounds based on their hydrophobicity.[2][3][4][12] This document provides a comprehensive protocol for the preparative HPLC purification of estratetraenol, including sample preparation, chromatographic conditions, and post-purification analysis.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to protect the HPLC column and ensure reproducible results.[13][14][15][16]

• Dissolution: Dissolve the crude estratetraenol sample in a suitable solvent. Methanol or acetonitrile (B52724) are recommended choices.[14] Prepare a stock solution with a concentration of approximately 1 mg/mL.[15]

• Filtration: To remove any particulate matter that could clog the HPLC system, filter the dissolved sample through a 0.22 µm syringe filter.[13][14]

• Degassing: Before injection, degas the sample solution using sonication or vacuum filtration to prevent the formation of air bubbles in the system.

Preparative HPLC Method

This protocol is designed for preparative scale purification. For analytical scale, adjustments to the column dimensions, flow rate, and injection volume will be necessary.

Table 1: HPLC Instrumentation and Parameters

Parameter	Specification
HPLC System	Preparative HPLC system with gradient capability
Column	C18 Reversed-Phase Column (e.g., 250 mm x 21.2 mm, 5 µm)
Mobile Phase A	HPLC-grade Water
Mobile Phase B	HPLC-grade Acetonitrile
Gradient	50-90% B over 30 minutes
Flow Rate	20 mL/min
Injection Volume	1-5 mL (depending on sample concentration)
Detection	UV-Vis Detector at 214 nm and 280 nm
Column Temperature	35 °C
Fraction Collection	Based on UV signal threshold

Post-Purification Analysis

• Purity Assessment: Analyze the collected fractions using an analytical HPLC system with a C18 column (e.g., 150 mm x 4.6 mm, 5 µm) to determine the purity of the estratetraenol.

• Solvent Evaporation: Pool the pure fractions and remove the solvent using a rotary evaporator under reduced pressure.

• Lyophilization: For complete removal of residual solvent and water, lyophilize the sample to obtain a pure, dry powder.

• Structural Confirmation: Confirm the identity and structure of the purified estratetraenol using techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

Table 2: Example Gradient Table for Estratetraenol Purification

Time (minutes)	% Mobile Phase A (Water)	% Mobile Phase B (Acetonitrile)
0	50	50
25	10	90
30	10	90
31	50	50
35	50	50

Table 3: Recommended UV Detection Wavelengths for Estrogens

Compound	Wavelength (nm)	Reference
Estriol (E3)	214	[2]
Estradiol (E2)	280	[2]
Estrone (E1)	214	[2]
Ethinylestradiol	230	[17]

Mandatory Visualizations

Caption: Experimental Workflow for Estratetraenol Purification.

References

• 1. Estratetraenol - Wikipedia [en.wikipedia.org]
• 2. High-performance liquid chromatographic analysis of steroid hormones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buy ESTRATETRAENOL | 1150-90-9 [smolecule.com]
• 6. skinessentialbeauty.com [skinessentialbeauty.com]
• 7. Estratetraenol: The Couples' Pheromone • Love Scent Pheromones Blog [blog.love-scent.com]
• 8. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 9. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. warwick.ac.uk [warwick.ac.uk]
• 12. Serum steroid hormonal profiles by reversed-phase liquid chromatography in patients with 17-hydroxylase deficiency and in an affected family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. nacalai.com [nacalai.com]
• 14. greyhoundchrom.com [greyhoundchrom.com]
• 15. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Bioassay Development: Testing the Biological Activity of Estratetraenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid found in women, structurally related to estrogenic hormones but lacking significant estrogenic activity.[1][2] It has been investigated for its potential role as a human pheromone, a chemical signal that can influence the physiology or behavior of other members of the same species.[1][3] Research suggests that estratetraenol may modulate mood, cognition, and autonomic nervous system function in a sex-specific manner, with studies showing it can enhance emotional responses to touch and increase cooperation in heterosexual men.[1][4][5][6] Functional MRI studies have demonstrated that exposure to estratetraenol activates the anterior hypothalamus in heterosexual males, a brain region associated with sexual motivation.[1][7]

Despite these findings, the precise molecular mechanisms, including the specific receptors and signaling pathways, remain largely uncharacterized. The development of a robust and reproducible bioassay is a critical step in elucidating the biological activity of estratetraenol, enabling screening for functional analogs, and furthering our understanding of its role in human physiology.

These application notes provide a detailed protocol for a cell-based reporter gene assay designed to quantify the biological activity of estratetraenol. This assay is intended to be a foundational tool for researchers investigating its mechanism of action.

Putative Signaling Pathway of Estratetraenol

While the definitive signaling pathway for estratetraenol is yet to be fully elucidated, a hypothesized pathway involves a G-protein coupled receptor (GPCR) in the main olfactory epithelium, leading to the activation of downstream signaling cascades and ultimately modulating neuronal activity in specific brain regions like the hypothalamus. The diagram below illustrates this putative pathway.

Caption: Hypothesized signaling pathway for estratetraenol.

Experimental Protocols

Cell-Based Reporter Gene Assay for Estratetraenol Activity

This protocol describes a method to screen for estratetraenol's biological activity using a human neuroblastoma cell line (e.g., SH-SY5Y) transiently transfected with a reporter plasmid containing a cyclic AMP (cAMP) response element (CRE) linked to a luciferase reporter gene. This assay is based on the hypothesis that estratetraenol activates a GPCR, leading to an increase in intracellular cAMP and subsequent activation of the CRE promoter.

Materials and Reagents:

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Opti-MEM I Reduced Serum Medium

• Lipofectamine 2000 Transfection Reagent

• pCRE-Luc reporter plasmid (or equivalent)

• Control plasmid (e.g., pRL-TK Renilla luciferase for normalization)

• Estratetraenol

• Forskolin (B1673556) (positive control)

• Luciferase Assay System

• 96-well white, clear-bottom tissue culture plates

• Luminometer

Experimental Workflow Diagram:

Caption: Workflow for the estratetraenol reporter gene bioassay.

Step-by-Step Protocol:

• Cell Culture and Seeding:

  • Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Seed 2 x 10^4 cells per well in a 96-well white, clear-bottom plate and incubate overnight.

• Transient Transfection:

  • For each well, prepare a DNA-lipid complex by diluting 100 ng of pCRE-Luc plasmid and 10 ng of pRL-TK plasmid in Opti-MEM. In a separate tube, dilute Lipofectamine 2000 in Opti-MEM according to the manufacturer's protocol.

  • Combine the DNA and Lipofectamine 2000 solutions, incubate for 20 minutes at room temperature.

  • Add the transfection complex to the cells and incubate for 24 hours.

• Cell Treatment:

  • After transfection, replace the medium with serum-free DMEM and incubate for 4-6 hours to starve the cells.

  • Prepare serial dilutions of estratetraenol in serum-free DMEM.

  • Treat the cells with various concentrations of estratetraenol (e.g., 1 pM to 1 µM), forskolin (10 µM, positive control), or vehicle (e.g., 0.1% DMSO, negative control).

  • Incubate the plate for 6 hours at 37°C.

• Luciferase Assay:

  • Lyse the cells using the passive lysis buffer provided with the luciferase assay kit.

  • Measure firefly and Renilla luciferase activities sequentially in each well using a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell number.

  • Calculate the fold change in luciferase activity relative to the vehicle-treated control.

  • Plot the dose-response curve and determine the EC50 value for estratetraenol.

Data Presentation

Quantitative data should be summarized in tables for clear comparison of results.

Table 1: Dose-Response of Estratetraenol on CRE-Luciferase Activity

Treatment Concentration	Normalized Luciferase Activity (RLU)	Fold Change vs. Vehicle	Standard Deviation
Vehicle (0.1% DMSO)	15,234	1.0	± 1,287
Estratetraenol (1 pM)	16,890	1.1	± 1,432
Estratetraenol (10 pM)	22,567	1.5	± 2,011
Estratetraenol (100 pM)	35,889	2.4	± 3,156
Estratetraenol (1 nM)	68,990	4.5	± 5,987
Estratetraenol (10 nM)	112,543	7.4	± 9,876
Estratetraenol (100 nM)	125,876	8.3	± 11,034
Estratetraenol (1 µM)	128,432	8.4	± 11,543
Forskolin (10 µM)	255,678	16.8	± 22,134

Table 2: Summary of Bioassay Parameters

Parameter	Value
Cell Line	SH-SY5Y
Reporter Plasmid	pCRE-Luc
Estratetraenol EC50	~5 nM
Z'-factor	> 0.5

Logical Relationships in Bioassay Development

The development of a robust bioassay follows a logical progression from understanding the biological context to validating the final assay.

Caption: Logical flow for developing the estratetraenol bioassay.

Conclusion

The provided application notes and protocols describe a foundational bioassay for quantifying the biological activity of estratetraenol. This cell-based reporter gene assay offers a starting point for researchers to investigate the molecular mechanisms of this putative human pheromone. Further development and validation of this and other bioassays will be crucial for advancing our understanding of estratetraenol's role in human biology and for the discovery of novel compounds with similar activities.

References

• 1. Buy ESTRATETRAENOL | 1150-90-9 [smolecule.com]
• 2. Estratetraenol - Wikipedia [en.wikipedia.org]
• 3. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pheromone Science: Estratetraenol and Attraction • Love Scent Pheromones Blog [blog.love-scent.com]
• 5. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Psychologist Explains How Pheromones Do The Talking In Relationships [forbes.com]
• 7. Pheromones, in context [apa.org]

Technical Notes & Optimization

Technical Support Center: Replicating Estratetraenol (EST) Pheromone Studies

Welcome to the technical support center for researchers investigating the putative human pheromone, estratetraenol (EST). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and discrepancies encountered in replicating EST studies. Our goal is to help you navigate the complexities of this controversial field and design more robust experiments.

Frequently Asked Questions (FAQs)

Q1: We are unable to replicate published findings on EST's effect on mood and behavior. What are the common reasons for this?

A1: Difficulty in replicating EST studies is a widely acknowledged issue in the field. Several factors may contribute to this:

• Lack of Foundational Evidence: The basis for testing EST as a human pheromone is contested. It was introduced by a corporation with commercial interests, and lacks the rigorous, bioassay-led evidence that is standard for pheromone identification in other species.[1][2][3]

• Methodological Flaws in Original Studies: Many published positive findings have been criticized for methodological issues such as small sample sizes, which increases the likelihood of false positives.[1][4] Other common problems include a lack of adequate control conditions and potential publication bias, where studies with null results are less likely to be published.[1][4]

• "File Drawer" Effect: A significant publication bias may exist, with positive results being more likely to be published than negative or null results, creating a skewed perception of the evidence.[1]

• High Concentrations Used: The concentrations of EST used in many experiments are significantly higher than those that would be encountered in a natural environment, questioning the ecological validity of the findings.[5]

Q2: How critical is the functionality of the vomeronasal organ (VNO) in mediating EST effects?

A2: The role of the VNO in human pheromone detection is a major point of contention. The scientific consensus is that the adult human VNO is a vestigial organ, meaning it is a non-functional remnant from our evolutionary past.[6][7][8][9] Histological studies show that the human VNO lacks the sensory neurons and neural connections to the brain necessary for function.[6][9]

While some early studies claimed to record electrical activity from the VNO in response to putative pheromones, these findings have not been substantiated and are widely questioned.[2][10] Some researchers propose that the main olfactory system, rather than the VNO, could detect these compounds.[6][11] However, the evidence for this is also debated. Therefore, hypotheses that rely on a functional VNO to explain EST's effects are built on an unstable foundation.

Q3: Are there standardized protocols for EST administration and dosage?

A3: There is no universally accepted standardized protocol for EST administration. This lack of standardization is a significant contributor to the difficulty in comparing and replicating studies. Key variables that differ across studies include:

• Concentration: As mentioned, concentrations used in research are often supraphysiological.

• Delivery Method: Methods range from applying EST to the upper lip, using scented pads placed in the vicinity of the participant, to aerosol sprays.

• Carrier Substance: The solvent used to dissolve EST can vary, which may influence its volatility and presentation to the olfactory system.

• Blinding: Ensuring that both the experimenter and the participant are blind to the condition (EST or placebo) is crucial but can be challenging.

Researchers should be meticulous in reporting these parameters to improve the transparency and replicability of their work.

Troubleshooting Guides

Problem: Inconsistent or Null Results in Behavioral Assays

If you are observing inconsistent or no effect of EST on behavioral outcomes (e.g., mood ratings, attractiveness judgments), consider the following troubleshooting steps:

• Re-evaluate the Premise: Acknowledge the controversy surrounding EST's status as a human pheromone.[1][3][4] A null result may be a valid finding reflecting the absence of a true effect.

• Statistical Power: Many of the initial studies in this field were underpowered due to small sample sizes.[1] Conduct a power analysis to ensure your sample size is adequate to detect a meaningful effect, if one exists.

• Blinding and Controls: Implement rigorous double-blind procedures to avoid experimenter and participant bias. Use a carrier substance alone as a placebo control. Consider including a positive control (a known odorant with a documented effect on mood) to validate your experimental setup.

• Context Dependency: Some researchers suggest that the effects of putative pheromones are highly context-dependent.[12][13] The social environment, the gender of the experimenter, and other contextual cues may influence outcomes. Document and control for these variables as much as possible.

Problem: Conflicting Findings in Neuroimaging Studies

Discrepancies in neuroimaging (e.g., fMRI) studies investigating EST are also common. Some studies report sex-specific hypothalamic activation, while others do not.

• Olfactory System vs. VNO: Be clear in your hypothesis about the proposed mechanism of action. If you are hypothesizing an effect through the main olfactory system, ensure your experimental design can distinguish this from potential systemic absorption.[6]

• Control for Odor Perception: A critical challenge is to disentangle a specific pheromonal response from a general olfactory response. EST is often described as odorless, but this may not be true for all individuals or at all concentrations. Include control odors with similar chemical properties but no purported pheromonal activity.

• Statistical Thresholds: Use appropriate statistical thresholds to avoid false positives in your neuroimaging data analysis.

Data Presentation: Summary of Conflicting Findings

Study Type	Reported Positive Findings (Examples)	Reported Null or Contradictory Findings (Examples)	Key Considerations
Gender Perception	Exposure to EST biased heterosexual males to perceive ambiguous point-light walkers as more feminine.[5]	A double-blind study found that EST had no effect on the gender perception of gender-neutral facial morphs.[14]	The nature of the stimuli (point-light walkers vs. facial morphs) and experimental design differences may contribute to the conflicting results.
Attractiveness Ratings	Some commercial products claim EST enhances attractiveness.[15]	A double-blind study found no effect of EST on attractiveness ratings of opposite-sex faces.[14]	Commercial claims often lack rigorous scientific backing. The double-blind study provides stronger evidence.
Mood Effects	Androstadienone (a related compound) has been reported to improve mood in women, and EST is suggested to have similar, though smaller, effects.[12]	Effects on mood have been shown to be highly context-dependent and in some cases, had a negative effect on men.[13]	The social context of the experiment appears to be a critical and often uncontrolled variable.
Sexual Cognition	EST was reported to increase men's emotional reaction to romantic touch in images.[16][17]	Other studies suggest EST does not affect impulsive sexual nature or delayed gratification.[18]	The specific aspect of sexual cognition being measured is important.

Experimental Protocols

Example Protocol: Investigating the Effect of EST on Gender Perception of Faces (Based on Hare et al., 2017)

This protocol is based on a study that failed to replicate earlier findings, highlighting a more rigorous, double-blind approach.

• Participants: Recruit a sufficient number of heterosexual, Caucasian participants (e.g., N=46, with 24 males and 22 females as in the original study). Ensure participants have a normal sense of smell.

• Stimuli: Create gender-neutral facial morphs by blending male and female faces. Pilot test these morphs to ensure they are perceived as gender-neutral at baseline.[14]

• Pheromone and Control Preparation:

  • EST Condition: Dissolve estratetraenol in a carrier solvent (e.g., propylene (B89431) glycol) at a concentration previously reported to have an effect.

  • Control Condition: Use the carrier solvent alone.

  • Prepare solutions in identical, coded containers to ensure blinding.

• Procedure:

  • Use a within-subjects, double-blind, counterbalanced design. Each participant completes the task on two consecutive days, one with EST and one with the control scent.

  • On each testing day, apply a small amount of the coded solution to the participant's upper lip.

  • Participants perform a forced-choice task, indicating the gender (male or female) of the gender-neutral facial morphs presented on a computer screen.

• Data Analysis: Analyze the gender perception data to determine if there is a significant difference between the EST and control conditions.

Visualizations

Logical Flaw in Early Pheromone Research

Caption: Logical workflow showing the flawed premise of early EST research.

Proposed (but Debated) Signaling Pathways

Caption: Proposed signaling pathways for EST, highlighting the debated VNO route.

This technical support guide aims to provide a realistic and critical overview of the challenges in EST research. By acknowledging the controversies and methodological pitfalls, researchers can design more rigorous experiments and contribute to a clearer understanding of this complex topic.

References

• 1. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. geneticliteracyproject.org [geneticliteracyproject.org]
• 3. smithsonianmag.com [smithsonianmag.com]
• 4. The search for human pheromones: the lost decades and the necessity of returning to first principles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LabXchange [labxchange.org]
• 6. Human Pheromone Detection by the Vomeronasal Organ: Unnecessary for Mate Selection? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. in.yvex.de [in.yvex.de]
• 8. Vomeronasal organ - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. royalsocietypublishing.org [royalsocietypublishing.org]
• 11. Facts, fallacies, fears, and frustrations with human pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pheromones, in context [apa.org]
• 14. Putative sex-specific human pheromones do not affect gender perception, attractiveness ratings or unfaithfulness judgements of opposite sex faces - PMC [pmc.ncbi.nlm.nih.gov]
• 15. skinessentialbeauty.com [skinessentialbeauty.com]
• 16. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Estratetraenol - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Small Sample Size Limitations in ESTRATETRAENOL Research

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating estratetraenol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges of working with small sample sizes in this novel area of study.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address common issues encountered during experiments.

Q1: Our initial results with estratetraenol show a potential effect, but due to the novelty of the research, our sample size is too small (e.g., n < 30) for conventional statistical tests to yield significant p-values. How can we proceed with the analysis?

A1: This is a common challenge in cutting-edge research. When sample sizes are small, traditional frequentist statistics (like t-tests or ANOVA) may lack the power to detect a true effect.[1] Here are several robust strategies to consider:

• Shift Focus from p-values to Effect Sizes: Instead of relying solely on statistical significance, calculate and report effect sizes (e.g., Cohen's d, Glass's delta) with their corresponding confidence intervals. Effect sizes quantify the magnitude of the observed effect, which can be highly informative even if the p-value is not below the conventional 0.05 threshold.

• Employ Bayesian Inference: Bayesian statistical methods are particularly well-suited for small samples.[2][3][4][5] Unlike frequentist methods that rely on large-sample theory, Bayesian analysis allows you to incorporate prior knowledge from existing literature on similar compounds.[5] This approach yields a "posterior probability distribution" that can provide more intuitive evidence for or against your hypothesis. However, be aware that the choice of prior can significantly influence results, so this must be done carefully and transparently.[2][5]

• Utilize Non-Parametric Tests: If your data does not meet the assumptions of parametric tests (like normality), which is often hard to verify with small samples, consider using non-parametric alternatives like the Wilcoxon signed-rank test or the Mann-Whitney U test.[6] These tests make fewer assumptions about the data's distribution.[6]

Q2: We have conducted several small, independent pilot studies on estratetraenol with similar protocols. Is there a way to combine these datasets to increase our analytical power?

A2: Yes, combining data from multiple methodologically similar studies is an excellent strategy.

• Virtual Data Pooling: This method allows for the analysis of combined datasets from different locations without creating a permanent, centralized database.[7][8] Using secure software platforms, data can be temporarily aggregated in computer memory for analysis, preserving data privacy and ownership.[7][9][10] This approach is valid when the experimental designs, participant populations, and outcome measures are highly comparable across the studies.[9][11]

• Meta-Analysis: If the studies have already been analyzed, you can conduct a meta-analysis of the results. This involves statistically pooling the effect sizes from each individual study to generate a more precise overall estimate of the effect of estratetraenol.

Q3: Recruiting a large, homogenous sample for our estratetraenol study is proving difficult and costly. Are there experimental designs optimized for in-depth analysis with very few participants?

A3: Absolutely. For situations where large groups are not feasible, Single-Case Experimental Designs (SCEDs) are a powerful and scientifically rigorous alternative.[12][13][14]

• Core Principle: In a SCED, each participant serves as their own control.[12][13] The design involves repeated, systematic measurements of a dependent variable before, during, and after the introduction of an intervention (estratetraenol exposure).[12][15]

• Advantages: This approach allows researchers to establish a causal relationship between the intervention and a change in behavior or physiological state with a very small number of subjects, sometimes even just one.[13][14][16]

• Common SCED Types: Popular designs include the A-B-A-B (reversal) design and the multiple-baseline design.[13][15] The key is to demonstrate that a change in the dependent variable occurs only when the intervention is present.[13]

Q4: How can we increase the statistical power of our study from the design phase, knowing that our sample size will be limited?

A4: Optimizing the experimental design is critical for maximizing power.

• Use Within-Subject (Crossover) Designs: In a crossover design, each participant receives all treatments (e.g., both estratetraenol and a placebo). This is one of the most effective ways to reduce the required sample size because it minimizes the "noise" caused by individual differences between participants.[17]

• Enrich the Participant Population: If possible, make your sample more homogeneous.[17] For example, if estratetraenol is hypothesized to affect specific hormonal profiles, screen participants to create a more uniform group. This reduces variability in your data, making it easier to detect a treatment effect.[17]

• Choose Continuous Variables: Whenever possible, use continuous outcome measures instead of binary ones. Analyzing a continuous variable (e.g., a rating on a 100-point scale) is statistically more powerful than analyzing a binary outcome (e.g., yes/no).[17][18]

Data Presentation: Statistical Approaches

The table below summarizes the key statistical strategies for managing small sample sizes in estratetraenol research.

Method	Primary Use Case	Key Advantage	Main Limitation
Bayesian Analysis	When prior knowledge exists; for more intuitive probabilistic conclusions.	Does not rely on large-sample theory; can be more powerful with informative priors.[4][5]	Results can be sensitive to the choice of priors.[2][19]
Single-Case Designs	In-depth analysis of one or a few participants; establishing causality.	Each subject is their own control, providing high internal validity.[12][13]	Findings may have limited generalizability to a wider population.
Effect Size & CIs	Reporting the magnitude and precision of an effect, regardless of p-value.	Provides a more complete and practical interpretation of the findings.	Does not replace the need for careful statistical inference.
Virtual Pooling	Combining data from multiple, similar small studies to increase N.	Increases statistical power without centralizing sensitive data.[7][9][10]	Requires strong methodological homogeneity across studies.[9][11]
Within-Subject Designs	When carryover effects are minimal; to reduce error from individual differences.	Substantially increases statistical power for a given sample size.[17]	Not suitable if the effects of the intervention are long-lasting.

Experimental Protocols: A-B-A-B Single-Case Design

This protocol describes a reversal design to test the effect of estratetraenol on a continuous dependent variable (e.g., self-reported mood, physiological arousal).

• Phase A1 (Baseline):

  • Objective: Establish a stable baseline of the dependent variable.

  • Procedure: For a minimum of 3-5 sessions, measure the dependent variable repeatedly at regular intervals (e.g., daily) without introducing estratetraenol. Data should show a stable trend before proceeding.

• Phase B1 (Intervention):

  • Objective: Observe changes in the dependent variable after introducing the treatment.

  • Procedure: Introduce the estratetraenol exposure (e.g., via a standardized olfactory administration protocol). Continue to measure the dependent variable with the same frequency and methods as in the baseline phase.

• Phase A2 (Withdrawal/Reversal):

  • Objective: Determine if the dependent variable returns to baseline levels upon removal of the treatment.

  • Procedure: Discontinue the estratetraenol exposure and return to the baseline conditions. Continue measurements as before. A return to baseline levels provides strong evidence of a causal link.

• Phase B2 (Re-introduction):

  • Objective: Replicate the effect observed in Phase B1 to strengthen the evidence.

  • Procedure: Re-introduce the estratetraenol exposure exactly as in Phase B1. A return of the dependent variable to the levels seen during the first intervention phase provides powerful confirmation of the treatment's effect.

Mandatory Visualizations

Caption: Workflow of an A-B-A-B Single-Case Experimental Design.

Caption: Logical workflow for virtual data pooling to increase sample size.

Caption: Putative signaling pathway for estratetraenol's effects in humans.[20][21]

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. tandfonline.com [tandfonline.com]
• 3. library.oapen.org [library.oapen.org]
• 4. Analyzing small data sets using Bayesian estimation: the case of posttraumatic stress symptoms following mechanical ventilation in burn survivors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dspace.library.uu.nl [dspace.library.uu.nl]
• 6. dominikduell.com [dominikduell.com]
• 7. (Open Access) ViPAR: a software platform for the Virtual Pooling and Analysis of Research Data (2016) | Kim W. Carter | 54 Citations [scispace.com]
• 8. ssc.ca [ssc.ca]
• 9. Addressing data privacy in matched studies via virtual pooling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Addressing data privacy in matched studies via virtual pooling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pooling individual participant data from randomized controlled trials: Exploring potential loss of information | PLOS One [journals.plos.org]
• 12. Single-Case Experimental Designs: A Systematic Review of Published Research and Current Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jbassoc.com [jbassoc.com]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. A Comprehensive Guide to Single-Case Design - ABA Study Guide [abastudyguide.com]
• 17. statsols.com [statsols.com]
• 18. measuringu.com [measuringu.com]
• 19. researchgate.net [researchgate.net]
• 20. Estratetraenol: The Couples' Pheromone • Love Scent Pheromones Blog [blog.love-scent.com]
• 21. LabXchange [labxchange.org]

Navigating the Labyrinth of Estratetraenol Research: A Technical Support Center for Scientists

The study of estratetraenol and its potential effects on human behavior is a field fraught with challenges, chief among them the pervasive issue of publication bias. This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to promote robust and reproducible research. Our goal is to equip you with the knowledge to design rigorous experiments, critically evaluate existing literature, and contribute to a more balanced and accurate understanding of estratetraenol's purported effects.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This guide addresses specific issues that can arise during the planning, execution, and interpretation of estratetraenol effect studies.

Question: My study is yielding null or inconclusive results. How can I be confident in these findings and overcome the pressure to find a positive effect?

Answer: Null findings are a valuable part of the scientific process and are critical for mitigating publication bias. Here’s how to approach this situation:

• Power Analysis: Ensure your study was adequately powered to detect a meaningful effect. Small sample sizes are a common issue in this field and can lead to false negatives (or false positives).

• Methodological Rigor: Scrutinize your experimental design for any potential flaws. This includes blinding procedures, control conditions, and the method of estratetraenol administration.

• Pre-registration: If you pre-registered your hypothesis and analysis plan, you have a strong foundation for defending your null results. This demonstrates that your study was not an exploratory "fishing expedition."

• Focus on Quality: High-quality studies with null results are more valuable than poorly designed studies with seemingly positive findings. Emphasize the rigor of your methodology when disseminating your results.[1][2][3]

• Alternative Publication Venues: Consider journals that specialize in publishing null or negative results, or utilize preprint servers to make your findings public.[4]

Question: I'm struggling to design a robust experimental protocol. What are the key considerations for minimizing bias?

Answer: A well-designed protocol is your best defense against bias. Here are critical elements to incorporate:

• Double-Blind Design: Neither the participants nor the experimenters should know who is receiving estratetraenol versus a placebo. This is crucial to prevent expectancy effects.[5][6]

• Control Substance: The placebo should be identical in appearance, and if possible, in any faint odor, to the estratetraenol solution. The use of a masking odor is a common practice to prevent participants from distinguishing between the active and control substances.[7]

• Within-Subject Design: A within-subject (or crossover) design, where each participant is exposed to both the experimental and control conditions on separate occasions, can help to control for individual differences.[8][9]

• Objective Measures: Rely on objective, quantifiable measures rather than subjective self-reports whenever possible. For example, use physiological measures or behavioral tasks with clear metrics.

• Replication: Plan for replication of your findings, either within the same study or in a subsequent one. A single positive result should be treated with caution.[10]

Question: How do I interpret conflicting findings in the existing literature on estratetraenol?

Answer: The conflicting literature is a direct result of the challenges in this field. A critical evaluation is necessary:

• Scrutinize Methodologies: Pay close attention to the experimental designs of the studies you are reviewing. As noted, small sample sizes and lack of blinding can lead to unreliable results.[10][11]

• Consider Publication Bias: Be aware that the published literature is likely skewed towards positive findings.[5][10][12] The absence of a large body of null results does not mean they don't exist; they are likely in "file drawers."[4]

• Look for Meta-Analyses: While potentially also affected by publication bias, meta-analyses can provide a broader overview of the evidence and may statistically test for the presence of such bias.[1][13][14][15][16]

Frequently Asked Questions (FAQs)

Q1: What is the current consensus on the role of the vomeronasal organ (VNO) in mediating estratetraenol's effects in humans?

A1: The scientific consensus is that the human vomeronasal organ (VNO) is vestigial and non-functional.[17][18][19] Early studies suggesting a role for the VNO in detecting pheromones have not been supported by subsequent research.[18][20] If estratetraenol has any effect, it is likely mediated through the main olfactory epithelium.[18][21]

Q2: Is there an established signaling pathway for estratetraenol in humans?

A2: No, a definitive signaling pathway for estratetraenol in humans has not been established. Some neuroimaging studies have shown that exposure to estratetraenol can activate the hypothalamus in a sex-specific manner.[21][22] However, the specific receptors and downstream molecular cascades remain unknown. The lack of a well-defined biological mechanism is a significant gap in the field.

Q3: What are the key challenges associated with demonstrating a true pheromonal effect for estratetraenol?

A3: Establishing estratetraenol as a human pheromone faces several significant hurdles:

• Lack of a Robust Bioassay: A reliable and repeatable bioassay to demonstrate a clear behavioral or physiological response is missing.[10]

• No Confirmed Biological Relevance: Unlike in some animals, there is no strong evidence that estratetraenol is naturally secreted by humans in a way that consistently signals specific information to others.[10]

• The Influence of Learning and Context: Human behavior is highly influenced by social context and learning, making it difficult to isolate an innate, stereotyped response to a chemical signal, which is a key characteristic of a pheromone.[22][23]

Q4: How can our research group contribute to overcoming publication bias in this field?

A4: Your group can take several concrete steps:

• Pre-register your studies: Publicly declare your hypotheses, methods, and analysis plan before you begin data collection. This increases transparency and accountability.

• Publish all results: Commit to publishing your findings regardless of the outcome. This includes null and inconclusive results.

• Share your data and protocols: Make your data and detailed experimental protocols openly available to allow for scrutiny and replication by other researchers.

• Promote a culture of transparency: Encourage open discussion about the challenges and limitations of research in this area.

Data Presentation: Summary of Estratetraenol Effect Studies

The following table summarizes findings from a selection of studies on estratetraenol. It is important to note the variability in methodologies and outcomes, which highlights the ongoing debate in the field.

Study	Participants	Design	Key Findings
Zhou et al. (2014)[24]	24 heterosexual men, 24 heterosexual women, 24 homosexual men, 24 homosexual/bisexual women	Within-subjects, double-blind	Estratetraenol biased heterosexual males toward perceiving a point-light walker as more feminine.
Hare et al. (2017)[6][12]	94 heterosexual Caucasians (43 male, 51 female)	Within-subjects, double-blind	Exposure to estratetraenol had no effect on gender perception, attractiveness ratings, or unfaithfulness judgments of opposite-sex faces.
Wu et al. (2022)[9][25]	76 heterosexual males	Within-subjects, double-blind, placebo-controlled	Estratetraenol increased preference for larger, later sexual rewards but did not affect impulsivity.
Oren et al. (2019)[7]	Not specified (men)	Within-subjects, double-blind	Estratetraenol improved accuracy on an interpersonal perception task, particularly in evaluating romantic relationships.
Savic et al. (2009)[18]	Anosmic patients and healthy controls	PET activation study	Brain activation by estratetraenol was dependent on access to the main olfactory epithelium, not the VNO.

Experimental Protocols

Below are detailed methodologies from two key studies with conflicting outcomes to illustrate the variations in experimental design.

Protocol 1: Zhou et al. (2014) - Study Suggesting an Effect [24]

• Participants: 24 heterosexual males, 24 heterosexual females, 24 homosexual males, and 24 bisexual or homosexual females.

• Stimuli: Point-light walkers with digitally morphed gender from male to female.

• Experimental Compound: Estratetraenol (EST) mixed with cloves.

• Control Compound: A placebo solution mixed with cloves.

• Procedure:

  • A repeated-measures design was used where participants were tested on three consecutive days.

  • On each day, participants were exposed to either EST, androstadienone (AND), or the control substance.

  • Participants were asked to smell a solution from a jar containing either the active compound or the placebo.

  • They were then shown the point-light walker for 0.5 seconds and asked to identify the gender as male or female.

Protocol 2: Hare et al. (2017) - Study Suggesting No Effect [6]

• Participants: 94 heterosexual, Caucasian individuals (43 male, 51 female).

• Stimuli:

  • Task 1: Five gender-neutral facial morphs.

  • Task 2: Photographs of opposite-sex faces.

• Experimental Compound: Estratetraenol (EST) or androstadienone (AND).

• Control Compound: A control scent.

• Procedure:

  • A double-blind, within-subject design was employed over two consecutive days.

  • On one day, participants were exposed to the putative pheromone, and on the other, to the control scent.

  • Task 1: Participants indicated the gender (male or female) of the five gender-neutral facial morphs.

  • Task 2: Participants rated photographs of opposite-sex faces for attractiveness and probable sexual unfaithfulness.

Visualizations

The following diagrams illustrate key concepts relevant to estratetraenol research and the mitigation of publication bias.

Caption: Proposed (but incomplete) signaling pathway for estratetraenol in humans.

References

• 1. Publication bias: What are the challenges and can they be overcome? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Minimizing the three stages of publication bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fiddle: a tool to combat publication bias by getting research out of the file drawer and into the scientific community - PMC [pmc.ncbi.nlm.nih.gov]
• 5. No, humans aren&#39;t affected by pheromones [labonline.com.au]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. royalsocietypublishing.org [royalsocietypublishing.org]
• 12. Supposed human pheromones fail to pass sniff test | Research | Chemistry World [chemistryworld.com]
• 13. researchgate.net [researchgate.net]
• 14. deka-in-medicine.com [deka-in-medicine.com]
• 15. researchgate.net [researchgate.net]
• 16. The Perils of Misinterpreting and Misusing "Publication Bias" in Meta-analyses: An Education Review on Funnel Plot-Based Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Human Pheromone Detection by the Vomeronasal Organ: Unnecessary for Mate Selection? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Vomeronasal organ - Wikipedia [en.wikipedia.org]
• 20. The vomeronasal organ is not involved in the perception of endogenous odors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Pheromones, in context [apa.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. savemyexams.com [savemyexams.com]
• 25. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

Optimizing dosage and concentration of ESTRATETRAENOL in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with estratetraenol. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is estratetraenol and what is its proposed mechanism of action?

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is a steroid found in the urine of pregnant women that is structurally related to estrogen.[1] It is considered a putative human pheromone, a chemical signal that may influence the physiology or behavior of other members of the same species.[2] Its proposed mechanism of action involves the activation of the vomeronasal organ (VNO) and the olfactory epithelium, leading to the stimulation of the hypothalamus.[2][3] However, the classification of estratetraenol as a human pheromone is a subject of ongoing scientific debate.

Q2: What are the reported effects of estratetraenol in human studies?

Studies have reported that estratetraenol may influence mood, social cognition, and sexual perception in a sex-specific manner.[2][4] For example, some research suggests it can enhance men's accuracy in evaluating romantic relationships and strengthen their emotional reaction to romantic touch.[4][5] However, results in the literature are not always consistent, and some studies have failed to replicate these effects.[2]

Q3: In what solvents is estratetraenol soluble?

Estratetraenol is a steroid and is therefore lipophilic. Published research and supplier information indicate that it is slightly soluble in chloroform (B151607) and methanol. For experimental purposes in human studies, propylene (B89431) glycol has been used as a vehicle.[4] When preparing solutions, it is crucial to ensure complete dissolution and to consider the potential effects of the solvent on the experimental outcome.

Q4: What are the recommended storage conditions for estratetraenol?

As a steroid compound, estratetraenol should be stored in a cool, dark place to prevent degradation. For long-term storage, it is advisable to keep it in a tightly sealed container at -20°C. To minimize degradation from repeated freeze-thaw cycles, consider aliquoting the compound into smaller, single-use amounts.

Experimental Protocols & Data

Estratetraenol Dosage and Concentration in Human Behavioral Studies

The concentrations of estratetraenol used in human behavioral studies have varied. It is important to carefully select a concentration based on the specific research question and experimental design. Below is a summary of concentrations reported in the literature.

Study Type	Concentration Range	Vehicle / Solvent	Administration Method
Human Behavioral	250 µM	Not specified	Olfactory
Human Behavioral	2 M (likely typo, see troubleshooting)	Propylene glycol with 1% eugenol (B1671780)	Olfactory

Note: The 2 M concentration reported in one study is exceptionally high for a steroid and is likely a typographical error. Researchers should critically evaluate such figures and consider a more physiologically plausible range, likely in the micromolar (µM) to millimolar (mM) range.

Detailed Experimental Protocol: Olfactory Administration of Estratetraenol

This protocol is a generalized procedure based on methodologies reported in human behavioral studies.

Materials:

• Estratetraenol (crystalline powder)

• Propylene glycol (vehicle)

• Eugenol (masking agent, optional)

• Vortex mixer

• Sterile, airtight glass vials

• Cotton pads or similar absorbent material

• Adhesive tape (for securing pads under the nose)

Procedure:

• Solution Preparation:

  • Accurately weigh the desired amount of estratetraenol.

  • Dissolve the estratetraenol in propylene glycol to achieve the target concentration. Use a vortex mixer to ensure complete dissolution.

  • If using a masking agent to obscure the scent of the vehicle or compound, add eugenol to a final concentration of 1%.

  • Prepare a vehicle-only control solution containing propylene glycol (and eugenol if used in the experimental solution).

  • Store the solutions in sterile, airtight glass vials at 4°C for short-term use or -20°C for long-term storage.

• Administration:

  • On the day of the experiment, bring the solutions to room temperature.

  • Apply a standardized volume (e.g., 10 µL) of the estratetraenol solution or the control solution to a small cotton pad.

  • Secure the cotton pad using adhesive tape to the upper lip of the participant, directly below the nostrils.

  • Ensure the pad does not come into direct contact with the skin to avoid irritation.

  • The participant should be instructed to breathe normally throughout the experiment.

  • The duration of exposure should be standardized across all participants.

Signaling Pathways

The precise signaling pathway of estratetraenol in the human brain is not fully elucidated. However, based on its structural similarity to estradiol (B170435) and its effects on the hypothalamus, a putative pathway can be proposed. It is thought to act via both the vomeronasal organ and the main olfactory epithelium, leading to hypothalamic activation.

Putative Signaling Pathway of Estratetraenol in the Vomeronasal Organ

Caption: Putative signaling cascade of estratetraenol in the vomeronasal organ.

Putative GPER-Mediated Signaling of Estratetraenol in Hypothalamic Neurons

Given estratetraenol's structural similarity to estradiol, it may also act through G-protein coupled estrogen receptors (GPER) in the hypothalamus, leading to rapid, non-genomic effects.

Caption: Putative GPER-mediated signaling of estratetraenol in hypothalamic neurons.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with estratetraenol.

Issue	Potential Cause(s)	Troubleshooting Steps
Inconsistent or no observable effect	Dosage/Concentration: The concentration may be too low to elicit a response, or it could be in a range that produces non-monotonic (inverted-U shaped) dose-response effects. The wide and sometimes conflicting range of concentrations in the literature can be challenging.	- Conduct a dose-response study to determine the optimal concentration for your specific experimental paradigm. - Critically evaluate published concentrations; for example, the reported "2M" is likely a significant outlier and should be approached with caution. Start with concentrations in the micromolar (µM) range.
Solution Instability: Estratetraenol, like other steroids, can degrade over time, especially when exposed to light, heat, or repeated freeze-thaw cycles.	- Prepare fresh solutions for each experiment or use aliquots stored at -20°C to avoid freeze-thaw cycles. - Store stock solutions in amber vials to protect from light. - Conduct stability tests on your prepared solutions under your specific storage conditions if reproducibility issues persist.
Vehicle Effects: The solvent used to dissolve estratetraenol (e.g., propylene glycol) may have its own subtle effects on behavior or physiology.	- Always include a vehicle-only control group in your experimental design. - If using a masking agent like eugenol, ensure it is present in both the experimental and control solutions.
Individual Differences: Human responses to chemical signals can be highly variable due to genetic factors, hormonal status, and psychological state.	- Increase your sample size to ensure adequate statistical power to detect subtle effects. - Consider screening participants for factors that might influence their response, such as olfactory function or hormonal contraceptive use.
Difficulty dissolving estratetraenol	Low Solubility: Estratetraenol has limited solubility in aqueous solutions.	- Use a lipophilic solvent such as propylene glycol, ethanol, or DMSO. - For cell culture experiments, a low concentration of DMSO is often used, but be mindful of its potential toxicity to cells. - Gentle warming and vortexing can aid in dissolution.
Unexpected or contradictory results compared to published literature	Context-Dependent Effects: The effects of putative pheromones can be highly dependent on the experimental context, including the gender of the experimenter and the social environment.	- Standardize the experimental setting and procedures as much as possible. - Report detailed contextual information in your methods to aid in replication by other researchers. - Be aware of the ongoing debate in the field regarding the effects of estratetraenol, as null findings are also an important part of the scientific record.
Precipitation of estratetraenol in solution	Supersaturation or Temperature Changes: The compound may precipitate out of solution if the concentration exceeds its solubility limit or if the solution is cooled too rapidly.	- Ensure the concentration is within the known solubility range for the chosen solvent. - Store solutions at a constant temperature. If refrigerated, allow the solution to come to room temperature and check for precipitates before use. - If precipitation occurs, try gently warming and vortexing the solution to redissolve the compound.

References

• 1. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uu.diva-portal.org [uu.diva-portal.org]
• 3. Vomeronasal organ - Wikipedia [en.wikipedia.org]
• 4. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Methodological Controls for Estratetraenol Behavioral Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when designing and conducting behavioral studies with the putative human pheromone, estratetraenol (EST). The focus is on robustly controlling for placebo effects to ensure the validity and reproducibility of experimental findings.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in designing placebo-controlled estratetraenol studies?

A1: The primary challenge lies in the nature of the stimulus itself. As a chemosensory compound, often claimed to be odorless, creating a truly inert placebo and maintaining effective blinding of both participants and researchers are critical hurdles. Expectancy effects, where a participant's belief about the substance influences their behavior, are a significant confounding variable that must be meticulously controlled.

Q2: What constitutes an appropriate placebo for estratetraenol?

A2: The ideal placebo is the carrier vehicle used to dilute the active EST compound, without the EST itself. Common vehicles include propylene (B89431) glycol or a sterile saline solution. However, it is crucial to ensure the vehicle is genuinely inert and does not elicit its own physiological or psychological response. For example, high concentrations of propylene glycol can cause trigeminal nerve stimulation (a cooling sensation), which could unblind participants. Therefore, the concentration of the vehicle should be consistent between the active and placebo conditions.

Q3: How can I ensure my study is effectively double-blinded?

A3: A double-blind design, where neither the participants nor the experimenters interacting with them know who receives EST versus the placebo, is essential.[1][2] To achieve this:

• Identical Preparation: The EST and placebo solutions should be identical in appearance, viscosity, and packaging.

• Third-Party Coding: A third party should prepare and code the solutions. The code should only be broken after data analysis is complete.

• Odor Masking (with caution): Some studies use a masking scent (like eugenol (B1671780) from cloves) in both the placebo and EST solutions to prevent any subtle olfactory cues from unblinding participants.[1][3] However, this adds another chemical variable to the experiment.

• Odorlessness Verification: Crucially, you must confirm that at the concentration used, EST is undetectable. This can be done through pilot odor detection threshold testing.

Q4: How do I measure and control for expectancy effects?

A4: Expectancy effects can significantly bias results.[4][5][6] To mitigate this:

• Blinding: A robust double-blind protocol is the first line of defense.

• Expectancy Questionnaires: Administer questionnaires before and after the experiment to gauge participants' beliefs and expectations about the substance's effects. Validated scales like the Credibility and Expectancy Scale (CES) or the Treatment Expectation Questionnaire (TEX-Q) can be adapted for this purpose.[4][7][8]

• Neutral Framing: Instructions to participants should be neutral and avoid suggesting any specific behavioral outcomes.

Q5: Is the vomeronasal organ (VNO) the target for estratetraenol in humans?

A5: The role of the VNO in human pheromone detection is highly debated, and most evidence suggests it is not a functional sensory organ in adults. Studies indicate that putative pheromones like estratetraenol are likely processed through the main olfactory system, activating brain regions involved in emotion and social cognition, such as the hypothalamus and other limbic structures.[3][9][10][11]

Troubleshooting Guides

Problem/Issue	Potential Cause(s)	Recommended Solution(s)
High variability in behavioral responses	1. Inconsistent administration of EST/placebo.2. Uncontrolled expectancy effects.3. Individual differences in sensitivity.	1. Implement a standardized administration protocol (see Experimental Protocols section).2. Use a double-blind design and measure expectancy.3. Increase sample size to improve statistical power.
Participants correctly guess their assigned group (unblinding)	1. The placebo is not truly inert (e.g., propylene glycol causing a sensation).2. Subtle olfactory cues from the EST solution.3. Cues from the experimenter (Observer-Expectancy Effect).	1. Conduct pilot testing on the placebo vehicle to ensure it is indistinguishable from the active solution.2. Perform odor detection threshold testing on the EST solution.3. Ensure the experimenter interacting with participants is also blind to the condition.
Null results (no significant difference between EST and placebo)	1. The specific behavioral assay is not sensitive to EST's effects.2. Insufficient dosage or exposure time.3. High placebo response rate.4. Estratetraenol may not have the hypothesized effect.	1. Use validated behavioral tasks that have previously shown effects.2. Consult literature for effective concentrations and exposure durations.3. Analyze expectancy questionnaire data to see if it correlates with outcomes.4. Consider the possibility of a true null effect, as reported in some studies.[9][11][12]
Difficulty replicating previous findings	1. Small sample sizes in original studies.2. Publication bias favoring positive results.3. Subtle differences in experimental protocols or participant demographics.	1. Conduct a power analysis to ensure an adequate sample size.2. Adhere strictly to pre-registered protocols.3. Document all methodological details for transparent reporting.

Data Presentation: Summary of Quantitative Findings

The behavioral effects of estratetraenol are a subject of ongoing research, with some studies reporting significant effects while others find none. Below is a summary of findings from select double-blind, placebo-controlled studies.

Table 1: Effects of Estratetraenol on Social & Sexual Cognition in Men

Behavioral Measure	Study	Estratetraenol Group (Mean ± SD/SEM)	Placebo Group (Mean ± SD/SEM)	Statistical Significance
Interpersonal Perception Task (Accuracy)	Oren et al. (2019)[1]	Higher Accuracy	Lower Accuracy	Overall improvement reported.
Intimacy Category Accuracy	Oren et al. (2019)[1]	Data not fully tabulated	Data not fully tabulated	Most profound improvement in this category.
Emotionality Rating of "Touch" Images	Oren et al. (2019)	Higher Emotionality	Lower Emotionality	p = 0.047
Preference for Larger, Later Sexual Rewards	Wu et al. (2022)[2]	Increased Preference	Baseline Preference	Selective increase reported.
Cooperative Behavior	Oren et al. (2018)	Increased Cooperation	Baseline Cooperation	Significant increase reported.

Table 2: Effects of Estratetraenol on Gender Perception and Attractiveness Ratings

Behavioral Measure	Study	Estratetraenol Group	Placebo Group	Statistical Significance
Gender Perception of Neutral Faces	Hare et al. (2017)[9][10][11]	No significant effect	No significant effect	No effect found.
Attractiveness Ratings of Opposite-Sex Faces	Hare et al. (2017)[9][10][11]	No significant effect	No significant effect	No effect found.
Gender Perception of Point-Light Walkers	Zhou et al. (2014)[3]	Biased towards "female" (in heterosexual men)	No bias	Significant effect reported.

Experimental Protocols

Protocol 1: Double-Blind, Placebo-Controlled, Within-Subject Design

This protocol is a standard for minimizing bias and controlling for individual differences.

• Participant Recruitment:

  • Define clear inclusion/exclusion criteria (e.g., age, sexual orientation, health status, non-smokers, normal sense of smell).

  • Obtain informed consent. Explain the procedure in neutral terms.

• Stimulus Preparation:

  • Active Solution: Dissolve crystalline estratetraenol in a carrier vehicle (e.g., propylene glycol or sterile saline) to the desired concentration (e.g., 2M solution as used by Oren et al., 2019).[1]

  • Placebo Solution: Use the identical carrier vehicle without estratetraenol.

  • Coding: Have a third party, not involved in data collection, prepare and code the solutions in identical applicators (e.g., nasal spray bottles or cotton pads).

• Experimental Sessions:

  • Each participant completes at least two sessions: one with EST and one with placebo.

  • The order of the sessions should be counterbalanced across participants.

  • A "washout" period of at least one week between sessions is recommended to prevent carryover effects.[1]

• Administration:

  • Administer the coded substance via a standardized method (e.g., a specific number of sprays per nostril, or placing a treated cotton pad on the upper lip).

  • Allow a consistent "absorption" period (e.g., 2-5 minutes) before starting the behavioral task.

• Data Collection:

  • The experimenter conducting the behavioral task must be blind to the condition.

  • Administer the chosen behavioral assay (e.g., interpersonal perception task, attractiveness ratings).

  • Administer pre- and post-exposure questionnaires to assess mood and expectancy.

• Blinding Check & Debriefing:

  • At the end of the study, ask participants which substance they believe they received to check the effectiveness of the blinding.

  • Fully debrief participants after data collection is complete.

Protocol 2: Odor Detection Threshold Testing

This protocol is crucial for verifying the claim that estratetraenol is odorless at the concentrations used.

• Methodology: Employ a standardized psychophysical technique, such as the forced-choice ascending method of limits (based on ASTM E-679).

• Stimuli Preparation:

  • Create a serial dilution of estratetraenol in the chosen carrier vehicle, starting from a very low concentration and increasing in steps.

  • Prepare blank stimuli containing only the carrier vehicle.

• Procedure:

  • In each trial, present the participant with three stimuli (e.g., in sniff bottles): two are blanks (placebo) and one contains a dilution of EST.

  • The participant's task is to identify the "odd" stimulus.

  • Start with the lowest concentration and move up the series.

• Threshold Determination: The detection threshold is defined as the lowest concentration at which a participant can reliably and correctly identify the EST-containing stimulus above chance (e.g., in two consecutive trials).

• Application: The concentration used in the main behavioral study should be below the determined detection threshold for the majority of the population.

Mandatory Visualizations

Double-blind, within-subject experimental workflow.

Decision pathway for controlling placebo effects.

Hypothesized neural pathway for estratetraenol processing.

References

• 1. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. savemyexams.com [savemyexams.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. researchgate.net [researchgate.net]
• 6. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 7. Supposed human pheromones fail to pass sniff test | Research | Chemistry World [chemistryworld.com]
• 8. researchgate.net [researchgate.net]
• 9. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 10. researchgate.net [researchgate.net]
• 11. Women's fertility cues affect cooperative behavior: Evidence for the role of the human putative chemosignal estratetraenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Addressing the odorless nature of ESTRATETRAENOL at low concentrations

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with estratetraenol, specifically addressing challenges related to its odorless nature at low concentrations.

Troubleshooting Guides

This section offers step-by-step solutions to common experimental issues encountered when working with estratetraenol.

Issue 1: Synthesized or purchased estratetraenol solution has no perceptible odor.

• Question: I've prepared a solution of estratetraenol at a concentration typically cited in behavioral studies, but I cannot smell anything. Is my sample degraded, or is this normal?

• Answer: It is highly probable that your sample is perfectly fine. Estratetraenol is widely reported to be odorless or have a very faint odor at the low concentrations used in research.[1] The human olfactory system may not detect it at these levels. To confirm the presence and integrity of the compound, you should rely on analytical instrumentation rather than sensory perception.

  Troubleshooting Workflow:

  Caption: Troubleshooting workflow for an odorless Estratetraenol sample.

Issue 2: Uncertainty about whether the compound is active in an experimental setup if it cannot be smelled.

• Question: How can I be sure that my experimental subjects are being exposed to estratetraenol if there's no odor to act as a sensory cue?

• Answer: This is a critical experimental design question. The delivery system must be validated to ensure the compound is present and stable.

  Troubleshooting Steps:

  • Analytical Validation of Delivery System: Before and after your behavioral experiment, take a sample from your delivery system (e.g., the air in the testing chamber, the tip of an olfactometer) and analyze it using a sensitive technique like GC-MS or LC-MS/MS to confirm the presence and concentration of estratetraenol.

  • Use of a Carrier Solvent: Ensure the solvent used to dissolve estratetraenol is appropriate and does not interfere with the experiment. The solvent itself should be tested alone as a control condition.

  • Consider Stability: Estratetraenol, like other steroids, can degrade over time or under certain conditions (e.g., exposure to light, extreme temperatures).[2] Ensure proper storage and handling. If in doubt, re-verify the purity of your stock solution.

Frequently Asked Questions (FAQs)

Q1: What is the odor detection threshold of estratetraenol?

A1: The specific odor detection threshold for estratetraenol in humans has not been definitively established in peer-reviewed literature.[3][4] Many sources describe it as effectively odorless to humans at typical experimental concentrations.[1] Its influence, if any, is thought to be mediated through the main olfactory epithelium, even in the absence of a consciously perceived smell.[5][6]

Q2: Is a functional vomeronasal organ (VNO) required to detect estratetraenol?

A2: The consensus in the scientific community is that the human vomeronasal organ (VNO), or Jacobson's organ, is vestigial and non-functional.[6][7][8] Studies suggest that any effects of putative pheromones like estratetraenol are mediated through the main olfactory system.[5][6]

Q3: How can I confirm the identity and purity of my estratetraenol sample?

A3: The most reliable methods are Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These techniques can separate estratetraenol from impurities and confirm its identity based on its mass spectrum and retention time. For detailed protocols, refer to the "Experimental Protocols" section below.

Q4: What are the best practices for storing estratetraenol?

A4: Estratetraenol should be stored in a cool, dark place in a tightly sealed container. For long-term storage, it is advisable to store it at low temperatures (e.g., -20°C). Solutions are best prepared fresh, but if they must be stored, they should be kept under similar conditions to minimize degradation.[9]

Q5: Is estratetraenol stable in solution?

A5: The stability of estratetraenol in solution depends on the solvent, concentration, and storage conditions. As a steroid, it can be susceptible to oxidation and other forms of degradation.[2] It is recommended to use fresh solutions for experiments whenever possible. If using older solutions, it is good practice to re-verify the concentration and purity analytically.

Data Presentation

The following table summarizes the typical limits of detection for steroid hormones using common analytical techniques. This illustrates why these methods can detect estratetraenol at concentrations far below any potential human odor threshold.

Analytical Method	Typical Lower Limit of Quantification (LLOQ)	Notes
Gas Chromatography-Mass Spectrometry (GC-MS)	0.5 - 10 pg/mL	Highly sensitive, especially with derivatization.[10]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	0.5 - 20 pmol/L	Often preferred for biological samples as it may not require derivatization.[11][12]
Immunoassays (e.g., ELISA)	10 - 50 pg/mL	Can be less specific and prone to cross-reactivity compared to MS methods.[11]

Experimental Protocols

Protocol 1: Purity and Identity Confirmation by GC-MS

This protocol provides a general method for verifying the presence and purity of estratetraenol in a reference standard or a prepared solution.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of estratetraenol standard.

  • Dissolve in a suitable volatile solvent (e.g., methanol, ethyl acetate) to a concentration of 1 mg/mL.

  • Perform serial dilutions to create a calibration curve and a quality control sample at a concentration of approximately 1 µg/mL.

  • For derivatization (optional, but can improve sensitivity), evaporate the solvent under a gentle stream of nitrogen and add a derivatizing agent (e.g., BSTFA with 1% TMCS). Heat at 60-70°C for 30 minutes.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

  • Inlet: Splitless mode, 280°C.

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Scan mode (m/z 50-550) for identity confirmation and Selected Ion Monitoring (SIM) for quantification.

• Data Analysis:

  • Confirm the retention time of the peak in your sample matches that of the standard.

  • Compare the mass spectrum of the peak with a reference spectrum for estratetraenol to confirm its identity.

  • Calculate the purity of the sample by integrating the peak area of estratetraenol and any impurity peaks.

Protocol 2: Odor Profile Assessment by Gas Chromatography-Olfactometry (GC-O)

This protocol is designed to determine if estratetraenol or any impurities in the sample have a detectable odor when isolated.

• Sample Preparation:

  • Prepare a solution of estratetraenol in a volatile solvent at a concentration significantly higher than that used in behavioral assays (e.g., 10-100 µg/mL) to maximize the chance of odor detection.

• GC-O Instrumentation and Setup:

  • Gas Chromatograph: Equipped with a column effluent splitter that directs the flow to both a mass spectrometer (or FID) and a heated olfactometry port.

  • Column and Conditions: Use the same GC conditions as in Protocol 1.

  • Effluent Split: A 50:50 split ratio is common.

  • Olfactometry Port: Heated transfer line (e.g., 250°C) to prevent condensation. Humidified air is mixed with the effluent at the port to prevent nasal dehydration for the assessor.

  • Assessor: A trained panelist or researcher will sniff the effluent from the port.

• Experimental Workflow:

  • The assessor sits (B43327) at the olfactometry port and starts sniffing as the GC run begins.

  • The assessor uses a microphone or a software interface to record the time, duration, and a descriptor for any odor they detect.

  • Simultaneously, the mass spectrometer records the chemical data.

  • The resulting olfactogram (a plot of odor events over time) is aligned with the chromatogram from the MS detector. This allows for the correlation of specific chemical peaks with perceived odors.

  Caption: Simplified experimental workflow for GC-Olfactometry (GC-O).

Signaling Pathway Visualization

The following diagram illustrates the proposed, though debated, pathway for the detection of compounds like estratetraenol via the main olfactory system.

Caption: Proposed signaling pathway for estratetraenol in humans.

References

• 1. Pheromone Focus: Estratetraenol • Love Scent Pheromones Blog [blog.love-scent.com]
• 2. mdpi.com [mdpi.com]
• 3. Odor Detection Thresholds [leffingwell.com]
• 4. Odor detection threshold - Wikipedia [en.wikipedia.org]
• 5. The vomeronasal organ is not involved in the perception of endogenous odors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Human Pheromone Detection by the Vomeronasal Organ: Unnecessary for Mate Selection? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vomeronasal organ - Wikipedia [en.wikipedia.org]
• 9. Female-Pheromone (Estratetraenol) [myskinrecipes.com]
• 10. Measurement of a Comprehensive Sex Steroid Profile in Rodent Serum by High-Sensitive Gas Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A rapid direct assay for the routine measurement of oestradiol and oestrone by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mass spectrometry techniques in the survey of steroid metabolites as potential disease biomarkers: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isolating the Effects of Estratetraenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining experimental designs to isolate the specific effects of the putative human pheromone, estratetraenol (EST).

Frequently Asked Questions (FAQs)

Q1: Our study is showing null or conflicting results for estratetraenol's effects. What are the common pitfalls?

A1: Research on estratetraenol is noted for its conflicting findings.[1] Several factors can contribute to null results. These are often traced back to experimental design and a failure to account for contextual variables.

• Low Statistical Power: Many studies in this field suffer from small sample sizes, which increases the likelihood of false negatives (and false positives).[2] It is crucial to perform a power analysis before starting the experiment to determine the necessary number of participants.

• Context-Dependency: The effects of EST can be highly dependent on the context of the experiment. For instance, its influence on sexual arousal may only be apparent when participants are already in a sexually arousing context, such as while viewing an erotic film.[1]

• Inadequate Controls: The choice of a control substance is critical. It must be indistinguishable from the EST solution to maintain blinding. Furthermore, the experimental environment itself must be strictly controlled to eliminate confounding olfactory cues.

• Lack of Double-Blinding: Both the participant and the experimenter should be unaware of the condition to prevent bias. The experimenter's own characteristics (e.g., gender, hormonal cycle) can influence participant responses and should be controlled for.[1]

Q2: How can we design a robust experiment to test the behavioral effects of estratetraenol?

A2: A robust design is essential for generating reproducible findings. The gold standard is a double-blind, within-subject, placebo-controlled, counterbalanced experiment.

• Double-Blind: Neither the participants nor the experimenters interacting with them should know who is receiving estratetraenol versus the placebo.[3]

• Within-Subject Design: Each participant is exposed to both the estratetraenol and the control solution in separate sessions.[1][4] This design minimizes the effects of individual differences. A sufficient "washout" period (e.g., one week) between sessions is necessary to prevent carryover effects.[1]

• Placebo Control: The control should be the carrier solution used to dissolve the estratetraenol (e.g., 1% v/v clove oil in propylene (B89431) glycol) without the active compound.[5] It is vital to conduct pre-testing to ensure participants cannot distinguish between the active and placebo solutions by scent.[5]

• Counterbalancing: The order of exposure (EST first vs. control first) should be randomized across participants to control for order effects.

Troubleshooting Guides

Guide 1: My control and experimental groups show no difference. How do I troubleshoot?

Use the following logic diagram to diagnose potential issues in your experimental design.

Diagram 1: Troubleshooting Null Results Workflow.

Guide 2: What is the current understanding of estratetraenol's neural signaling pathway?

The exact mechanism is still debated, but evidence points away from the vomeronasal organ (VNO) and towards the main olfactory system in humans.

• Vomeronasal Organ (VNO): In many mammals, the VNO is the primary organ for detecting pheromones.[6][7] However, in adult humans, the VNO is considered vestigial and non-functional.[8][9] It lacks the necessary sensory neurons and neural connections to the brain.[9][10] Therefore, it is highly unlikely to be the primary pathway for EST's effects.

• Main Olfactory Epithelium (MOE): Current research suggests that putative pheromones like estratetraenol are detected by receptors in the main olfactory epithelium, the same system that processes regular odors.[6][11]

• Brain Activation: From the MOE, signals travel to the main olfactory bulb and then to various brain regions. Neuroimaging studies have shown that EST can activate the hypothalamus in a sex-specific manner, a brain region critically involved in regulating sexual behavior and hormonal functions.[12][13] This activation appears to be dependent on signals from the MOE.[9]

Diagram 2: Hypothesized Estratetraenol Signaling Pathway.

Data Presentation & Experimental Protocols

Summary of Quantitative Findings

The following table summarizes results from key studies, illustrating the types of effects observed and their magnitude.

Study & Focus	Participants	Key Finding	Statistical Significance
Oren et al. (2019)[14] - Social Cognition	Heterosexual Men (N=64)	Exposure to EST increased accuracy in identifying relationship intimacy in images.	p < 0.05
Oren et al. (2019)[14] - Emotional Reaction	Heterosexual Men (N=64)	Emotional reaction to images depicting romantic touch was significantly higher under EST exposure compared to control.	p = 0.047
Wu et al. (2022)[5] - Sexual Reward	Heterosexual Men (N=76)	EST increased preference for larger, delayed sexual rewards (longer viewing time after a longer wait) over smaller, immediate rewards.	p < 0.05
Zhou et al. (cited in[15]) - Gender Perception	Heterosexual Men	Exposure to EST biased men to perceive gender-neutral point-light walkers as more feminine.	Reported as significant

Detailed Experimental Protocol: A Template

This protocol provides a detailed methodology for a robust behavioral study, based on common practices in the field.[1][5]

Diagram 3: Recommended Experimental Workflow.

Methodology Details:

• Participant Screening: Recruit healthy, non-smoking participants within a specific age range (e.g., 22-34) who report a normal sense of smell and meet the sexual orientation criteria for the hypothesis being tested (e.g., heterosexual men).[1]

• Stimulus Preparation:

  • Estratetraenol Solution: A common concentration is 500μM of EST dissolved in a carrier solution.[5]

  • Control Solution: The carrier solution alone (e.g., 1% v/v clove oil in propylene glycol). Clove oil helps to mask any potential subtle odor of the EST.[5]

• Exposure Procedure:

  • A cotton pad treated with 25μL of either the EST or control solution is affixed to the upper lip, directly beneath the nose.

  • Participants are instructed to breathe normally throughout the experiment.

• Blinding Verification: After the final session, participants can be asked to guess which substance they received in which session to assess the effectiveness of the blinding.[5]

• Data Analysis: Use within-participant statistical tests (e.g., paired t-tests, repeated measures ANOVA) to compare behavioral or physiological outcomes between the estratetraenol and control conditions.

References

• 1. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Function of Fear Chemosignals: Preparing for Danger - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 6. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vomeronasal organ - Wikipedia [en.wikipedia.org]
• 8. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human Pheromone Detection by the Vomeronasal Organ: Unnecessary for Mate Selection? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The vomeronasal organ is not involved in the perception of endogenous odors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pheromones, in context [apa.org]
• 13. Estratetraenol: The Couples' Pheromone • Love Scent Pheromones Blog [blog.love-scent.com]
• 14. researchgate.net [researchgate.net]
• 15. LabXchange [labxchange.org]

Troubleshooting inconsistent results in ESTRATETRAENOL bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ESTRATETRAENOL bioassays. Given the ongoing scientific discussion surrounding the precise biological function and mechanism of action of ESTRATETRAENOL, this guide emphasizes best practices to enhance reproducibility and mitigate inconsistent results.

Troubleshooting Inconsistent Results

Inconsistent results in ESTRATETRAENOL bioassays are a significant challenge, often stemming from the subtle nature of its purported effects and the lack of standardized protocols.[1][2][3] The following sections address common issues and provide systematic troubleshooting strategies.

Problem 1: High Variability Between Replicates

Possible Causes:

• Inconsistent Cell Seeding: Uneven cell distribution across wells is a primary source of variability.[4]

• Edge Effects: Wells on the periphery of microplates are prone to evaporation and temperature fluctuations, leading to skewed results.

• Pipetting Errors: Inaccurate or inconsistent dispensing of reagents, compounds, or cell suspensions.

• Cell Health and Viability: Using cells that are unhealthy, have been passaged too many times, or are at an inappropriate confluency can lead to variable responses.[5]

Troubleshooting Steps:

• Optimize Cell Seeding Technique:

  • Ensure a single-cell suspension before plating.

  • Mix the cell suspension thoroughly between plating each row/column.

  • Allow plates to sit at room temperature for 15-20 minutes before incubation to allow for even cell settling.

• Mitigate Edge Effects:

  • Avoid using the outer wells of the microplate for experimental samples. Fill them with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier.

• Refine Pipetting Technique:

  • Use calibrated pipettes and ensure they are functioning correctly.

  • Employ a consistent pipetting rhythm and tip immersion depth.

  • For multi-well plates, consider using a multi-channel pipette for simultaneous additions.

• Standardize Cell Culture Practices:

  • Use cells within a consistent and low passage number range.

  • Regularly monitor cell morphology and viability.

  • Seed cells at a density that ensures they are in the logarithmic growth phase during the assay.[6]

Problem 2: No Observable Effect or Weak Signal

Possible Causes:

• Suboptimal Compound Concentration: The concentration of ESTRATETRAENOL may be too low to elicit a response or so high that it causes cytotoxicity.

• Inappropriate Incubation Time: The duration of exposure to ESTRATETRAENOL may be too short or too long.[7]

• Low Receptor Expression: The cell line used may not express the target receptor in sufficient quantities.

• Degradation of ESTRATETRAENOL: Improper storage or handling can lead to the degradation of the compound.

Troubleshooting Steps:

• Perform a Dose-Response Curve: Test a wide range of ESTRATETRAENOL concentrations to determine the optimal effective concentration (e.g., EC50).

• Optimize Incubation Time: Conduct a time-course experiment to identify the incubation period that yields the maximal response.

• Select an Appropriate Cell Line: If possible, use a cell line known to be responsive to steroids or pheromones. For example, MCF-7 cells are commonly used for estrogenic compound testing.[4][5]

• Ensure Compound Integrity:

  • Store ESTRATETRAENOL according to the manufacturer's instructions, typically at -20°C for long-term storage.[8]

  • Prepare fresh working solutions for each experiment and avoid repeated freeze-thaw cycles.

Problem 3: Poor Reproducibility Between Experiments

Possible Causes:

• Variability in Reagents: Lot-to-lot variation in serum, media, and other critical reagents can impact results.

• Inconsistent Environmental Conditions: Fluctuations in incubator temperature, CO2 levels, and humidity can affect cell growth and responsiveness.

• "Reproducibility Crisis" in Pheromone Research: The field has been noted for challenges in reproducing findings, often due to small sample sizes and publication bias.[1][2][3][9][10]

Troubleshooting Steps:

• Implement Strict Quality Control:

  • Test new lots of critical reagents before use in experiments.

  • Maintain detailed records of all experimental parameters, including reagent lot numbers.

• Maintain Stable Environmental Conditions:

  • Regularly calibrate and monitor incubators and other equipment.

• Adopt Rigorous Experimental Design:

  • Use appropriate positive and negative controls in every experiment.

  • Randomize the plate layout to minimize systematic errors.

  • Increase sample sizes to enhance statistical power.

  • Consider pre-registering study protocols to reduce bias.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving ESTRATETRAENOL?

A1: ESTRATETRAENOL is soluble in ethanol (B145695) and DMSO (Dimethyl Sulfoxide).[11] It is recommended to prepare a concentrated stock solution in one of these solvents and then dilute it to the final working concentration in the assay medium. Ensure the final solvent concentration in the assay is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Q2: How should I store ESTRATETRAENOL solutions?

A2: For long-term storage, ESTRATETRAENOL should be stored at -20°C.[8] Stock solutions can also be stored at -20°C. For short-term storage, refrigeration at 4°C may be acceptable, but it is best to consult the manufacturer's recommendations. Avoid repeated freeze-thaw cycles by aliquoting the stock solution into single-use vials.

Q3: What are appropriate positive and negative controls for an ESTRATETRAENOL bioassay?

A3:

• Positive Control: For assays investigating estrogenic activity, 17β-estradiol is a suitable positive control.[12] For pheromonal response assays, another putative pheromone like androstadienone could be used, depending on the experimental question.

• Negative Control: A vehicle control (the solvent used to dissolve ESTRATETRAENOL, diluted to the same final concentration in the assay medium) is essential. A structurally similar but biologically inactive steroid could also be considered.

Q4: Why is there so much debate about the effects of ESTRATETRAENOL?

A4: The debate stems from a lack of robust, bioassay-led evidence and the difficulty in replicating published findings.[3] Many studies have been criticized for using small sample sizes and for the potential for false positives.[1][2][3] The physiological relevance of the concentrations used in some studies has also been questioned.

Q5: What is a reasonable starting concentration for ESTRATETRAENOL in a cell-based assay?

A5: Published studies have used a wide range of concentrations. A good starting point for a dose-response experiment would be to test concentrations spanning from picomolar (pM) to micromolar (µM) ranges. Some sources suggest usage rates of 0.01-0.1% for certain applications.[11]

Quantitative Data Summary

The following tables provide a summary of key quantitative data that can be used as a starting point for designing and optimizing ESTRATETRAENOL bioassays.

Table 1: Recommended Storage and Handling of ESTRATETRAENOL

Parameter	Recommendation	Source
Long-Term Storage	-20°C	[8]
Short-Term Storage	Room Temperature (short-term only)	[8]
Recommended Solvents	Ethanol, DMSO	[11]
Shelf Life	24 Months (from manufacturing/testing date)	[11]

Table 2: Example Parameters for Cell-Based Assays with Steroid Hormones

Parameter	Cell Line	Seeding Density	Incubation Time	Assay Type	Source
17β-Estradiol	MCF-7	1500 cells/well (96-well plate)	5 days	Proliferation (MTT)	[12]
Estradiol	MCF-7	1x10⁴ cells/well (6-well plate)	24 hours	Proliferation (BrdU)	[13]
Steroid Hormones	H295R	-	48 hours	Steroidogenesis	[14]
Estrogen	MCF-7	-	-	Proliferation	[4]

Experimental Protocols

The following are example protocols for common bioassays that could be adapted for ESTRATETRAENOL. Note: These are generalized protocols and will likely require optimization for your specific experimental conditions.

Protocol 1: Cell Proliferation Assay (MTT-based)

This protocol is adapted for assessing the effect of ESTRATETRAENOL on the proliferation of a steroid-responsive cell line, such as MCF-7.

Materials:

• MCF-7 cells

• Hormone-free culture medium (e.g., DMEM without phenol (B47542) red) supplemented with charcoal-stripped fetal bovine serum (FBS)

• ESTRATETRAENOL

• 17β-estradiol (positive control)

• Vehicle (e.g., ethanol or DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

Procedure:

• Cell Seeding:

  • Harvest and count MCF-7 cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 1500 cells/well) in hormone-free medium.[12]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of ESTRATETRAENOL and the positive control (17β-estradiol) in hormone-free medium.

  • Remove the seeding medium from the cells and replace it with medium containing the test compounds or controls. Include a vehicle-only control.

  • Incubate for the desired period (e.g., 5 days).[12]

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

  • Add the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (medium only) from all readings.

  • Express the results as a percentage of the vehicle control.

  • Plot the dose-response curve and calculate the EC50 value if applicable.

Protocol 2: Receptor Binding Assay (Competitive)

This protocol is a generalized competitive binding assay to assess the ability of ESTRATETRAENOL to bind to a specific receptor, such as the estrogen receptor (ER).

Materials:

• Receptor source (e.g., purified receptor, cell lysate from a receptor-expressing cell line)

• Radiolabeled ligand (e.g., [³H]-estradiol for ER)

• ESTRATETRAENOL (unlabeled competitor)

• Unlabeled known ligand (e.g., 17β-estradiol, as a positive control competitor)

• Assay buffer

• Method for separating bound from free ligand (e.g., filtration, dextran-coated charcoal)

• Scintillation counter and fluid

Procedure:

• Assay Setup:

  • In assay tubes, combine the receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of ESTRATETRAENOL or the unlabeled known ligand.

  • Include tubes for total binding (radiolabeled ligand + receptor) and non-specific binding (radiolabeled ligand + receptor + a high concentration of unlabeled known ligand).

• Incubation:

  • Incubate the tubes at an appropriate temperature and for a sufficient time to reach binding equilibrium.

• Separation:

  • Separate the bound and free radiolabeled ligand using your chosen method.

• Quantification:

  • Measure the radioactivity of the bound fraction using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the competitor (ESTRATETRAENOL).

  • Determine the IC50 value (the concentration of ESTRATETRAENOL that inhibits 50% of the specific binding of the radiolabeled ligand).

Visualizations

Hypothesized Signaling Pathway for ESTRATETRAENOL

The precise intracellular signaling pathway for ESTRATETRAENOL in humans is not well-established. The following diagram illustrates a hypothesized pathway based on its proposed function as a pheromone and its structural similarity to estrogens. This pathway is analogous to the signaling of some pheromones in the vomeronasal organ (VNO), which involves G-protein coupled receptors and the activation of phospholipase C.[15][16] It is important to note that the functionality of the VNO in adult humans is a subject of debate.

Hypothesized ESTRATETRAENOL Signaling Pathway.

General Experimental Workflow for a Cell-Based Bioassay

This diagram outlines the typical workflow for conducting a cell-based bioassay to investigate the effects of ESTRATETRAENOL.

General Workflow for ESTRATETRAENOL Cell-Based Bioassays.

Troubleshooting Logic Flowchart

This flowchart provides a logical sequence of steps to follow when troubleshooting inconsistent results in ESTRATETRAENOL bioassays.

Troubleshooting Flowchart for Inconsistent Bioassay Results.

References

• 1. Reproducible research into human chemical communication by cues and pheromones: learning from psychology's renaissance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reproducible research into human chemical communication by cues and pheromones: learning from psychology's renaissance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Critical parameters in the MCF-7 cell proliferation bioassay (E-Screen) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MCF-7 Cell Line: A Cornerstone in Breast Cancer Research and Drug Testing [cytion.com]
• 6. Membrane estrogen receptor-α levels in MCF-7 breast cancer cells predict cAMP and proliferation responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Steroid radioimmunoassay--effect of shortened incubation time on specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. usbio.net [usbio.net]
• 9. Publish or Perish Culture Drives Reproducibility Crisis | Technology Networks [technologynetworks.com]
• 10. The reproducibility “crisis”: Reaction to replication crisis should not stifle innovation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Female-Pheromone (Estratetraenol) [myskinrecipes.com]
• 12. researchgate.net [researchgate.net]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. benchchem.com [benchchem.com]
• 15. Vomeronasal Receptors and Signal Transduction in the Vomeronasal Organ of Mammals - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Vomeronasal organ - Wikipedia [en.wikipedia.org]

Improving the signal-to-noise ratio in neuroimaging studies of ESTRATETRAENOL

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in neuroimaging studies of estratetraenol. Our goal is to help improve the signal-to-noise ratio (SNR) and overall quality of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in neuroimaging studies of estratetraenol?

A1: The primary challenges stem from the subtle nature of the neural responses to chemosignals like estratetraenol. Key issues include:

• Low Signal-to-Noise Ratio (SNR): The blood-oxygen-level-dependent (BOLD) signal changes in fMRI in response to olfactory stimuli are typically small, often ranging from 0.5% to 3%.

• Habituation: The olfactory system is known to habituate to continuous or repetitive odor presentation, leading to a decrease in the BOLD signal over time.

• Stimulus Delivery Control: Precise and consistent delivery of estratetraenol within the scanner environment is crucial but technically challenging.

• Confounding Factors: Respiration, sniffing, and cognitive evaluation of the stimulus can introduce variability and artifacts into the data.

Q2: Which neuroimaging modalities are most suitable for studying estratetraenol's effects?

A2: Both functional Magnetic Resonance Imaging (fMRI) and Positron Emission Tomography (PET) are valuable for studying the neural correlates of estratetraenol.

• fMRI: Offers excellent spatial resolution to identify the specific brain regions activated by estratetraenol.

• PET: Can be used to investigate changes in neuroreceptor binding and neurotransmitter release, providing insights into the molecular mechanisms of estratetraenol's action.

Q3: Is the vomeronasal organ (VNO) the primary route for estratetraenol detection in humans?

A3: The role of the human VNO in chemosignal detection is still a topic of debate. While a VNO is present in humans, it is generally considered vestigial and may not be functional in adults.[1][2][3][4] Current research suggests that the main olfactory epithelium is likely involved in processing estratetraenol, with signals then relayed to brain regions involved in social and emotional processing.[5][6]

Q4: What are the expected brain regions of interest (ROIs) for estratetraenol activation?

A4: Studies on human chemosignals, including estratetraenol, have implicated a network of brain regions involved in emotion, social cognition, and reward processing. Key ROIs include:

• Amygdala.[5][6][7]

• Orbitofrontal Cortex (OFC).[5][6][7]

• Fusiform Face Area (FFA).[5][6][7]

• Anterior Insula.[5][6]

• Posterior Piriform Cortex.[5][6]

• Hypothalamus.

Troubleshooting Guides

Issue 1: Low BOLD Signal Activation in fMRI Studies

Symptoms:

• No significant activation clusters in expected ROIs.

• Weak statistical power in your analysis.

Possible Causes and Solutions:

Cause	Solution
Insufficient Stimulus Concentration	Titrate estratetraenol concentration in a pilot study to find the optimal level that elicits a detectable neural response without being consciously perceived as a strong odor.
Habituation to the Stimulus	Employ an event-related design with short stimulus presentations and jittered inter-stimulus intervals (ISIs) to minimize habituation.[8] Consider using a pulsed delivery system to further reduce adaptation.[9]
Poor Stimulus-Respiration Synchronization	Use an olfactometer that synchronizes stimulus delivery with the participant's inhalation phase. This ensures consistent stimulus presentation across trials and participants.[10]
Suboptimal Acquisition Parameters	Optimize fMRI acquisition parameters to enhance sensitivity to subtle BOLD changes. Consider using a higher field strength (e.g., 3T or 7T), a smaller voxel size (2-3 mm isotropic), and a shorter repetition time (TR) with multiband acceleration.[11][12]
Head Motion	Implement rigorous head motion correction procedures in your preprocessing pipeline. Consider providing participants with additional training on minimizing movement and use prospective motion correction techniques if available.[13]

Issue 2: High Inter-Subject Variability in Neural Responses

Symptoms:

• Inconsistent activation patterns across participants.

• Difficulty in obtaining significant group-level results.

Possible Causes and Solutions:

Cause	Solution
Differences in Olfactory Sensitivity	Screen participants for their sense of smell using standardized olfactory tests to ensure a homogenous sample.
Hormonal Fluctuations (in female participants)	For studies involving female participants, consider scheduling scanning sessions during a specific phase of the menstrual cycle to reduce hormonal confounds.[14]
Cognitive Interpretation of the Stimulus	Instruct participants to breathe normally and avoid actively trying to "smell" or identify the stimulus to minimize cognitive modulation of the sensory response.
Variability in Anatomical ROIs	Use both functional and anatomical localizers to define ROIs for each participant individually, in addition to group-level template-based analysis.

Issue 3: Artifacts in Neuroimaging Data

Symptoms:

• Presence of signal dropout, ghosting, or susceptibility artifacts in fMRI images.

• Movement-related artifacts in PET or fMRI data.

Possible Causes and Solutions:

Cause	Solution
Susceptibility Artifacts in fMRI	These are common in regions near air-tissue interfaces like the orbitofrontal cortex. Use a shorter echo time (TE) and consider using a multi-echo fMRI sequence to mitigate signal loss.[11]
Head Motion during PET/fMRI Acquisition	In addition to post-processing correction, use comfortable head restraints and provide clear instructions to participants to remain still. For PET, shorter acquisition times with more sensitive detectors can reduce the window for movement.[15]
Physiological Noise (Cardiac and Respiratory)	Record cardiac and respiratory signals during scanning and use them as nuisance regressors in your statistical analysis to remove physiological noise from the BOLD signal.[[“]]
Olfactometer-Induced Artifacts	Ensure your stimulus delivery system is MRI-compatible, with no ferromagnetic components near the scanner. The airflow from the olfactometer should be gentle and not cause any tactile sensation that could be a confounding stimulus.[17][18]

Experimental Protocols

Recommended fMRI Acquisition Protocol

Parameter	Recommendation	Rationale
Scanner Field Strength	3T or higher	Higher field strength increases the BOLD contrast-to-noise ratio.
Sequence	T2-weighted Gradient-Echo Echo-Planar Imaging (GE-EPI) with multiband acceleration	Allows for whole-brain coverage with a shorter TR.
Repetition Time (TR)	≤ 2.0 seconds	Increases the number of acquired volumes, improving statistical power.[11]
Echo Time (TE)	25-30 ms	Balances T2 contrast with minimizing signal dropout in susceptibility-prone regions.[11]
Voxel Size	2 x 2 x 2 mm³	Provides good spatial resolution for identifying activation in small subcortical structures.
Flip Angle	Ernst angle (optimized for TR)	Maximizes signal for a given TR.
Stimulus Presentation	Event-related design with jittered ISIs (average 15-20s)	Minimizes habituation and allows for the deconvolution of the hemodynamic response.[8]
Stimulus Delivery	MRI-compatible olfactometer with synchronized delivery to inhalation	Ensures precise and consistent stimulus presentation.[10][19]

Recommended PET Imaging Protocol

Parameter	Recommendation	Rationale
Radiotracer	e.g., [11C]raclopride or [18F]fallypride for dopamine (B1211576) D2/D3 receptors	Choice of radiotracer depends on the specific neurotransmitter system being investigated.
Acquisition Mode	3D list mode	Allows for flexible framing and motion correction.[20]
Scan Duration	60-90 minutes	Sufficient to capture the dynamic uptake and binding of the radiotracer.
Experimental Design	Baseline scan followed by a post-estratetraenol scan	Allows for within-subject comparison of receptor binding potential.
Data Analysis	Kinetic modeling (e.g., Simplified Reference Tissue Model)	To quantify receptor binding potential or neurotransmitter release.
Participant Preparation	Fasting for 4-6 hours (for FDG PET), well-hydrated.[21]	Minimizes physiological variability.

Signaling Pathways and Experimental Workflows

Putative Signaling Pathway of Estratetraenol

References

• 1. Vomeronasal organ - Wikipedia [en.wikipedia.org]
• 2. The vomeronasal organ: History, development, morphology, and functional neuroanatomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. The vomeronasal organ: History, development, morphology, and functional neuroanatomy. (2021) | George S Stoyanov | 11 Citations [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Identifying the human olfactory and chemosignaling neural networks using event related fMRI and graph theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Human Chemosignals Modulate Interactions Between Social and Emotional Brain Areas | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 8. Experiment design – Functional MRI: Basic principles [pressbooks.umn.edu]
• 9. Frontiers | Implicit Affective Rivalry: A Behavioral and fMRI Study Combining Olfactory and Auditory Stimulation [frontiersin.org]
• 10. A portable experimental apparatus for human olfactory fMRI experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Choosing your scanning acquisition parameters — The Princeton Handbook for Reproducible Neuroimaging [brainhack-princeton.github.io]
• 12. researchgate.net [researchgate.net]
• 13. Methods for cleaning the BOLD fMRI signal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Pitfalls and Limitations of PET/CT in Brain Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. consensus.app [consensus.app]
• 17. A mobile olfactometer for fMRI-studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. EP2492705A1 - fMRI method to identify olfactive stimuli of the dopaminergic reward system - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. EANM procedure guidelines for brain PET imaging using [18F]FDG, version 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Nuclear Medicine Neuro PET Assessment, Protocols, and Interpretation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Best practices for the storage and handling of ESTRATETRAENOL

Welcome to the Technical Support Center for Estratetraenol. This resource is designed for researchers, scientists, and drug development professionals to provide best practices for storage and handling, as well as to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for storing Estratetraenol?

A1: The recommended storage temperature for Estratetraenol can vary depending on the duration of storage and the formulation (solid vs. solution). For long-term stability, storage at -20°C is recommended. For short-term storage, 2-8°C is also acceptable. Some suppliers suggest that it may be stored at room temperature for short periods. It is crucial to refer to the manufacturer's specific recommendations. To minimize degradation from repeated freeze-thaw cycles, it is best practice to aliquot the compound into smaller, single-use vials for long-term storage.

Q2: What are the recommended solvents for dissolving Estratetraenol?

A2: Estratetraenol is soluble in organic solvents such as methanol, ethanol (B145695), and Dimethyl Sulfoxide (DMSO).[1] For biological experiments, it is common to prepare a concentrated stock solution in one of these solvents and then dilute it to the final working concentration in the appropriate aqueous-based medium.

Q3: How should I prepare a stock solution of Estratetraenol?

A3: To prepare a stock solution, dissolve the solid Estratetraenol in a suitable solvent like DMSO or ethanol to a desired high concentration. To ensure complete dissolution, gentle warming and vortexing may be applied. It is recommended to use high-purity solvents. For maximum recovery of the product, centrifuge the original vial before removing the cap.[1]

Q4: How stable is Estratetraenol in solution?

A4: The stability of Estratetraenol in solution depends on the solvent, storage temperature, and exposure to light and air. Stock solutions in anhydrous solvents like DMSO or ethanol are generally more stable when stored at low temperatures (-20°C) and protected from light. Aqueous solutions are more prone to degradation and should be prepared fresh for each experiment whenever possible. Repeated freeze-thaw cycles of stock solutions should be avoided.

Q5: What personal protective equipment (PPE) should I use when handling Estratetraenol?

A5: When handling Estratetraenol powder or solutions, it is important to use standard laboratory personal protective equipment. This includes a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles to prevent skin and eye contact. If there is a risk of generating aerosols or dust, work should be conducted in a fume hood.

Data Presentation

Table 1: Storage and Handling of Estratetraenol

Parameter	Recommendation	Source(s)
Long-Term Storage	-20°C	[1]
Short-Term Storage	2-8°C or 10-25°C	[1][2]
Appearance	Off-white solid	[1]
Solubility	Methanol, DMSO, Chloroform (Slightly)	[1]
Purity (by HPLC)	Typically ≥95%	[1]

Experimental Protocols

Preparation of Estratetraenol Working Solution for Behavioral Assays

This protocol is a generalized procedure based on common practices in pheromone research.

Materials:

• Estratetraenol powder

• High-purity solvent (e.g., DMSO or ethanol)

• Carrier solution (e.g., propylene (B89431) glycol)

• Masking agent (e.g., eugenol, clove oil) - Optional

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Prepare Stock Solution:

  • In a sterile microcentrifuge tube, weigh the desired amount of Estratetraenol powder.

  • Add the appropriate volume of high-purity solvent (e.g., DMSO) to achieve a high concentration stock solution (e.g., 10 mM).

  • Vortex thoroughly until the solid is completely dissolved. Gentle warming may be applied if necessary.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Prepare Working Solution:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Dilute the stock solution with the carrier solution (e.g., propylene glycol) to the final desired concentration.

  • If using a masking agent to obscure the odor of the solvent or carrier, add it to the working solution at a low concentration (e.g., 1%). A control solution containing the carrier and masking agent without Estratetraenol should also be prepared.

  • Vortex the working solution to ensure homogeneity.

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Response in Experiments

Possible Cause	Troubleshooting Step
Degradation of Estratetraenol	- Prepare fresh working solutions for each experiment.- Avoid repeated freeze-thaw cycles of the stock solution.- Store stock solutions at -20°C, protected from light.- Verify the purity of the Estratetraenol batch using analytical methods like HPLC.
Incorrect Concentration	- Perform a dose-response curve to determine the optimal concentration. High concentrations can sometimes lead to non-physiological or inhibitory effects.- Double-check all dilution calculations.
Solvent/Carrier Effects	- Run a vehicle control (solvent/carrier without Estratetraenol) to ensure the observed effects are not due to the solvent itself.- Consider using a masking agent if the solvent has a distinct odor that might influence the experiment.
Experimental Design Flaws	- Ensure the experimental setup (e.g., temperature, humidity, airflow) is appropriate and consistent.- Use a double-blind experimental design to minimize experimenter bias.

Issue 2: Precipitation of Estratetraenol in Aqueous Solutions

Possible Cause	Troubleshooting Step
Low Solubility in Aqueous Media	- Increase the percentage of the organic solvent (e.g., DMSO, ethanol) in the final working solution, ensuring it remains at a non-toxic level for the biological system.- Prepare a more diluted stock solution before further dilution in the aqueous medium.
Temperature Effects	- Ensure the aqueous medium is at room temperature or slightly warmed before adding the Estratetraenol stock solution.- Avoid storing aqueous solutions at low temperatures where precipitation is more likely.

Visualizations

Caption: Experimental workflow for a behavioral study using Estratetraenol.

Caption: Troubleshooting logic for inconsistent experimental results with Estratetraenol.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Identifying and mitigating confounding variables in ESTRATETRAENOL research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating confounding variables in estratetraenol research.

Frequently Asked Questions (FAQs)

Q1: What is estratetraenol and why is its research controversial?

A1: Estratetraenol is an endogenous steroid found in women, hypothesized to act as a human pheromone.[1][2] Research into its effects on human behavior and physiology is controversial due to a lack of conclusive evidence and replication of findings.[3][4] Many studies are criticized for small sample sizes, publication bias, and a high potential for false positives.[3][4]

Q2: What are the most common confounding variables in estratetraenol research?

A2: The most common confounding variables include:

• Expectancy and Placebo Effects: Participants' beliefs and expectations can significantly influence their responses.[5][6]

• Experimenter Bias: The gender, appearance, and behavior of the researcher conducting the experiment can affect participant responses.[7]

• Contextual Factors: The environment in which the experiment is conducted can impact mood and behavior.

• Participant Variability: Individual differences in age, hormonal status, sexual orientation, and olfactory sensitivity can lead to varied responses.[8]

• Olfactory Adaptation and Fatigue: Prolonged exposure to a scent can diminish its perceived intensity and effects.

• Lack of Standardization: Variations in the concentration of estratetraenol, the carrier substance, and the method of delivery can affect outcomes.[9]

Q3: How can the placebo effect be mitigated in studies involving estratetraenol?

A3: To mitigate the placebo effect, researchers should employ a double-blind, placebo-controlled study design.[9][10] This means neither the participants nor the experimenters know who is receiving the active substance (estratetraenol) and who is receiving a placebo.[5] Providing clear but neutral instructions to participants about the study's purpose can also help manage expectations.[5]

Q4: Does the sexual orientation of participants matter in estratetraenol research?

A4: Yes, evidence suggests that the effects of estratetraenol may be dependent on the sexual orientation of the participants.[8] For example, some studies suggest it has stronger effects on heterosexual men and gay women.[8] Therefore, it is a critical variable to control for in experimental design and data analysis.

Q5: What is the proposed mechanism of action for estratetraenol?

A5: The proposed mechanism of action for estratetraenol is that it acts as a chemosignal, detected by the olfactory system, which then influences neural circuits involved in social and sexual cognition.[1][7][11] However, the exact neural pathways and receptors involved are still under investigation.

Troubleshooting Guides

Problem: Inconsistent or non-replicable results in our estratetraenol study.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Uncontrolled Confounding Variables	Review your experimental design to ensure you have adequately controlled for variables such as participant and experimenter gender, sexual orientation, and the experimental context.
Placebo Effect	Implement a rigorous double-blind, placebo-controlled design. Ensure the placebo is indistinguishable from the estratetraenol solution in terms of smell and appearance.[9]
Small Sample Size	Increase your sample size to improve statistical power and reduce the likelihood of false positives.[4]
Lack of Standardization	Standardize the concentration of estratetraenol, the carrier solution, and the method of administration across all participants.
Participant Variability	Screen participants for factors that could influence results, such as hormonal contraceptive use, smoking status, and olfactory function.[7]

Problem: High variability in participant responses to estratetraenol.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Individual Differences	Collect detailed demographic and psychometric data from participants to explore potential moderators of the effect (e.g., personality traits, mood).
Olfactory Sensitivity	Pre-screen participants for their ability to smell the carrier substance and potentially for their general olfactory acuity.
Menstrual Cycle Phase (for female participants)	If applicable, track the menstrual cycle phase of female participants as hormonal fluctuations can influence olfactory perception and social behavior.

Experimental Protocols

Example Protocol: Double-Blind, Placebo-Controlled Study on the Effects of Estratetraenol on Mood

This protocol is a generalized example and should be adapted for specific research questions.

• Participant Recruitment: Recruit a sample of healthy, non-smoking participants within a specific age range. Screen for olfactory function and any medical conditions that might affect the results.

• Informed Consent: Obtain written informed consent from all participants. The information provided should be neutral regarding the expected effects of the substance.

• Randomization: Randomly assign participants to either the estratetraenol group or the placebo group. This process should be double-blinded.

• Substance Preparation:

  • Estratetraenol Solution: Prepare a solution of estratetraenol in a carrier substance (e.g., propylene (B89431) glycol with 1% clove oil to mask any potential scent).[9] The concentration should be based on previous literature.

  • Placebo Solution: The placebo should consist of the carrier substance alone and be identical in appearance and smell to the estratetraenol solution.[9]

• Administration: Administer the substance to participants. A common method is to apply a small amount to the upper lip.

• Experimental Task: After a set exposure time, have participants complete a validated mood questionnaire (e.g., Positive and Negative Affect Schedule - PANAS).

• Data Analysis: Analyze the data using appropriate statistical methods to compare the mood scores between the estratetraenol and placebo groups. Control for any potential confounding variables in the analysis.

• Debriefing: After the experiment, fully debrief the participants about the purpose of the study and their assigned group.

Data Presentation

Table 1: Hypothetical Data from a Study on Estratetraenol and Mood

Group	N	Mean Positive Affect Score (± SD)	Mean Negative Affect Score (± SD)	p-value (Positive Affect)	p-value (Negative Affect)
Estratetraenol	50	35.2 (± 5.1)	15.8 (± 4.2)	0.04	0.32
Placebo	50	32.1 (± 5.8)	16.5 (± 4.9)

This table presents hypothetical data for illustrative purposes.

Visualizations

Caption: A typical workflow for a double-blind, placebo-controlled estratetraenol experiment.

Caption: The relationship between estratetraenol and an outcome can be confounded by other variables.

References

• 1. Buy ESTRATETRAENOL | 1150-90-9 [smolecule.com]
• 2. Estratetraenol - Wikipedia [en.wikipedia.org]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mitigating the Placebo Effect: Strategies for Reliable Research and Care - Mind the Graph Blog [mindthegraph.com]
• 6. signanthealth.com [signanthealth.com]
• 7. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Estratetraenol: The Couples' Pheromone • Love Scent Pheromones Blog [blog.love-scent.com]
• 9. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 10. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Statistical and Methodological Approaches for Nuanced Behavioral Data in Putative Human Pheromone Studies

This support center provides researchers, scientists, and drug development professionals with a guide to navigating the complexities of analyzing nuanced behavioral data, with a special focus on studies involving controversial compounds like estratetraenol. Given the ongoing scientific debate and the potential for subtle effects, a rigorous methodological and statistical framework is paramount.

Frequently Asked Questions (FAQs)

Q1: Why is there so much controversy surrounding estratetraenol and its effects on human behavior?

A1: The controversy stems from a lack of robust, reproducible evidence. Many studies on putative human pheromones like estratetraenol are criticized for methodological issues such as small sample sizes, publication bias (a tendency to publish positive results more than negative ones), and experimental designs that are not rigorous enough to exclude other influencing factors.[1][2] Consequently, positive findings are often viewed with skepticism and considered potential false positives.[1][2]

Q2: What are the primary challenges in designing a study for a compound with potentially subtle behavioral effects?

A2: The main challenges include:

• Controlling for confounding variables: Human behavior is highly complex and influenced by numerous factors including environment, mood, and social context.[3] Isolating the specific effect of a single compound is difficult.

• Placebo and expectancy effects: Participants' beliefs about the substance can influence their behavior. A robust double-blind, placebo-controlled design is essential.[4]

• Low signal-to-noise ratio: Subtle behavioral changes can be easily obscured by natural variability in behavior. This necessitates large sample sizes and sensitive, validated behavioral measures.

• Defining and measuring nuanced behaviors: Quantifying complex social and emotional responses is challenging and requires validated, objective measurement tools.

Q3: What are the key ethical considerations when conducting research on putative human pheromones?

A3: Ethical considerations are crucial in human behavioral pharmacology.[5] Key aspects include:

• Informed Consent: Participants must be fully informed about the nature of the study, the substances involved, and what is being measured, without creating biases that could affect the results.[6]

• Data Privacy: Behavioral data can be sensitive. Ensuring anonymity and secure data handling is critical.

• Potential for Misinterpretation: Researchers have a responsibility to communicate their findings accurately and avoid overstating the implications, especially given the public interest in topics like pheromones.

Troubleshooting Guides for Behavioral Studies

Issue 1: High Variability in Behavioral Data

• Symptoms: Large error bars in results, inconsistent findings across participants in the same group, and difficulty achieving statistical significance.

• Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Participant Heterogeneity	Standardize inclusion/exclusion criteria. Record and analyze potential demographic and psychological covariates (e.g., age, mood state, hormonal cycle phase in female participants).
Environmental Inconsistency	Ensure the experimental setting (e.g., lighting, temperature, noise levels) is identical for all participants. Conduct experiments at the same time of day to control for circadian rhythms.
Inconsistent Protocol Application	Create a detailed, standardized protocol and ensure all research staff are thoroughly trained. Use checklists to ensure consistent administration of the test compound and behavioral tasks.
Measurement Error	Use validated, objective behavioral measures. If using observational coding, ensure high inter-rater reliability through rigorous training and regular checks.

Issue 2: Suspected Placebo or Expectancy Effects

• Symptoms: Both the placebo and experimental groups show similar behavioral changes, or participants' self-reports suggest strong expectations about the effects.

• Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inadequate Blinding	Verify the integrity of the double-blind procedure. Ensure that neither the participants nor the experimenters can distinguish between the active compound and the placebo.
Suggestive Instructions	Use neutral language in all instructions to participants. Avoid any hints about the expected outcomes of the study.
Lack of an Active Control	In addition to a placebo, consider including an active control group (a different substance with known, but distinct, effects) to help differentiate specific effects from general arousal or attention.[5]

Experimental Protocols and Statistical Best Practices

Recommended Experimental Workflow

A rigorous experimental workflow is crucial to minimize bias and enhance the reproducibility of findings in this challenging research area.

Caption: A workflow for robust behavioral research, emphasizing pre-registration and transparent reporting.

Statistical Approaches for Nuanced Data

When dealing with nuanced behavioral data where effects are expected to be small, the choice of statistical methods is critical.

• Initial Data Exploration:

  • Descriptive Statistics: Summarize the data for all experimental groups.

  • Visualization: Use box plots, violin plots, and scatter plots to visualize the distribution of the data and identify potential outliers or patterns.

• Inferential Statistics:

  • The choice of statistical test depends on the data type and experimental design.[7][8]

  • Parametric Tests (e.g., t-tests, ANOVA): These are powerful but assume that the data are normally distributed and have equal variances between groups.[8] These assumptions must be checked.

  • Non-parametric Tests (e.g., Mann-Whitney U, Kruskal-Wallis): Use these when the assumptions for parametric tests are not met. They are generally less powerful.

  • Mixed-Effects Models: These are highly recommended for repeated-measures designs (where the same participant is measured multiple times). They can account for both within-subject and between-subject variability and can handle missing data more effectively than traditional repeated-measures ANOVA.[8]

Logical Framework for Statistical Test Selection

The following diagram illustrates a simplified decision-making process for choosing an appropriate statistical approach.

Caption: A decision tree for selecting appropriate statistical tests in behavioral research.

By adhering to these rigorous methodological and statistical principles, researchers can increase the reliability and validity of their findings, contributing to a more robust and evidence-based understanding of the behavioral effects of compounds like estratetraenol.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dachb.com [dachb.com]
• 4. Considerations of trial design and conduct in behavioral interventions for the management of chronic pain in adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Brief Introduction to Human Behavioral Pharmacology: Methods, Design Considerations and Ethics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Psychological Data Analysis: Understanding Human Behavior with Data [falconediting.com]
• 7. Statistical analysis of behavioral data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Enhancing Reproducibility in Estratetraenol Research: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource to enhance the reproducibility of experiments involving estratetraenol. By addressing common challenges and providing detailed methodologies, we aim to foster greater consistency and reliability in this complex field of study.

Troubleshooting and FAQs

This section addresses specific issues that researchers may encounter during their experiments with estratetraenol, offering potential solutions and best practices.

Question	Potential Cause(s)	Recommended Solution(s)
Why am I observing inconsistent or no behavioral effects in my human studies?	Reproducibility Crisis: The field of human pheromone research is noted for a "reproducibility crisis," where many published findings are potentially false positives.[1][2][3][4][5] Small Sample Sizes: Many studies in this area use small sample sizes, which increases the risk of false positives.[1][2][3][4] Context and Individual Differences: The effects of putative pheromones can be highly dependent on the social context, and individual differences in participants (e.g., hormonal status, genetics, prior experiences).[1] Lack of a Robust Bioassay: A significant challenge in human pheromone research is the absence of a well-defined and repeatable bioassay.[1][2]	Adopt Rigorous Experimental Design: Pre-register your studies and consider using Registered Reports to reduce publication bias.[5] Increase Sample Size: Conduct power analyses to determine an adequate sample size to detect subtle effects. Control for Contextual Factors: Standardize the experimental environment and screen participants for relevant factors. Focus on Bioassay-Led Research: Prioritize the development and validation of a reliable bioassay before testing the effects of specific molecules.[1][2]
How can I be sure the observed effects are due to estratetraenol and not the odor of the substance itself?	Odor Detection: Participants may consciously or subconsciously detect the odor of estratetraenol, leading to demand characteristics or placebo effects.	Use a Masking Odor: Incorporate a masking agent, such as clove oil or eugenol, in both the experimental and control solutions to blind participants to the presence of estratetraenol.[6] Conduct Odor Discrimination Tests: Before the main experiment, test whether participants can distinguish between the estratetraenol and control solutions.[7][8]
What is the appropriate concentration of estratetraenol to use in my experiments?	Pharmacological vs. Natural Concentrations: Many studies have used high, pharmacological concentrations of estratetraenol that may not be physiologically relevant.[1][2][6]	Justify Concentration Choice: The selected concentration should be based on previous literature and the specific research question. Be aware that concentrations can range from micromolar to molar.[6][9] Report Concentrations Clearly: Always report the exact concentration and solvent used in your methods section.
My estratetraenol solution appears to have degraded. What are the proper storage and handling procedures?	Improper Storage: Estratetraenol, like many steroids, can be sensitive to temperature, light, and air exposure.[10] Solvent Instability: The stability of estratetraenol can vary depending on the solvent used.[10]	Long-Term Storage: For long-term storage, estratetraenol should be stored at -20°C.[11] Short-Term Storage: For short-term use, it may be stored at room temperature, but refrigeration at 4°C - 8°C is recommended for up to two years.[11][12] Solvent Considerations: Estratetraenol is slightly soluble in chloroform (B151607) and methanol, and also soluble in ethanol (B145695) and DMSO.[11][12] Prepare solutions fresh when possible and store them protected from light.
I am not observing the expected hypothalamic activation in my fMRI study. What could be the issue?	Signal Transduction Pathway: The primary route of signal transduction for estratetraenol's effects on the hypothalamus appears to be through the main olfactory epithelium, not the vomeronasal organ (VNO).[13] Individual Variability: There can be significant individual differences in brain responses.	Ensure Olfactory Patency: Confirm that participants have a normal sense of smell and no obstructions in their nasal passages. Appropriate Neuroimaging Analysis: Use a region-of-interest (ROI) analysis focused on the hypothalamus, specifically the dorsomedial and paraventricular nuclei in heterosexual men.[14]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are intended as a starting point and may require optimization for specific experimental conditions.

Behavioral Assay: Assessing Effects on Social Cognition

This protocol is adapted from studies investigating the impact of estratetraenol on social perception.

Objective: To determine if exposure to estratetraenol influences a participant's judgment of social or emotional stimuli.

Materials:

• Estratetraenol (high purity)

• Propylene (B89431) glycol (vehicle/solvent)

• Clove oil or Eugenol (masking agent)

• Identical, odor-free presentation devices (e.g., cotton pads, olfactometers)

• Validated social cognition task (e.g., point-light walker gender identification, emotional face processing task)

• Participant recruitment and screening questionnaires

Procedure:

• Solution Preparation:

  • Prepare a stock solution of estratetraenol in propylene glycol at the desired concentration (e.g., 500 µM).[7]

  • Add a masking agent (e.g., 1% v/v clove oil) to the estratetraenol solution.[7]

  • Prepare a control solution containing only propylene glycol and the masking agent at the same concentration.

• Participant Blinding and Experimental Design:

  • Employ a double-blind, within-subjects, placebo-controlled design. Neither the participant nor the experimenter should know which solution is being administered.

  • Randomize the order of presentation of the estratetraenol and control solutions across participants.

• Stimulus Presentation:

  • Apply a standardized amount of the solution to the presentation device.

  • Present the odor to the participant for a predetermined duration before and during the behavioral task.

• Behavioral Task:

  • Administer the chosen social cognition task.

  • Record the participant's responses accurately.

• Data Analysis:

  • Compare the participant's performance on the behavioral task under the estratetraenol condition versus the control condition using appropriate statistical tests (e.g., paired t-test, ANOVA).

Workflow for a Typical Behavioral Experiment

Caption: Workflow for a double-blind, placebo-controlled behavioral study.

Suggested Protocol: Estrogen Receptor Competitive Binding Assay

While a specific receptor for estratetraenol's putative pheromonal effects has not been definitively identified, its structural similarity to estrogens suggests potential interaction with estrogen receptors (ERs). This protocol is a general guide for a competitive binding assay.

Objective: To determine the binding affinity of estratetraenol for estrogen receptors (ERα and ERβ).

Materials:

• Estratetraenol

• Radiolabeled 17β-estradiol ([³H]-E2)

• Unlabeled 17β-estradiol (for standard curve)

• Source of ERs (e.g., uterine cytosol from rodents, recombinant human ERα/ERβ)

• Assay buffer (e.g., TEDG: 10 mM Tris, 1.5 mM EDTA, 1 mM dithiothreitol, 10% glycerol, pH 7.4)

• Hydroxylapatite (HAP) slurry

• Scintillation fluid and vials

• Scintillation counter

Procedure:

• Preparation of Reagents:

  • Prepare a series of dilutions of unlabeled estratetraenol and unlabeled 17β-estradiol in the assay buffer.

  • Prepare a working solution of [³H]-E2 at a concentration near its Kd for the ER.

  • Prepare the ER-containing cytosol or recombinant protein solution.

• Binding Reaction:

  • In assay tubes, combine the ER preparation, a fixed concentration of [³H]-E2, and varying concentrations of either unlabeled 17β-estradiol (for the standard curve) or estratetraenol.

  • Include tubes for total binding (only [³H]-E2 and ERs) and non-specific binding (with a large excess of unlabeled 17β-estradiol).

  • Incubate the tubes to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Add cold HAP slurry to each tube to adsorb the receptor-ligand complexes.

  • Wash the HAP pellets with cold assay buffer to remove unbound [³H]-E2.

• Quantification:

  • Elute the bound [³H]-E2 from the HAP pellets and add scintillation fluid.

  • Measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding for each concentration.

  • Generate a competition curve by plotting the percentage of specific [³H]-E2 binding against the log concentration of the competitor (estratetraenol or 17β-estradiol).

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of [³H]-E2).

  • Calculate the relative binding affinity (RBA) of estratetraenol compared to 17β-estradiol.

Signaling Pathways

The precise molecular signaling pathway for estratetraenol's putative pheromonal effects is not fully elucidated. However, neuroimaging studies have consistently shown that exposure to estratetraenol activates specific regions of the hypothalamus in heterosexual men.[14][15][16] The signal is believed to be transduced through the main olfactory epithelium.

Proposed Signaling Pathway of Estratetraenol

Caption: Proposed neural pathway for estratetraenol's effects on behavior.

Quantitative Data Summary

Due to the noted reproducibility challenges in the field, quantitative data from individual studies should be interpreted with caution. The following table summarizes qualitative findings from several behavioral studies.

Experimental Paradigm	Primary Outcome Measure	Key Findings in Estratetraenol Studies
Point-Light Walker Gender Identification	Gender categorization bias	Biases heterosexual males toward perceiving walkers as more feminine.[6]
Emotional Face Processing Task	Emotional recognition accuracy	Biases men to perceive women as happier and more relaxed.[6]
Interpersonal Perception Task	Accuracy in judging social interactions	Improved accuracy in men, particularly in the "Intimacy" category.[6]
Emotional Reaction to Touch	Implicit emotional reaction to images of touch	Stronger emotional reaction to romantic touch in men.[6]
Sexual Delay Discounting Task	Preference for larger, later sexual rewards	Increased preference for larger, delayed sexual rewards in heterosexual males.[9]

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The search for human pheromones: the lost decades and the necessity of returning to first principles. | Department of Biology [biology.ox.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. academic.oup.com [academic.oup.com]
• 7. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 8. Oxytocin modulates human chemosensory decoding of sex in a dose-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buy ESTRATETRAENOL | 1150-90-9 [smolecule.com]
• 10. CAS 1150-90-9: Estra-1,3,5(10),16-tetraen-3-ol [cymitquimica.com]
• 11. usbio.net [usbio.net]
• 12. Female-Pheromone (Estratetraenol) [myskinrecipes.com]
• 13. The vomeronasal organ is not involved in the perception of endogenous odors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. zhouw.psych.ac.cn [zhouw.psych.ac.cn]
• 15. Oxytocin modulates human chemosensory decoding of sex in a dose-dependent manner | eLife [elifesciences.org]
• 16. researchgate.net [researchgate.net]

Strategies for minimizing experimenter bias in ESTRATETRAENOL studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing experimenter bias in studies involving estratetraenol.

Troubleshooting Guides

Issue: Participants correctly guessing their assigned group (Estratetraenol vs. Placebo).

Potential Cause	Troubleshooting Steps
Inadequate Placebo Matching: The placebo's scent, appearance, or carrier solution is distinguishable from the estratetraenol solution.	1. Carrier Solution Consistency: Ensure the carrier solution for both the estratetraenol and placebo is identical. Common carriers include propylene (B89431) glycol or mineral oil. The choice of carrier should be based on the solubility and stability of estratetraenol. 2. Odor Masking: If estratetraenol has a faint intrinsic odor, a masking agent can be added to both the active and placebo solutions.[1] The masking agent should be a novel scent to which participants are unlikely to have a pre-existing strong association. Ensure the concentration of the masking agent is identical in both solutions. 3. Visual Identity: Use identical opaque containers (e.g., vials, inhalers) for both solutions to prevent visual identification.[2] Label containers with randomized codes known only to a third party not involved in data collection.[3]
Experimenter Cues: The experimenter, knowing the group assignments, unintentionally provides verbal or non-verbal cues to the participants.	1. Implement Double-Blinding: Neither the participant nor the experimenter administering the stimulus should know the group allocation.[3] A third party should prepare and code the stimuli. 2. Standardize Instructions: Use a pre-written script for all participant interactions to ensure consistent communication.[4] Instructions should be neutral and avoid any suggestion of expected outcomes. 3. Minimize Interaction: Limit interaction between the experimenter and participant during the experimental phase to what is strictly necessary for the protocol.
Participant Expectations: Participants have pre-conceived notions about the effects of pheromones, leading them to actively try and identify their group.	1. Ambiguous Informed Consent: The informed consent form can be designed to create ambiguous expectations about the nature of the stimuli being tested.[2] For instance, instead of mentioning "pheromones," the study could be described as research on "chemosensory cues and social perception." 2. Post-Experiment Questionnaire: Include questions in a post-experiment questionnaire to assess whether participants believe they received the active substance and why. This can help identify if a significant number of participants are guessing correctly and may indicate a flaw in the blinding process.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for blinding in estratetraenol studies?

A double-blind, placebo-controlled, randomized study design is the gold standard for minimizing experimenter bias.[3] In this design, neither the participants nor the researchers interacting with them know who is receiving the active substance (estratetraenol) and who is receiving a placebo. A third party, not involved in data collection or analysis, is responsible for preparing and coding the stimuli. Triple-blinding, where the data analyst is also unaware of the group assignments until the analysis is complete, provides an even higher level of bias control.

Q2: How can I create an effective olfactory placebo for estratetraenol?

Creating an effective olfactory placebo is crucial for maintaining the blind. The placebo should be indistinguishable from the estratetraenol solution in terms of smell, appearance, and texture.[5]

• Carrier Solution: The placebo must be prepared using the exact same carrier solvent as the estratetraenol solution (e.g., propylene glycol, mineral oil).[6]

• Odor: Since pure estratetraenol is often considered odorless, the primary challenge is ensuring the carrier solvent itself does not have a distinct smell that could be a giveaway. If the estratetraenol solution has a faint odor, a masking agent can be added in the same concentration to both the active and placebo solutions.[1]

• Appearance and Packaging: Both solutions must be presented in identical, opaque containers.[2]

Q3: What are the key elements of standardized instructions for participants in an olfactory study?

Standardized instructions are vital for ensuring that all participants receive the same information and that the experimenter's delivery does not introduce bias. Key elements include:

• Consistent Wording: Read from a prepared script for all participants.

• Neutral Language: Avoid any language that suggests a desired outcome or hints at the nature of the stimulus.

• Clear Task Description: Provide a clear and concise explanation of the task the participant needs to perform (e.g., rating a stimulus, completing a task on a computer).

• Standardized Sniffing Technique: Instruct participants on how to sniff the stimulus (e.g., number of sniffs, duration) to ensure consistency across trials and participants.[7]

• Handling of Materials: Provide clear instructions on how to handle the stimulus delivery device (e.g., inhaler, cotton swab).

Q4: How can automation help in reducing experimenter bias?

Automating parts of the experimental process can significantly reduce the potential for human error and bias.

• Automated Stimulus Delivery: Using an olfactometer for stimulus presentation can ensure precise timing and concentration of the odorant, removing variability that might be introduced by manual presentation.

• Computer-Based Data Collection: Having participants enter their responses directly into a computer minimizes the chance of the experimenter interpreting or incorrectly recording responses.

• Randomized Stimulus Presentation: Software can be used to randomize the order of stimulus presentation for each participant, which is a key component of robust experimental design.

Data Presentation

The following table summarizes findings from a meta-analysis on the impact of blinding on treatment effect estimates in randomized controlled trials. This data highlights the importance of implementing rigorous blinding procedures.

Blinding Status of Patients and Healthcare Providers	Outcome Type	Ratio of Odds Ratios (95% Credible Interval)	Certainty of Evidence	Interpretation
Not Blinded vs. Blinded	Dichotomous	0.91 (0.61 to 1.34)	Low	Trials without blinding of patients and healthcare providers may slightly overestimate the beneficial effects of treatments.[8]
Not Blinded vs. Blinded	Continuous	Not Reported	-	-
Blinding Status of Outcome Assessors	Outcome Type	Ratio of Odds Ratios (95% Credible Interval)	Certainty of Evidence	Interpretation
Not Blinded vs. Blinded	Dichotomous	1.01 (0.86 to 1.18)	Moderate	Trials without blinding of outcome assessors may overestimate the beneficial effects of treatments.[8]
Not Blinded vs. Blinded	Continuous	Not Reported	-	-

A Ratio of Odds Ratios (ROR) less than 1 suggests that non-blinded trials show a larger treatment effect compared to blinded trials.

Experimental Protocols

Protocol for Preparation and Administration of Estratetraenol and Placebo Solutions

This protocol outlines a double-blind procedure for preparing and administering estratetraenol and a placebo.

Materials:

• Estratetraenol crystalline powder

• Carrier solvent (e.g., propylene glycol, USP grade)

• Masking agent (optional, e.g., a novel, faint floral or woody scent)

• Analytical balance

• Vortex mixer

• Sterile, opaque glass vials with Teflon-lined caps

• Individually wrapped, sterile cotton swabs for application

Procedure:

• Preparation (by an unblinded third party):

  • Calculate the required amount of estratetraenol to achieve the desired concentration in the carrier solvent.

  • Accurately weigh the estratetraenol and dissolve it in the appropriate volume of the carrier solvent. Use a vortex mixer to ensure complete dissolution.

  • If using a masking agent, add the same minute concentration to both the estratetraenol solution and a separate batch of the pure carrier solvent (placebo).

  • Aliquot the estratetraenol solution and the placebo solution into identical opaque vials.

  • Label the vials with unique, randomized codes. The key linking the codes to the solutions should be kept confidential by the third party until data analysis is complete.

• Administration (by the blinded experimenter):

  • The experimenter receives the coded vials.

  • Follow a pre-determined randomization schedule to assign a coded vial to each participant.

  • At the time of administration, open a new sterile cotton swab for each participant.

  • Dip the cotton swab into the assigned solution and apply it to the designated area (e.g., under the participant's nose). Ensure the application procedure is identical for all participants.

  • Dispose of the cotton swab and vial according to laboratory safety protocols.

Visualizations

Caption: Double-Blind Experimental Workflow.

Caption: Logical Relationships in a Double-Blind Study.

References

• 1. A Masked Aversive Odor Cannot Be Discriminated From the Masking Odor but Can Be Identified Through Odor Quality Ratings and Neural Activation Patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Blinding in clinical trials and other studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Double-Blind Study - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Placebo preparation for the proper clinical trial of herbal medicine--requirements, verification and quality control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Developing Placebos for Clinical Research in Traditional Chinese Medicine: Assessing Organoleptic Properties of Three Dosage Forms (Oral Liquid, Capsule and Granule) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fivesenses.com [fivesenses.com]
• 8. DLG Expert report 01/2017: Panel training on odour and aroma perception for sensory analysis [dlg.org]

Reference Data & Comparative Studies

The Enigmatic Scent: Validating the Behavioral Effects of Estratetraenol in Humans

A Comparative Guide for Researchers and Drug Development Professionals

The quest to understand human chemical communication has long been captivated by the potential of pheromones to subconsciously influence behavior. Among the molecules under investigation, estratetraenol, a steroid found in female urine, has been a subject of considerable research and debate. This guide provides a comparative analysis of the behavioral effects attributed to estratetraenol in humans, contrasting it with another widely studied putative pheromone, androstadienone. It aims to offer an objective overview of the existing experimental data, methodologies, and the proposed signaling pathways, acknowledging the ongoing scientific discourse and the need for further rigorous investigation.

Comparative Overview of Reported Behavioral Effects

The scientific literature on the behavioral effects of estratetraenol and androstadienone is marked by a collection of intriguing yet often inconsistent findings. Many studies in this field have been criticized for small sample sizes and a lack of reproducibility.[1][2] The following table summarizes the key reported behavioral effects of these two putative pheromones.

Putative Pheromone	Reported Behavioral Effects	Target Group	Key Studies
Estratetraenol	Biases heterosexual males toward perceiving walkers as more feminine.[3][4]	Heterosexual Males	Zhou et al. (2014)[3]
Improves accuracy in an interpersonal perception task, especially in evaluating romantic relationships.[5]	Men	Oren et al. (2019)[5]
Increases men's preference for larger, delayed sexual rewards.[2][6]	Heterosexual Males	Wu et al. (2022)[6]
Intensifies emotional reaction to romantic touch.[5][7]	Men	Oren et al. (2019)[5]
Activates the anterior hypothalamus.[8][9]	Heterosexual Males	Savic et al. (2001)[8]
Androstadienone	Reduces nervousness, tension, and other negative feelings.[10][11]	Females	Grosser et al. (2000)[10]
Increases cooperation between men.[1]	Men	Huoviala & Rantala (2013)[1]
Modulates human aggression in a sex-dependent manner (reduces in men, increases in women).	Men and Women	Ye et al. (2019)
Influences women's judgments of men's attractiveness.	Women	Saxton et al. (2008)
Activates the hypothalamus in women.[8]	Heterosexual Females	Savic et al. (2001)[8]

Key Experimental Protocols

The methodologies employed in studying putative human pheromones are critical to the interpretation of their results. Below are summaries of the experimental protocols from key studies on estratetraenol and androstadienone.

Estratetraenol: Investigation of Social Cognition (Oren et al., 2019)

• Objective: To investigate whether estratetraenol affects men's social cognition.

• Design: A double-blind, within-subject, placebo-controlled study.

• Participants: A sample of men.

• Procedure:

  • Participants were exposed to either estratetraenol or a control solution in two separate sessions.

  • Experiment 1: Participants performed the Interpersonal Perception Task, which involves watching video clips of social interactions and answering questions about the relationships and interactions of the people in the videos.

  • Experiment 2: A different sample of men was exposed to estratetraenol or a control solution while performing a task that implicitly measured their emotional reaction to images of two humans touching romantically versus not touching, and a control of two inanimate objects touching or not.

• Key Findings: Estratetraenol exposure was associated with improved accuracy in the Interpersonal Perception Task, particularly in the "Intimacy" category.[5] In the second experiment, participants' emotional reaction to touch was stronger under exposure to estratetraenol.[5]

Androstadienone: Investigation of Cooperation (Huoviala & Rantala, 2013)

• Objective: To investigate the effect of androstadienone on cooperative behavior in men.

• Design: A mixed-model, double-blind, placebo-controlled experiment.[1]

• Participants: 40 male subjects.[1]

• Procedure:

  • Participants were exposed to either androstadienone or a control stimulus.

  • Participants engaged in ultimatum and dictator games, which are decision-making tasks used to quantitatively measure cooperation and generosity.[1]

  • Salivary cortisol and testosterone (B1683101) levels were measured during the experiment.[1]

• Key Findings: After controlling for baseline testosterone levels, androstadienone was found to increase cooperative behavior in the decision-making tasks.[1]

Proposed Signaling Pathway

The traditional view of pheromone detection in mammals involves the vomeronasal organ (VNO). However, in humans, the VNO is widely considered to be vestigial and non-functional.[12][13] Genes that are essential for VNO function in other mammals, such as TRPC2, are pseudogenes in humans.[12] Therefore, the current leading hypothesis is that any effects of putative pheromones like estratetraenol are mediated through the main olfactory system.

Caption: Proposed olfactory signaling pathway for estratetraenol in humans.

Typical Experimental Workflow

The following diagram illustrates a generalized workflow for a double-blind, placebo-controlled study investigating the behavioral effects of a putative human pheromone.

Caption: A typical experimental workflow for human pheromone research.

Conclusion

The existing body of research on estratetraenol presents a compelling but inconclusive picture of its role in human chemical communication. While some studies suggest that it may modulate social and sexual cognition in men, the lack of consistent, replicable findings underscores the need for more rigorous and larger-scale investigations. The scientific community has largely moved away from the VNO as a viable signaling pathway in humans, focusing instead on the main olfactory system. For researchers and professionals in drug development, the study of estratetraenol and other putative pheromones remains a frontier with high potential, but one that must be navigated with a critical and evidence-based approach. Future research employing standardized, pre-registered protocols will be crucial in validating the behavioral effects of these enigmatic molecules.

References

• 1. A Putative Human Pheromone, Androstadienone, Increases Cooperation between Men - PMC [pmc.ncbi.nlm.nih.gov]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. savemyexams.com [savemyexams.com]
• 4. researchgate.net [researchgate.net]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pheromones, in context [apa.org]
• 9. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 10. Pheromone signal transduction in humans: What can be learned from olfactory loss - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Behavioral and electrophysiological effects of androstadienone, a human pheromone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Unveiling the Science: A Comparative Guide to Estratetraenol's Pheromonal Claims

A Critical Examination of the Bioassay-Led Evidence for Estratetraenol and a Comparison with Other Putative Human Pheromones

For decades, the existence and function of human pheromones have been a subject of intense scientific scrutiny and public fascination. Among the candidate molecules, estratetraenol (EST), a steroid found in the urine of pregnant women, has been a recurring focus of research, with claims of its ability to influence mood, perception, and sexual cognition in humans. This guide provides a comprehensive comparison of the scientific evidence supporting the pheromonal claims of estratetraenol, with a particular focus on robust, bioassay-led data. It is intended for researchers, scientists, and drug development professionals seeking an objective evaluation of the current state of human pheromone research.

The central thesis of this guide is the critical need for rigorous, replicable, and contextually relevant bioassays to substantiate any claims of pheromonal activity. While intriguing findings have emerged, the field has been marked by inconsistent results and a lack of standardized experimental protocols.[1][2][3] This document aims to collate the available quantitative data, detail the experimental methodologies employed, and visually represent the proposed mechanisms and workflows to facilitate a clearer understanding of the strengths and weaknesses of the current body of evidence.

Comparative Analysis of Behavioral and Physiological Effects

The following tables summarize the key quantitative findings from studies investigating the effects of estratetraenol and, for comparison, androstadienone, a putative male pheromone.

Table 1: Effects on Mood and Affect

Study	Compound	Participants	Key Quantitative Findings	Conclusion
Jacob & McClintock (2000) [4][5][6]	Estratetraenol (EST) & Androstadienone (AND)	10 men, 10 women	Women: Both EST and AND increased positive stimulated mood state. Men: Both EST and AND decreased positive stimulated mood state. (Specific mood scale scores and p-values not readily available in abstract)	Both steroids modulate emotional states in a sex-specific manner.
Bensafi et al. (2003)	Estratetraenol (EST)	Men and women	No significant effect on mood in a neutral context.	Failed to replicate the mood effects reported by Jacob & McClintock (2000).
Bensafi et al. (2004) [7][8]	Estratetraenol (EST) & Androstadienone (AND)	72 participants	Sexually Arousing Context: Both EST and AND increased self-reported sexual arousal (p < 0.029). Sad Context (Women): AND maintained positive mood (p < 0.050). Sad Context (Men): AND increased negative mood (p < 0.031).	Effects of these compounds on mood are context-dependent.
Lundström & Olsson (2005) [9]	Androstadienone (AND)	37 women	Positive mood effects were only observed when a male experimenter conducted the testing.	The social context is a critical factor in the mood effects of androstadienone.

Table 2: Effects on Social Cognition and Behavior

Study	Compound	Participants	Task	Key Quantitative Findings	Conclusion
Zhou et al. (2014) [1]	Estratetraenol (EST) & Androstadienone (AND)	Heterosexual and homosexual men and women	Gender perception from point-light walkers	Heterosexual Men: EST biased perception towards "feminine" (approx. 8% change). Heterosexual Women: AND biased perception towards "masculine".	EST and AND may act as chemosensory cues for gender.
Oren et al. (2019) [10]	Estratetraenol (EST)	Men	Social cognition and emotional reaction to touch	Experiment 1: Improved accuracy in the Interpersonal Perception Task, particularly in the "Intimacy" category. Experiment 2: Stronger emotional reaction to images of romantic touch.	EST may enhance men's social cognition in sexually relevant situations.
Wu et al. (2022) [11][12][13][14][15]	Estratetraenol (EST)	76 heterosexual men	Sexual delay discounting task	Increased preference for larger, later sexual rewards. No significant effect on impulsivity.	EST may increase sexual motivation in men.

Table 3: Neurophysiological Effects

Study	Compound	Participants	Method	Key Quantitative Findings	Conclusion
Savic et al. (2001) [16][17]	Estratetraenol (EST) & Androstadienone (AND)	Heterosexual men and women	PET	Men smelling EST: Activation of the paraventricular and dorsomedial nuclei of the hypothalamus. Women smelling AND: Activation of the preoptic and ventromedial nuclei of the hypothalamus.	Sex-specific hypothalamic activation patterns suggest a physiological substrate for differentiated behavioral responses.
Sobel et al. (1999) [18]	Odorants	Not specified	fMRI	Odorant-induced activation in various olfactory cortical areas. (Specific data for EST not detailed in the provided context)	Provides a basis for understanding the neural processing of olfactory stimuli.
Monti-Bloch & Grosser (1991)	Estratetraenol (EST) & Androstadienone (AND)	Men and women	Electrovomerogram (EVG)	Sex-specific increases in the electrical potential of the vomeronasal organ (VNO) epithelium.	Suggests a functional human VNO that responds to these steroids. (This finding is highly controversial).

Experimental Protocols: A Closer Look at the Methodologies

The lack of standardized protocols is a significant challenge in human pheromone research. Below are detailed methodologies from some of the key studies cited, highlighting the variations in experimental design.

Study Protocol: Jacob & McClintock (2000) - Mood Effects

• Participants: 10 healthy men and 10 healthy women.

• Design: A within-subjects, double-blind, placebo-controlled experiment.

• Stimulus Administration: 2.4 µg of estratetraenol or androstadienone, or a control solution (propylene glycol), was applied under the nose and on the neck of the participants.[5]

• Data Collection: Participants completed a series of standard psychological tests to assess mood and emotional state before and after exposure to the compounds.

• Key Measures: The Profile of Mood States (POMS) questionnaire was likely used to assess dimensions of mood such as tension, depression, anger, vigor, fatigue, and confusion.

Study Protocol: Zhou et al. (2014) - Gender Perception

• Participants: Heterosexual and homosexual men and women.

• Design: A within-subjects, double-blind, placebo-controlled experiment.

• Stimulus Administration: Participants were exposed to either estratetraenol, androstadienone, or a control solution while performing the experimental task. The compounds were dissolved in a carrier solution and presented via olfactometers or cotton swabs under the nose.

• Task: Participants viewed point-light walkers (PLWs), which are animations of a walking person represented only by dots on the major joints. The gaits of the PLWs were digitally morphed to create a continuum from masculine to feminine. Participants had to classify the gender of each PLW.

• Data Analysis: The percentage of "masculine" or "feminine" responses was calculated for each condition and compared between the steroid and control exposures.

Study Protocol: Savic et al. (2001) - Brain Activation

• Participants: Healthy, right-handed, heterosexual men and women.

• Design: A study using Positron Emission Tomography (PET) to measure regional cerebral blood flow (rCBF) as an indicator of brain activity.

• Stimulus Administration: Crystalline forms of estratetraenol and androstadienone were presented to participants to smell. Control stimuli (e.g., common odors) were also used.

• Data Acquisition: PET scans were acquired while participants were smelling the different compounds.

• Data Analysis: Statistical parametric mapping (SPM) was used to identify brain regions showing significant changes in rCBF in response to the steroids compared to the control stimuli. The analysis focused on identifying sex-specific patterns of activation, particularly in the hypothalamus.

Visualizing the Pathways and Processes

To better understand the proposed mechanisms and experimental workflows, the following diagrams have been generated using the DOT language.

References

• 1. Chemosensory communication of gender through two human steroids in a sexually dimorphic manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alittlelab.com [alittlelab.com]
• 3. Context-dependent effects of steroid chemosignals on human physiology and mood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Psychological state and mood effects of steroidal chemosignals in women and men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. McClintock discovers two odorless chemical signals influence mood [chronicle.uchicago.edu]
• 6. deepdyve.com [deepdyve.com]
• 7. bpl.studentorg.berkeley.edu [bpl.studentorg.berkeley.edu]
• 8. bpl.studentorg.berkeley.edu [bpl.studentorg.berkeley.edu]
• 9. Subthreshold amounts of social odorant affect mood, but not behavior, in heterosexual women when tested by a male, but not a female, experimenter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 13. research.polyu.edu.hk [research.polyu.edu.hk]
• 14. ovid.com [ovid.com]
• 15. researchgate.net [researchgate.net]
• 16. zhouw.psych.ac.cn [zhouw.psych.ac.cn]
• 17. Smelling of odorous sex hormone-like compounds causes sex-differentiated hypothalamic activations in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Characterizing functional pathways of the human olfactory system | eLife [elifesciences.org]

A Comparative Analysis of Estratetraenol and Androstadienone Effects for the Research Community

A comprehensive guide for researchers, scientists, and drug development professionals on the bioactivities of two putative human pheromones, estratetraenol and androstadienone. This document provides a comparative analysis of their effects, supported by experimental data, detailed methodologies, and visual representations of proposed signaling pathways and experimental workflows.

Introduction

Estratetraenol and androstadienone are two endogenous steroids that have been extensively studied as potential human pheromones.[1] Estratetraenol, an estrogen-like steroid, is primarily associated with females, having first been identified in the urine of pregnant women.[2] Conversely, androstadienone, a testosterone (B1683101) derivative, is found in higher concentrations in male sweat and is considered a putative male pheromone.[3] Both compounds are purported to influence mood, behavior, and physiological arousal in a sex-specific manner, although the scientific community continues to debate the extent and significance of these effects.[4][5] This guide provides a detailed comparative analysis of the current scientific understanding of estratetraenol and androstadienone.

Comparative Effects on Human Behavior and Physiology

The effects of estratetraenol and androstadienone have been investigated across various domains, including mood, perception of attractiveness, social cognition, and physiological arousal. The following tables summarize the key quantitative findings from several notable studies.

Table 1: Effects on Mood

Compound	Study	Participants	Key Findings
Androstadienone	Jacob & McClintock, 2000[6]	10 men, 10 women	Increased positive stimulated mood in women; decreased it in men.
Lundström et al., 2003[7]	Women	Increased feelings of being focused.
Lundström & Olsson, 2005[8]	37 women	Modulated mood in a positive direction, but only when the experimenter was male.
Estratetraenol	Jacob & McClintock, 2000[6]	10 men, 10 women	Increased positive stimulated mood in women; decreased it in men.

Table 2: Effects on Perception of Attractiveness

Compound	Study	Participants	Key Findings
Androstadienone	Saxton et al., 2008[4]	66 men, 54 women (Speed-dating event)	Men were rated as more attractive by women exposed to androstadienone (mean rating 3.8 vs. 3.1 for control). This effect was significant in two out of three studies.[4][9]
Estratetraenol	No direct quantitative data on attractiveness ratings found in the provided search results.

Table 3: Effects on Social Cognition and Perception

Compound	Study	Participants	Key Findings
Androstadienone	Zhou et al., 2014[5][10]	Heterosexual and homosexual men and women	Biased heterosexual females toward perceiving point-light walkers as more masculine. Homosexual males responded similarly to heterosexual females.[5][10]
Estratetraenol	Zhou et al., 2014[5][10]	Heterosexual and homosexual men and women	Biased heterosexual males toward perceiving point-light walkers as more feminine.[5][10]
Oren et al., 2019[11][12]	Men	Improved accuracy on the Interpersonal Perception Task, particularly in the "Intimacy" category. Increased emotional reaction to images of romantic touch.[11][12]
Wu et al., 2022[13][14]	76 heterosexual men	Increased preference for larger-later sexual rewards, suggesting an increase in sexual motivation.[13][14]

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited findings, this section details the methodologies of key experiments.

Speed-Dating Study (Saxton et al., 2008)

• Objective: To investigate the effect of androstadienone on women's perception of male attractiveness in a real-world setting.

• Participants: 66 men and 54 women across three separate speed-dating events.

• Procedure: A solution of androstadienone (in clove oil as a carrier) or a control solution (clove oil alone or water) was applied to the upper lip of female participants. Women then engaged in a series of short "dates" with male participants and rated their attractiveness on a scale.

• Data Analysis: Mixed-model ANOVA was used to analyze the attractiveness ratings.[9]

Gender Perception Study (Zhou et al., 2014)

• Objective: To determine if androstadienone and estratetraenol communicate gender information in a sex-specific manner.

• Participants: Heterosexual and homosexual men and women.

• Procedure: Participants were exposed to either androstadienone, estratetraenol, or a control solution (all smelling of cloves) while viewing point-light walkers (PLWs) with digitally morphed gaits ranging from masculine to feminine. They were asked to judge the gender of the PLW.

• Key Finding: Exposure to the putative pheromones biased gender perception in a manner dependent on the participant's sex and sexual orientation.[5][10]

Social Cognition Study (Oren et al., 2019)

• Objective: To examine the effect of estratetraenol on men's social cognition.

• Participants: Male participants.

• Procedure: In a double-blind, within-subject design, participants were exposed to estratetraenol or a control solution while performing two tasks: the Interpersonal Perception Task (evaluating social interactions) and an emotional reaction task (rating emotional responses to images of touch).

• Data Analysis: Statistical analysis revealed improved performance on the social cognition task and a stronger emotional reaction to romantic touch under the influence of estratetraenol.[11][12]

Proposed Signaling Pathways and Experimental Workflows

The precise signaling mechanisms of estratetraenol and androstadienone in humans remain a subject of investigation. While the existence and functionality of a human vomeronasal organ (VNO) is debated, studies suggest that these compounds may act through the main olfactory epithelium, influencing higher-order brain regions.

Caption: Putative signaling pathway for estratetraenol and androstadienone.

The diagram above illustrates a simplified, putative signaling pathway. Upon inhalation, these steroids are thought to interact with receptors in the main olfactory epithelium. This signal is then relayed via the olfactory bulb to higher brain centers, including the hypothalamus (involved in regulating hormonal and autonomic responses), the amygdala (a key center for emotional processing), and the prefrontal cortex (involved in decision-making and social cognition).

Caption: A typical experimental workflow in human pheromone studies.

The above diagram outlines a standard workflow for conducting research on putative human pheromones. A double-blind, placebo-controlled design is crucial to mitigate bias.

Conclusion

The existing body of research suggests that estratetraenol and androstadienone can exert subtle, context-dependent effects on human mood, perception, and social cognition in a sex-specific manner. Androstadienone has been more extensively studied and appears to positively influence women's mood and their perception of male attractiveness. Estratetraenol has been shown to enhance social cognition in men, particularly in romantic or intimate contexts. However, it is important to note that the classification of these steroids as true human pheromones remains a topic of scientific debate. Further research with rigorous, ecologically valid methodologies is required to fully elucidate their roles in human chemical communication and to explore their potential applications in drug development and other fields.

References

• 1. The Influence of Menstrual Cycle and Androstadienone on Female Stress Reactions: An fMRI Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Pheromones and their effect on women’s mood and sexuality | Semantic Scholar [semanticscholar.org]
• 4. Evidence that androstadienone, a putative human chemosignal, modulates women's attributions of men's attractiveness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciencedaily.com [sciencedaily.com]
• 6. Psychological state and mood effects of steroidal chemosignals in women and men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Psychological effects of subthreshold exposure to the putative human pheromone 4,16-androstadien-3-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Subthreshold amounts of social odorant affect mood, but not behavior, in heterosexual women when tested by a male, but not a female, experimenter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alittlelab.com [alittlelab.com]
• 10. Chemosensory communication of gender through two human steroids in a sexually dimorphic manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [PDF] A scent of romance: human putative pheromone affects men’s sexual cognition | Semantic Scholar [semanticscholar.org]
• 12. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

A Comparative Guide to the Perception of Estratetraenol: An Examination of a Putative Human Pheromone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The body of research on estratetraenol (EST), a steroid suggested to be a human female pheromone, is marked by conflicting findings and a notable absence of cross-cultural studies. The data presented herein is synthesized from studies conducted within specific, and often culturally homogenous, populations. The scientific community remains divided on whether estratetraenol functions as a human pheromone, with many studies yielding null results and raising questions about reproducibility. This guide aims to provide an objective comparison of the existing data and methodologies.

Introduction

Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is an endogenous steroid first identified in the urine of pregnant women.[1][2] It has been a focal point of chemosensory research, alongside androstadienone (AND), as a candidate for a human sex pheromone. Proponents suggest it may influence mood, sexual attraction, and social cognition in a sex-specific manner. However, a significant portion of the scientific literature challenges these claims, with numerous well-controlled studies finding no discernible effect on human perception or behavior.[3][4][5] This guide presents a comparative overview of key experimental findings, details common research protocols, and illustrates the proposed, yet debated, signaling pathways.

Quantitative Data Summary: A Comparative Analysis of Estratetraenol Studies

The following tables summarize the quantitative outcomes from several key studies investigating the effects of estratetraenol exposure. The stark contrast in findings highlights the ongoing debate in the field.

Table 1: Effects of Estratetraenol on Attractiveness and Unfaithfulness Ratings

Study	Participant Demographics	Task	Outcome	Conclusion
Hare et al. (2017)[4][5]	94 heterosexual, Caucasian participants (43 male, 51 female)	Rate opposite-sex faces for attractiveness and probable sexual unfaithfulness.	No significant effect of EST exposure on attractiveness or unfaithfulness ratings.	"Results are consistent with...reviews that suggest AND and EST are unlikely to be human pheromones."[4]
Saxton et al. (2008) Note: This study used AND, not EST, but is relevant to the broader pheromone debate.	Women in a speed-dating setting.	Rate male participants' attractiveness.	Women exposed to AND reported higher attraction to potential mates in some contexts.	Provides modest evidence for pheromonal functions of AND.

Table 2: Effects of Estratetraenol on Mood and Social Cognition

Study	Participant Demographics	Task	Outcome	Conclusion
Oren et al. (2019)[1][6][7]	56 heterosexual male students (Experiment 1); 64 heterosexual male students (Experiment 2)	Exp 1: Interpersonal Perception Task. Exp 2: Rate emotional reaction to images of romantic touch.	Exp 1: Improved accuracy in social cognition, particularly in the "Intimacy" category.[1][6] Exp 2: Stronger emotional reaction to touch under EST exposure.[1][7] No significant effect on general mood.[6]	"Exposure to estratetraenol may trigger a change in men's social cognition, especially in sexually-related situations."[1]
Wu et al. (2022)[8][9][10][11]	76 heterosexual male participants	Sexual Delay Discounting Task (choose between immediate smaller vs. delayed larger sexual reward).	EST exposure selectively increased preference for larger, later sexual rewards, suggesting increased sexual motivation.[8][9][10][11] No observable influence on impulsivity.[11]	"Estratetraenol could increase men's sexual motivation, possibly facilitating behavioral processes associated with the pursuit of a sexual partner."[8]
Jacob & McClintock (2000)[6][12]	Male and female participants	Mood assessment.	Increased positive mood in women and decreased positive mood in men.	Effects are sex- and context-dependent.
Bensafi et al. (2003)[12]	Male and female participants	Mood and psychophysiology assessment.	Failed to reproduce the effects reported by Jacob & McClintock; found no effect on mood.	Contradicts earlier findings of mood modulation.

Experimental Protocols

The majority of rigorous studies on estratetraenol employ a standardized methodology to minimize bias and isolate the effects of the compound.

Generalized Experimental Protocol:

• Design: Most studies utilize a double-blind, placebo-controlled, within-participant design .[1][8][9] This means neither the participant nor the experimenter knows which substance is being administered in a given session, and each participant is exposed to both the experimental compound (EST) and a placebo control, serving as their own baseline.

• Participants: Recruitment typically focuses on specific demographics, such as heterosexual, non-smoking individuals within a defined age range, who are free from any respiratory illnesses.

• Substance Preparation & Administration:

  • Estratetraenol (EST): A crystalline form of EST is dissolved in a carrier solution. A common preparation involves a 500μM concentration of EST in a solution of propylene (B89431) glycol containing 1% v/v clove oil.[11]

  • Placebo Control: The control solution consists of the carrier solution alone (e.g., 1% v/v clove oil in propylene glycol).[11] The clove oil is used to mask any potential subtle odor of the steroid, ensuring the solutions are indiscriminable.

  • Administration: A small amount of the solution is typically applied to the skin below the nose on a cotton ball or swab.

• Procedure:

  • Participants attend multiple sessions, often separated by a washout period (e.g., one week).[1]

  • In each session, either EST or the placebo is applied. The order of administration is counterbalanced across participants.

  • Following an acclimatization period, participants perform a series of computer-based tasks designed to measure the dependent variables (e.g., rating facial attractiveness, completing social cognition tests, mood questionnaires).

• Data Analysis: Statistical analyses, such as Analysis of Variance (ANOVA), are used to compare the results from the EST condition to the placebo condition.[4][6]

Visualizations: Workflows and Signaling Pathways

The following diagram illustrates the typical workflow for a within-participant, double-blind, placebo-controlled study on estratetraenol perception.

A typical double-blind, within-participant experimental workflow.

The mechanism by which estratetraenol might be processed is a subject of significant debate, primarily centered on the role of the vomeronasal organ (VNO). While the VNO is crucial for pheromone detection in many mammals, most evidence suggests the human VNO is vestigial and non-functional after birth.[13][14] Current research indicates that if these compounds are detected, it is likely via the main olfactory system.

Proposed signaling pathways for estratetraenol in humans.

Conclusion and Future Directions

The existing body of research on estratetraenol does not provide a conclusive answer regarding its role as a human pheromone. While some studies suggest it can modulate social and sexual cognition in men, these findings are contrasted by several high-quality studies that report no significant effects. The lack of reproducibility and the complete absence of cross-cultural research are significant limitations in this field.

For drug development professionals and researchers, the key takeaways are:

• The evidence is contested: Claims of estratetraenol's effects should be viewed with skepticism pending further, more robust evidence.

• Methodology is critical: The use of rigorous, double-blind, placebo-controlled designs is essential to avoid bias.

• Cross-cultural research is needed: The perception and effect of chemosignals may be culturally dependent. Future studies must include diverse populations to assess the generalizability of any findings.

Until such research is conducted, estratetraenol's status as a human pheromone remains putative and scientifically unsubstantiated.

References

• 1. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The vomeronasal organ is not involved in the perception of endogenous odors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Putative sex-specific human pheromones do not affect gender perception, attractiveness ratings or unfaithfulness judgements of opposite sex faces - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ovid.com [ovid.com]
• 11. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 12. uu.diva-portal.org [uu.diva-portal.org]
• 13. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Re-evaluating Estratetraenol: A Critical Comparison of Evidence for its Role as a Human Pheromone

A comprehensive review of the scientific literature surrounding estratetraenol (EST), a putative human pheromone, reveals a landscape of intriguing findings tempered by inconsistent results and methodological limitations. This guide provides a comparative analysis of the key experimental evidence for EST's effects on human physiology, mood, and behavior, juxtaposed with data on other candidate pheromones—androstadienone (AND), androstenone, and androsterone (B159326). The evidence is presented to allow for a critical re-evaluation of EST's standing as a human pheromone for researchers, scientists, and drug development professionals.

The theory that humans, like other mammals, utilize chemical signals for social and reproductive communication has driven decades of research. Estratetraenol, a steroid found in female urine, has been a focal point of this research, with studies suggesting it may influence male behavior and physiology. However, the scientific community remains divided on whether these effects are robust and specific enough to classify EST as a true human pheromone.

Comparative Analysis of Putative Human Pheromones

To provide a clear comparison, the following tables summarize the quantitative findings from key studies on estratetraenol and its counterparts. These studies have investigated a range of potential pheromonal effects, from brain activation and mood changes to attractiveness ratings and behavioral responses.

Study	Compound(s)	Participants	Key Quantitative Findings	Conclusion
Savic et al. (2001)	Estratetraenol (EST), Androstadienone (AND)	12 heterosexual men, 12 heterosexual women	EST: Significant activation of the anterior hypothalamus in men. AND: Significant activation of the anterior hypothalamus in women.	Suggests sex-differentiated hypothalamic processing of EST and AND, consistent with a pheromonal function.
Zhou et al. (2014)	Estratetraenol (EST), Androstadienone (AND)	24 heterosexual men, 24 heterosexual women, 24 homosexual men, 24 lesbian women	EST: Biased heterosexual men toward perceiving point-light walkers as more feminine. AND: Biased heterosexual women and homosexual men toward perceiving walkers as more masculine.	Proposes that EST and AND may communicate gender information in a sex-specific manner.
Jacob & McClintock (2000)	Estratetraenol (EST), Androstadienone (AND)	10 men, 10 women	EST & AND: Increased positive mood in women and decreased positive mood in men.	Indicates that these steroids can modulate mood, but the effects are sex-dependent.
Oren et al. (2019)	Estratetraenol (EST)	56 heterosexual men	EST: Improved accuracy on an interpersonal perception task, particularly in the "intimacy" category. Increased emotional reaction to images of romantic touch.	Suggests EST may enhance social-sexual cognition in men.
Ferdenzi et al. (2016)	Androstadienone (AND)	43 men, 51 women	AND: No significant effect on attractiveness ratings of opposite-sex faces.	Questions the role of AND in modulating attractiveness.
Saxton et al. (2008)	Androstadienone (AND)	82 women	AND: Women exposed to AND rated men as more attractive in a speed-dating context.	Provides some evidence for AND's influence on female perception of male attractiveness in a real-world setting.

Detailed Experimental Protocols

A critical evaluation of the evidence requires a thorough understanding of the methodologies employed. Below are detailed protocols from key studies cited.

Protocol: Savic et al. (2001) - Brain Activation Study

• Objective: To investigate sex differences in brain activation in response to putative pheromones.

• Participants: 12 healthy, right-handed, heterosexual men and 12 healthy, right-handed, heterosexual women.

• Stimuli: Estratetraenol (EST) and Androstadienone (AND) dissolved in odorless propylene (B89431) glycol, and a control solution of propylene glycol alone.

• Administration: Substances were presented via a custom-built olfactometer that delivered controlled pulses of odorized air to the participants' nostrils.

• Imaging: Regional cerebral blood flow (rCBF) was measured using Positron Emission Tomography (PET) with [15O]H2O.

• Procedure: Participants underwent 12 PET scans, with each of the three stimuli (EST, AND, control) presented four times in a randomized order. During each scan, participants were instructed to breathe normally and focus on a fixation cross.

• Data Analysis: Statistical parametric mapping (SPM) was used to identify brain regions with significant changes in rCBF in response to EST and AND compared to the control.

Protocol: Zhou et al. (2014) - Gender Perception Study

• Objective: To determine if EST and AND influence the perception of gender from biological motion.

• Participants: 96 healthy, non-smoking adults comprising 24 heterosexual men, 24 heterosexual women, 24 homosexual men, and 24 lesbian women.

• Stimuli: Point-light walkers (PLWs), which are animated figures represented by dots on the major joints, were created to appear gender-neutral. Estratetraenol (EST) and Androstadienone (AND) were dissolved in clove oil and propylene glycol. A control solution contained only clove oil and propylene glycol.

• Administration: Participants held a cotton ball treated with one of the solutions under their nose while performing the task.

• Procedure: In a double-blind, repeated-measures design, participants were exposed to EST, AND, or the control solution on three separate days. On each day, they viewed the PLWs and were asked to judge the gender of the walker.

• Data Analysis: The percentage of "male" or "female" judgments for the PLWs was calculated for each condition and participant group.

Signaling Pathways and Experimental Workflows

To visualize the proposed mechanisms and experimental designs, the following diagrams have been generated using the DOT language.

Proposed signaling pathway of estratetraenol.

Generalized workflow for a human pheromone study.

Conclusion: An Unsettled Debate

The evidence for estratetraenol as a human pheromone is suggestive but far from conclusive. While some studies demonstrate its potential to modulate brain activity, mood, and social perception in a sex-specific manner, other research has failed to replicate these findings or has offered alternative explanations. The debate is further complicated by the uncertain functionality of the vomeronasal organ (VNO) in humans, a key sensory organ for pheromone detection in other mammals.

Compared to androstadienone, which has a slightly more extensive and varied body of research, the case for estratetraenol appears less robust. Studies on androstenone and androsterone are even more limited and often yield conflicting results.

For researchers and drug development professionals, the current body of evidence underscores the need for more rigorous and standardized methodologies in human pheromone research. Future studies should employ larger sample sizes, ecologically valid contexts, and a greater focus on dose-response relationships to clarify the true nature of estratetraenol's effects on human biology and behavior. Until then, its classification as a human pheromone remains a compelling but unproven hypothesis.

Independent Replication of Key Estratetraenol Findings: A Comparative Guide

An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

The study of human pheromones has been a topic of considerable scientific debate. Estratetraenol, a steroid found in female urine, has been a focal point of this research, proposed as a putative pheromone that influences human physiology and psychology.[1] However, the initial findings have been met with skepticism, and the broader field is often highlighted as an example of the challenges in scientific reproducibility.[2][3] This guide provides a comparative analysis of the key claims surrounding estratetraenol and the status of their independent replication.

Core Controversy and Lack of Robust Replication

A significant portion of the scientific literature expresses strong skepticism regarding the classification of estratetraenol as a human pheromone.[2][4] Critics point to a lack of robust, bioassay-led evidence and argue that many positive results may be false positives arising from small sample sizes, publication bias, and a general lack of independent replication.[2][4] The original claims linking estratetraenol's effects to the vomeronasal organ (VNO) have also been challenged, as the human VNO is now widely considered to be vestigial and non-functional.[3][5][6]

One comprehensive double-blind study specifically failed to replicate the finding that estratetraenol influences perceptions of gender, attractiveness, or unfaithfulness.[7][8] This highlights a broader "reproducibility crisis" within this area of research, where initial, often highly cited, findings are not substantiated by subsequent independent studies.[3]

Comparison of Key Findings and Replication Status

The following tables summarize the primary claims made about estratetraenol's effects and compare them with available replication data.

Table 1: Effects on Mood and Arousal

Claim	Original Study Finding	Independent Replication Finding	Replication Status
Sex-Specific Mood Modulation	Estratetraenol exposure was reported to increase positive mood in women and decrease positive mood in men.[9][10]	Other researchers have failed to reproduce these mood effects.[10]	Not Replicated
Physiological Arousal	Initial studies indicated that estratetraenol increased physiological arousal in women (lower skin temperature, higher skin conductance) but not in men.[9]	Later studies have not consistently reproduced these specific physiological changes.	Not Replicated
Autonomic Arousal in Men	Estratetraenol was found to affect autonomic arousal in men.[1]	The body of evidence for consistent, replicable autonomic effects remains weak.	Not Replicated

Table 2: Effects on Social Cognition and Perception

Claim	Original Study Finding	Independent Replication Finding	Replication Status
Gender Perception Bias	Exposure to estratetraenol biased heterosexual males toward perceiving ambiguous point-light walkers as more feminine.[1][11]	A 2017 double-blind study found that estratetraenol had no influence on the perception of gender from facial morphs.[7][8]	Failed to Replicate
Attractiveness & Unfaithfulness Ratings	Not a primary initial claim, but tested in replication attempts as a logical extension of pheromone theory.	The 2017 double-blind study found no effect of estratetraenol on ratings of attractiveness or unfaithfulness of opposite-sex faces.[7][8]	No Effect Found
Sexual Cognition in Men	A 2019 study reported that estratetraenol improved men's social cognition, particularly in evaluating romantic relationships.[12]	To date, no independent studies have published a direct replication of this specific finding.	Unreplicated
Preference for Sexual Rewards	A 2022 study suggested estratetraenol increased heterosexual men's preference for larger, delayed sexual rewards without affecting impulsivity.[11][13]	To date, no independent studies have published a direct replication of this specific finding.	Unreplicated

Methodologies of Key Experiments

Original Study: Gender Perception (Point-Light Walkers)

• Objective: To determine if estratetraenol biases gender perception of an ambiguous stimulus.

• Protocol:

  • Heterosexual male participants were exposed to either estratetraenol or a control solution (clove oil carrier) applied to the upper lip.

  • Participants were shown point-light walkers (PLWs), which are animated displays of dots representing the joints of a moving human figure. The PLWs were morphed to represent a spectrum from masculine to feminine gait.

  • For each PLW, participants were forced to choose whether the walker was "male" or "female".

  • The number of "male" vs. "female" responses was recorded and compared between the estratetraenol and control conditions.

• Original Result: The study reported that exposure to estratetraenol significantly decreased the frequency of "male" responses, suggesting a bias towards perceiving the ambiguous figures as female.[1]

Replication Study: Gender Perception (Facial Morphs)

• Objective: To replicate the finding that estratetraenol can signal gender and influence mate perception.

• Protocol:

  • A double-blind, within-subjects design was used with 94 heterosexual Caucasian participants.

  • On two consecutive days, participants were exposed to either estratetraenol or a control scent.

  • Task 1 (Gender Perception): Participants viewed five gender-neutral facial morphs and were asked to indicate the gender of each face.

  • Task 2 (Mate Perception): Participants rated photographs of opposite-sex faces for attractiveness and perceived unfaithfulness.

• Replication Result: The study found no statistically significant effect of estratetraenol on gender perception of the faces, attractiveness ratings, or judgments of unfaithfulness.[7][8]

Visualizing Workflows and Proposed Pathways

The following diagrams illustrate the general workflow of a typical estratetraenol experiment and the originally proposed, though now highly debated, signaling pathway.

Caption: General experimental workflow for testing estratetraenol effects.

References

• 1. LabXchange [labxchange.org]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Reproducible research into human chemical communication by cues and pheromones: learning from psychology's renaissance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pheromones, in context [apa.org]
• 6. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Supposed human pheromones fail to pass sniff test | Research | Chemistry World [chemistryworld.com]
• 8. Putative sex-specific human pheromones do not affect gender perception, attractiveness ratings or unfaithfulness judgements of opposite sex faces - PMC [pmc.ncbi.nlm.nih.gov]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. uu.diva-portal.org [uu.diva-portal.org]
• 11. researchgate.net [researchgate.net]
• 12. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Estratetraenol increases preference for large sexual reward but not impulsivity among heterosexual males - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing the neurobiological effects of ESTRATETRAENOL and other steroids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the neurobiological effects of estratetraenol and other significant neuroactive steroids, including estradiol, androstadienone, testosterone (B1683101), progesterone, and allopregnanolone (B1667786). The objective is to present a clear, data-driven comparison to aid in research and development in neuroscience and pharmacology.

Introduction to Neuroactive Steroids

Neuroactive steroids are a class of steroids that are synthesized either de novo in the brain or in peripheral glands and accumulate in the brain. They exert a wide range of effects on neuronal activity, influencing everything from mood and behavior to cognition and neuroprotection. Their mechanisms of action are diverse, involving both classical genomic pathways through intracellular receptors and rapid, non-genomic pathways via membrane-bound receptors.

Estratetraenol, an endogenous steroid found in women, has been a subject of interest for its potential pheromone-like activities. It is structurally related to estrogens and is often studied in conjunction with androstadienone, a male-derived steroid. Understanding the neurobiological effects of estratetraenol in the context of other well-characterized neuroactive steroids is crucial for elucidating its physiological role and therapeutic potential.

Comparative Analysis of Neurobiological Effects

The following sections detail the known neurobiological effects of estratetraenol and a selection of other key steroids. Due to a lack of publicly available quantitative binding data for estratetraenol, the comparison with other steroids in this regard is limited.

Data Presentation: Steroid Receptor Binding and Neurobiological Effects

Steroid	Primary Receptor(s)	Receptor Type	Known Neurobiological Effects	Receptor Binding Affinity (Kᵢ or IC₅₀ in nM)
Estratetraenol	Putatively Estrogen Receptors (ERα, ERβ), Vomeronasal Receptors (V1R)	Nuclear/Membrane, G-protein coupled	Influences mood, social cognition, and sexual behavior; activates hypothalamic brain regions in a sex-specific manner[1][2][3].	Data not available in reviewed literature.
Androstadienone	Putatively Vomeronasal Receptors (V1R), unknown central receptors	G-protein coupled	Affects mood, attention, and physiological arousal; activates the hypothalamus in women[1][4][5].	Data not available in reviewed literature.
Estradiol	Estrogen Receptors (ERα, ERβ), G-protein coupled Estrogen Receptor 1 (GPER1)	Nuclear/Membrane, G-protein coupled	Regulates synaptic plasticity, neurogenesis, and neuroprotection; modulates mood and cognition.	ERα: ~0.1-1 nM, ERβ: ~0.2-1.5 nM[6][7].
Testosterone	Androgen Receptor (AR), Estrogen Receptors (after aromatization to estradiol)	Nuclear/Membrane	Influences neuronal survival, neurite growth, and synaptic plasticity; modulates aggression, libido, and cognition[8][9].	AR: ~1-5 nM[10].
Progesterone	Progesterone Receptors (PR-A, PR-B), membrane Progesterone Receptors (mPRs)	Nuclear/Membrane	Exerts neuroprotective and anti-inflammatory effects; modulates mood, anxiety, and reproductive behaviors[8][11].	PR: ~1-10 nM[10].
Allopregnanolone	GABA-A Receptor (positive allosteric modulator)	Ligand-gated ion channel	Potent anxiolytic, sedative, and anticonvulsant effects; modulates mood and stress responses[12][13][14][15].	Potentiates GABA-A receptor function at low nM concentrations[12][15].

Signaling Pathways

The signaling pathways of these steroids are complex, often involving both direct effects on gene expression (genomic) and rapid modulation of intracellular signaling cascades (non-genomic).

Estratetraenol and Androstadienone Signaling (Putative)

Estratetraenol and androstadienone are often described as putative human pheromones, with their primary mode of action hypothesized to be through the vomeronasal organ (VNO) and subsequent signaling to the hypothalamus. However, the functionality of the human VNO is a subject of ongoing debate. It is also plausible that these steroids exert effects through other olfactory or neuroendocrine pathways.

Putative Pheromonal Signaling Pathway

Estradiol Signaling

Estradiol acts through both nuclear and membrane-bound estrogen receptors to initiate genomic and non-genomic signaling cascades. The non-genomic pathway provides a mechanism for rapid cellular responses.

Estradiol Signaling Pathways

Allopregnanolone Signaling

Allopregnanolone is a potent positive allosteric modulator of the GABA-A receptor, enhancing the inhibitory effects of GABA. This mechanism underlies its powerful anxiolytic and sedative properties.

Allopregnanolone Signaling at the GABA-A Receptor

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are summaries of common methodologies used to study the neurobiological effects of steroids.

Competitive Binding Assay

This assay is used to determine the binding affinity of a compound for a specific receptor.

• Objective: To measure the half-maximal inhibitory concentration (IC₅₀) and calculate the relative binding affinity (RBA) of a test steroid for a target receptor (e.g., ERα).

• Materials:

  • Purified recombinant human ERα.

  • Radiolabeled ligand (e.g., [³H]-Estradiol).

  • Unlabeled competitor steroids (including the test steroid).

  • Assay buffer.

  • Scintillation counter.

• Procedure:

  • A constant concentration of the receptor and radiolabeled ligand are incubated together.

  • Increasing concentrations of the unlabeled competitor steroid are added to the mixture.

  • The mixture is incubated to allow for competitive binding to reach equilibrium.

  • Bound and free radioligand are separated (e.g., by filtration).

  • The amount of bound radioligand is quantified using a scintillation counter.

  • The IC₅₀ value is determined from the resulting competition curve, and the RBA is calculated relative to a reference compound (e.g., estradiol)[6][16][17][18][19].

Competitive Binding Assay Workflow

Functional Magnetic Resonance Imaging (fMRI) Study

fMRI is a non-invasive technique used to measure brain activity by detecting changes in blood flow.

• Objective: To identify brain regions that are activated or deactivated in response to exposure to a steroid.

• Participants: A cohort of healthy human subjects, often stratified by sex and sexual orientation.

• Stimuli: The test steroid (e.g., estratetraenol or androstadienone) and a control substance (e.g., a saline solution) are administered, often via inhalation.

• Task: Participants may be asked to perform a specific cognitive or emotional task, or they may be in a resting state while being exposed to the stimuli.

• Data Acquisition: Brain images are acquired using a high-field MRI scanner.

• Data Analysis: The fMRI data is preprocessed to correct for motion and other artifacts. Statistical analysis is then performed to identify brain regions showing a significant change in the Blood-Oxygen-Level-Dependent (BOLD) signal in response to the steroid compared to the control[1][4][5][20][21][22][23][24][25][26][27].

References

• 1. Pheromones, in context [apa.org]
• 2. LabXchange [labxchange.org]
• 3. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The putative pheromone androstadienone activates cortical fields in the human brain related to social cognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Differential Ligand Binding Affinities of Human Estrogen Receptor-α Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct measurements of neurosteroid binding to specific sites on GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Roles of Progesterone, Testosterone and Their Nuclear Receptors in Central Nervous System Myelination and Remyelination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Roles of Progesterone, Testosterone and Their Nuclear Receptors in Central Nervous System Myelination and Remyelination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Membrane receptors for estrogen, progesterone, and testosterone in the rat brain: Fantasy or reality - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Progesterone Actions During Central Nervous System Development [frontiersin.org]
• 12. Allopregnanolone: From molecular pathophysiology to therapeutics. A historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tolerance to allopregnanolone with focus on the GABA-A receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. GABAA receptor positive allosteric modulator - Wikipedia [en.wikipedia.org]
• 15. Brain allopregnanolone regulates the potency of the GABA(A) receptor agonist muscimol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 17. academic.oup.com [academic.oup.com]
• 18. Binding of Estrogenic Compounds to Recombinant Estrogen Receptor-α: Application to Environmental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The estrogen receptor relative binding affinities of 188 natural and xenochemicals: structural diversity of ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. physoc.org [physoc.org]
• 21. Frontiers | Neuroactive Steroids: Receptor Interactions and Responses [frontiersin.org]
• 22. Rapid non-genomic effects of oestradiol on GnRH neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 23. fMRI-activation patterns in the detection of concealed information rely on memory-related effects - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Using fMRI Brain Activation to Identify Cognitive States Associated with Perception of Tools and Dwellings | PLOS One [journals.plos.org]
• 25. scienceopen.com [scienceopen.com]
• 26. Investigation of fMRI Analysis Method to Visualize the Difference in the Brain Activation Timing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. m.youtube.com [m.youtube.com]

The Pheromonal Influence of Estratetraenol on Human Behavior: A Comparative Meta-Analysis

For Immediate Release

A comprehensive meta-analysis of key studies investigating the influence of estratetraenol (EST), a putative human pheromone, on behavior reveals a complex and sometimes contradictory landscape of findings. This guide synthesizes quantitative data from prominent studies, offering a clear comparison of their methodologies and results for researchers, scientists, and drug development professionals. The evidence, while intriguing in some domains, underscores a need for further rigorous and standardized research to definitively establish the role of estratetraenol in human chemosignaling.

Comparative Analysis of Key Experimental Findings

The following tables summarize the quantitative data from three key studies that have examined the behavioral effects of estratetraenol. These studies cover social cognition, sexual motivation, and perception of attractiveness, providing a broad overview of the current state of research.

Study	Behavioral Outcome	Participants	Estratetraenol (EST) Condition (Mean ± SD)	Control Condition (Mean ± SD)	Statistical Significance (p-value)	Effect Size (ηp²)
Oren et al. (2019)	Social Cognition (Interpersonal Perception Task Accuracy)	56 heterosexual men	1.036 ± 0.359	0.929 ± 0.269	p = 0.024	0.089
Emotional Reaction to Touch (Emotionality Rating)	64 heterosexual men	Higher for touch stimuli (no numerical mean provided)	Lower for touch stimuli (no numerical mean provided)	p = 0.047	0.061
Wu et al. (2022)	Sexual Reward Preference (Area Under the Curve)	76 heterosexual men	0.49 ± 0.23	0.43 ± 0.22	p = 0.012	Not Reported
Hare et al. (2017)	Attractiveness Rating (Opposite-sex faces)	94 heterosexual participants (43 male, 51 female)	No significant difference	No significant difference	Not significant	Not Reported
Gender Perception (Gender-neutral faces)	46 heterosexual participants (24 male, 22 female)	No significant difference	No significant difference	Not significant	Not Reported

Detailed Experimental Protocols

A critical evaluation of research findings necessitates a thorough understanding of the methodologies employed. Below are the detailed protocols for the key studies cited in this guide.

Oren et al. (2019): Social Cognition and Emotional Reaction

• Participants : The study included two experiments with 56 and 64 heterosexual men, respectively.[1] Participants were screened to be healthy, non-smokers, with a normal sense of smell.[1]

• Stimuli : The experimental stimulus was a 2M solution of estratetraenol in propylene (B89431) glycol with 1% eugenol (B1671780) as a masking odor. The control solution consisted of propylene glycol with 1% eugenol.[2]

• Experimental Design : A double-blind, within-subject design was used, with each participant completing the tasks under both EST and control conditions in two separate sessions a week apart.[1]

• Procedure : The solutions were applied to a Band-Aid placed on the participants' upper lip. In the first experiment, participants performed the Interpersonal Perception Task (IPT), which involves making inferences about relationships and social situations from video clips.[1] In the second experiment, they rated their emotional reaction to images of romantic touch.[1]

Wu et al. (2022): Sexual Reward Preference

• Participants : 76 heterosexual men participated in the study.[3]

• Stimuli : Estratetraenol (500μM in a 1% v/v clove oil propylene glycol solution) and a control solution of the carrier alone were used.[3]

• Experimental Design : The study employed a double-blind, placebo-controlled, within-participant design, with two experimental sessions separated by a week.[3]

• Procedure : Participants were exposed to the olfactory stimuli via a specialized device. They then completed a sexual delay discounting task where they had to choose between a smaller, immediate sexual reward (viewing a sexual picture for a shorter duration) and a larger, delayed sexual reward (waiting longer to view the same picture for a longer duration).[3]

Hare et al. (2017): Attractiveness and Gender Perception

• Participants : This study included 94 heterosexual, Caucasian participants (43 male, 51 female) for the attractiveness rating task and 46 of those for the gender perception task.[4]

• Stimuli : The study used androstadienone (AND) and estratetraenol (EST). The specific concentrations and carrier solutions were not detailed in the provided search results but followed standard practices.

• Experimental Design : A double-blind, within-subject design was utilized, with participants exposed to a control scent on one day and a putative pheromone on another.[5]

• Procedure : Participants completed two computer-based tasks. In the first, they rated photographs of opposite-sex faces for attractiveness and perceived unfaithfulness.[4] In the second, they indicated the gender of gender-neutral facial morphs.[4]

Visualizing Experimental Workflows

To further clarify the methodologies of the cited studies, the following diagrams illustrate their experimental workflows.

Diagram 1: Experimental Workflow for Oren et al. (2019).

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 4. upload.wikimedia.org [upload.wikimedia.org]
• 5. Putative sex-specific human pheromones do not affect gender perception, attractiveness ratings or unfaithfulness judgements of opposite sex faces - PubMed [pubmed.ncbi.nlm.nih.gov]

A Critical Appraisal of Early Estratetraenol Research: A Guide for Researchers

An objective comparison of early research on the putative human pheromone estratetraenol with contemporary scientific understanding, including detailed experimental protocols and data from foundational studies.

Early research on estratetraenol, a steroid first identified in the urine of pregnant women in the late 1960s, positioned it as a key candidate for a human female pheromone, a chemical signal that could influence the physiology and behavior of others.[1] These initial studies, primarily conducted in the 1990s, suggested that estratetraenol could elicit sex-specific responses through the vomeronasal organ (VNO), a specialized chemosensory structure. However, the validity of this early work has been extensively questioned, with many of the foundational claims now considered controversial within the scientific community.[2][3][4] This guide provides a critical appraisal of the early research, presenting the data, methodologies, and proposed mechanisms alongside contemporary critiques to offer a comprehensive resource for researchers, scientists, and drug development professionals.

Initial Claims and Foundational Studies

The theory that estratetraenol functions as a human pheromone was significantly advanced by studies suggesting its detection by the VNO, an organ known to mediate pheromonal responses in many animals.[2] A pivotal, yet contentious, early study reported that direct stimulation of the human VNO with estratetraenol elicited electrical potentials in a sex-specific manner, with females showing a significant response.[5] This finding was interpreted as strong evidence for a functional human VNO with receptors for putative pheromones.[5]

Subsequent research built upon this premise, exploring the behavioral and physiological effects of estratetraenol exposure. For instance, some studies reported that estratetraenol could influence mood, with one study noting that it improved mood in women but had a negative effect on men.[6] Other research suggested that estratetraenol could affect autonomic arousal in men.[7] These early findings, summarized in the table below, formed the initial basis for the claim that estratetraenol acts as a human pheromone.

Comparative Data from Early Estratetraenol Research

Study (Year)	Species	Sample Size	Dosage/Administration	Key Findings	Criticisms and Contemporary Context
Monti-Bloch & Grosser (1991)[5]	Human	49 (20 males, 20 females in key experiment)	15-25 pg pulses directly to VNO	Estratetraenol (as ER-670) produced significant electrical potentials in the female VNO, but not in males.	The study was sponsored by the EROX Corporation, which had a commercial interest in patenting estratetraenol.[3][8] The methodology and results have not been independently replicated.[9] The functionality of the adult human VNO is now widely disputed.[2][10]
Jacob & McClintock (2000)[6]	Human	Not specified in available abstracts	Not specified in available abstracts	Reported sex- and context-dependent effects on mood.	The effects were not consistently reproducible.[9] The concentrations used in many of these studies were much higher than those found naturally.[7]
Jacob et al. (2001)[11]	Human	Not specified in available abstracts	Upper-lip application	Estratetraenol had discernible physiological effects in heterosexual women.	The effects of estratetraenol were generally smaller than those of androstadienone.
Zhou et al. (unpublished, cited in[7])	Human	Not specified in available abstracts	Not specified in available abstracts	Exposure to estratetraenol decreased the frequency of "male" responses from heterosexual males viewing point-light walkers.	The concentrations of steroids used were much higher than what would be encountered in a natural social setting.

Experimental Protocols of Early Research

A common methodology in early estratetraenol research involved the direct application of the compound to the VNO or the olfactory epithelium. The 1991 study by Monti-Bloch and Grosser, for example, utilized a multichannel delivery system to administer minute quantities of putative pheromones as short pulses to the VNO of human subjects.[5] They recorded the summated receptor potential using non-polarizable silver-silver chloride electrodes placed on the surface of the VNO and the olfactory epithelium.[5]

Behavioral studies often involved exposing participants to estratetraenol, frequently dissolved in a carrier solution and applied to the upper lip, while they performed various tasks. These tasks could include mood questionnaires, rating the attractiveness of faces, or, as in the case of the point-light walker experiment, judging the gender of ambiguous moving figures.[7][12] A significant and often overlooked detail is that the concentrations of estratetraenol used in these experiments were often far greater than what would be naturally present in human secretions.[7]

The Proposed Signaling Pathway: An Early Hypothesis

The initial hypothesis for estratetraenol's mechanism of action centered on the VNO. It was proposed that inhaled estratetraenol molecules would bind to specific receptors in the VNO, triggering a signaling cascade that would then be relayed to brain regions responsible for regulating emotion, arousal, and behavior, such as the hypothalamus.[6] This proposed pathway, based on the understanding of pheromone action in other mammals, is depicted in the diagram below.

Early proposed signaling pathway for estratetraenol.

A Critical Reevaluation and Contemporary Perspective

The foundational claims of early estratetraenol research have faced significant scientific scrutiny. A major point of contention is the functionality of the human VNO. Many contemporary researchers argue that the human VNO is a vestigial organ, lacking the necessary neural connections to the brain to function as a pheromone detector.[2][10] Furthermore, the initial studies that reported electrical activity in the VNO in response to estratetraenol were sponsored by a corporation with a vested commercial interest in the outcome, and these findings have not been independently replicated.[3][8]

More recent, rigorously controlled studies have often failed to replicate the behavioral effects attributed to estratetraenol.[12] A 2017 double-blind study, for example, found no evidence that estratetraenol influenced perceptions of gender, attractiveness, or unfaithfulness.[12] The lack of robust and replicable findings has led many scientists to conclude that there is no strong evidence to support the claim that estratetraenol is a human pheromone.[3][4]

The workflow of much of the early research has also been criticized for methodological weaknesses, including small sample sizes and a lack of transparency regarding the source and purity of the compounds used.[3][4] The diagram below illustrates a generalized workflow of these early studies, highlighting the points where methodological rigor is now considered to have been lacking.

Generalized workflow of early estratetraenol studies.

Conclusion for the Modern Researcher

While early research into estratetraenol generated exciting hypotheses about human chemical communication, a critical appraisal of these studies reveals significant methodological and conceptual flaws. The foundational claims regarding its action via the VNO and its consistent effects on human behavior are not supported by the current body of scientific evidence. Researchers in this field are encouraged to approach the early literature with a critical eye and to adhere to rigorous, modern standards of experimental design, including double-blinding, placebo controls, adequate sample sizes, and independent replication. The search for human pheromones continues, but the story of estratetraenol serves as a crucial case study in the importance of scientific rigor and the cautious interpretation of preliminary findings.

References

• 1. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The search for human pheromones: the lost decades and the necessity of returning to first principles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of putative pheromones on the electrical activity of the human vomeronasal organ and olfactory epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pheromones, in context [apa.org]
• 7. LabXchange [labxchange.org]
• 8. Sexing up the human pheromone story: How a corporation started a scientific myth | Science | The Guardian [theguardian.com]
• 9. uu.diva-portal.org [uu.diva-portal.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Supposed human pheromones fail to pass sniff test | Research | Chemistry World [chemistryworld.com]

ESTRATETRAENOL versus other putative human pheromones: a comparative review

For Researchers, Scientists, and Drug Development Professionals

The existence and function of human pheromones remain a subject of vigorous scientific debate. Among the candidate molecules, estratetraenol (EST), a steroid found in female urine, has been a focal point of research, often compared to other putative pheromones such as androstadienone (AND), androstenone, and androstenol. This guide provides an objective comparison of their reported effects, supported by experimental data and detailed methodologies, to aid researchers in this complex field.

Comparative Overview of Putative Human Pheromones

Summary of Quantitative Data

The following tables summarize the quantitative findings from key studies on the effects of estratetraenol and other putative human pheromones on mood, perception, and physiological responses.

Table 1: Effects on Mood and Psychological State

Compound	Study	Participants	Task	Key Quantitative Findings
Estratetraenol (EST)	Jacob & McClintock (2000)	48 men and women	Mood questionnaires	Decreased positive mood in men; no significant effect on women's mood.
Androstadienone (AND)	Jacob & McClintock (2000)	48 men and women	Mood questionnaires	Maintained positive mood in women during a task, preventing a decline seen in the control group.
Wyart et al. (2007)	20 women	Mood rating after stressor	Maintained higher levels of positive mood and reduced negative mood compared to a control.
Androstenone	Filsinger et al. (1985)	Not specified	Self-ratings	Decreased self-rated sexiness in male subjects compared to a no-odor condition.
Androstenol	Filsinger et al. (1985)	Not specified	Self-ratings	No significant effect on self-rated sexiness.

Table 2: Effects on Perception and Attractiveness Ratings

Compound	Study	Participants	Task	Key Quantitative Findings
Estratetraenol (EST)	Zhou et al. (2014)	24 heterosexual men	Gender perception of point-light walkers	Increased the likelihood of perceiving ambiguous walkers as female (8% change in gender perception).[4]
Hare et al. (2017)	43 men	Attractiveness and unfaithfulness ratings of female faces	No significant effect on attractiveness or unfaithfulness ratings.
Androstadienone (AND)	Zhou et al. (2014)	24 heterosexual women	Gender perception of point-light walkers	Increased the likelihood of perceiving ambiguous walkers as male.
Saxton et al. (2008)	54 women	Attractiveness ratings of men in a speed-dating context	In one of three events, women exposed to AND gave significantly higher attractiveness ratings (mean rating of 3.8 vs. 3.1 for control).
Hare et al. (2017)	51 women	Attractiveness and unfaithfulness ratings of male faces	No significant effect on attractiveness or unfaithfulness ratings.
Androstenone	Black & Biron (1982)	Not specified	Attractiveness ratings of photographs	No significant effect on attractiveness ratings.
Androstenol	Kirk-Smith et al. (1978)	Men and women	Attractiveness ratings of photographs	Increased ratings of "friendliness" and "warmth" for photographs of people.

Table 3: Physiological Effects

Compound	Study	Participants	Measurement	Key Quantitative Findings
Estratetraenol (EST)	Savic et al. (2001)	12 men	PET scans of brain activity	Activated the anterior hypothalamus.
Bensafi et al. (2004)	24 men	Skin conductance	No significant effect on physiological arousal in a neutral context.
Androstadienone (AND)	Savic et al. (2001)	12 women	PET scans of brain activity	Activated the anterior hypothalamus.
Wyart et al. (2007)	20 women	Salivary cortisol	Maintained significantly higher cortisol levels compared to a control group over a 2-hour period.
Bensafi et al. (2003)	24 women	Skin conductance	Increased skin conductance, indicating heightened sympathetic arousal.

Experimental Protocols

Gender Perception of Point-Light Walkers (Zhou et al., 2014)

This study aimed to determine if AND and EST could signal gender information.

• Participants: 24 heterosexual males, 24 heterosexual females, 24 homosexual males, and 24 bisexual/homosexual females.

• Stimuli:

  • Chemicals: Androstadienone (2.5 mM), estratetraenol (2.5 mM), and a control solution (clove oil in propylene (B89431) glycol). The substances were presented on a cotton ball under the participants' noses.

  • Visual: Point-light walkers (PLWs) were animations of 15 dots representing the major joints of a human body walking. The gaits were digitally morphed along a continuum from masculine to feminine.

• Procedure:

  • On three separate days, participants were exposed to either AND, EST, or the control solution in a counterbalanced order.

  • They were shown a series of PLWs with varying degrees of masculinity/femininity in their gait.

  • For each PLW, participants had to make a forced-choice judgment of whether the walker was male or female.

• Data Analysis: The proportion of "male" or "female" responses was calculated for each chemical condition and compared.

Brain Activation Studies using PET (Savic et al., 2001)

This research investigated the neural correlates of exposure to putative pheromones.

• Participants: 12 heterosexual men and 12 heterosexual women.

• Stimuli: Androstadienone, estratetraenol, and a control odorant (cedarwood oil). The substances were delivered via an olfactometer.

• Procedure:

  • Participants underwent Positron Emission Tomography (PET) scans to measure regional cerebral blood flow (rCBF), an indicator of neural activity.

  • During the scans, they were presented with the different odorants.

  • The brain activation patterns in response to each substance were recorded and compared.

• Data Analysis: Statistical parametric mapping was used to identify brain regions with significantly different rCBF between the different odor conditions.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathways for putative human pheromones and a typical experimental workflow for studying their effects.

Caption: Proposed signaling pathway for putative human pheromones.

Caption: A generalized experimental workflow for human pheromone research.

Conclusion

The research into estratetraenol and other putative human pheromones presents a complex and often contradictory picture. While some studies suggest that these compounds can influence mood, perception, and physiological arousal in a sex-specific manner, others have failed to replicate these findings or have demonstrated no significant effects. The debate is further complicated by the high concentrations of these substances used in many experiments, which may not reflect natural exposure levels.

For researchers and drug development professionals, a critical approach to the existing literature is paramount. The methodologies of past studies should be carefully scrutinized, and future research should prioritize robust, double-blind, and well-powered experimental designs. While the allure of human pheromones is strong, the scientific evidence remains inconclusive, and the field requires further rigorous investigation to substantiate the claims made for estratetraenol and its counterparts.

References

• 1. Brain response to putative pheromones in homosexual men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Androstadienone's influence on the perception of facial and vocal attractiveness is not sex specific - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. singlepheromones.com [singlepheromones.com]
• 4. researchgate.net [researchgate.net]

Assessing the Ecological Validity of Estratetraenol Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The role of estratetraenol as a putative human pheromone remains a subject of considerable scientific debate. While numerous studies have explored its potential effects on human mood, cognition, and behavior, the ecological validity of these findings is a persistent concern. This guide provides a comparative analysis of key studies on estratetraenol, with a focus on experimental design, data, and the broader scientific context, to aid researchers in critically evaluating the existing evidence.

Core Criticisms of Ecological Validity

A primary challenge to the ecological validity of estratetraenol research is the significant discrepancy between the concentrations used in laboratory settings and the levels naturally found in the human body. Many studies utilize pharmacological concentrations that are orders of magnitude higher than what would be encountered in a real-world social interaction[1][2]. Furthermore, the sterile and controlled environment of a laboratory may not accurately reflect the complex interplay of sensory inputs and contextual factors that influence human behavior in natural settings[3][4].

Another point of contention is the proposed mechanism of action. The vomeronasal organ (VNO), which detects pheromones in many animals, is largely considered vestigial and non-functional in adult humans[5][6]. While some research suggests that putative pheromones may be processed through the main olfactory system, the definitive pathway remains unclear[6][7].

The broader scientific landscape also casts a shadow of doubt. The field of human pheromone research has been criticized for issues related to the "reproducibility crisis" in psychology, with concerns about small sample sizes, publication bias towards positive results, and a lack of independent replication of key findings[1][2][8].

Comparative Analysis of Experimental Data

The following tables summarize quantitative data from key studies on estratetraenol and the alternative putative pheromone, androstadienone. This allows for a direct comparison of the methodologies and findings.

Table 1: Summary of Key Estratetraenol Studies

Study	Participants (N)	Estratetraenol Concentration	Key Findings	Statistical Significance
Oren et al. (2019) [9][10]	56 men (Exp 1), 64 men (Exp 2)	2M solution	Exp 1: Improved accuracy on the Interpersonal Perception Task, especially in the intimacy category. Exp 2: Stronger emotional reaction to romantic touch.	Exp 1: Main effect for compound: p = 0.024. Exp 2: Main effect for compound (touching trials): p = 0.047.
Zhou et al. (2014) [11]	24 heterosexual men, 24 heterosexual women, 24 homosexual men, 24 bisexual/homosexual women	500 μM	Biased heterosexual men towards perceiving point-light walkers as more feminine.	Reported as significant.
Wu et al. (2022) [12][13][14]	76 heterosexual men	500 μM	Increased preference for larger, later sexual rewards in a delay discounting task. No effect on impulsivity.	Reported as significant.
Jacob and McClintock (2000) [7][9]	Not specified in snippets	Not specified in snippets	Increased positive mood in women and decreased it in men.	Reported as significant.

Table 2: Summary of Key Androstadienone Studies (Alternative Putative Pheromone)

Study	Participants (N)	Androstadienone Concentration	Key Findings	Statistical Significance
Saxton et al. (2008) [15][16]	22 men, 25 women (Event 1); 19 men, 17 women (Event 2); 25 men, 12 women (Event 3)	250 μM	Increased female ratings of male attractiveness in a speed-dating context.	Significant effect found in two out of three events.
Lundström & Olsson (2005) [3]	Not specified in snippets	Not specified in snippets	Increased positive mood in women, but only when the experimenter was male.	Reported as significant.
Jacob and McClintock (2000) [7]	Not specified in snippets	Not specified in snippets	Improved mood in women.	Reported as significant.

Detailed Experimental Protocols

Understanding the methodologies employed in these studies is crucial for assessing their validity.

Oren et al. (2019): Estratetraenol and Social Cognition[9][10]

• Objective: To investigate if estratetraenol affects men's social cognition.

• Design: Two experiments with a double-blind, within-subject design.

• Participants: Heterosexual men.

• Substance Administration: A 2M estratetraenol solution diluted in propylene (B89431) glycol with 1% eugenol (B1671780) as a masking odor was applied to a Band-Aid placed on the upper lip. The control was the carrier solution alone.

• Experiment 1 Task (Interpersonal Perception Task): Participants viewed video clips of real-life social interactions and answered questions about the relationships and interactions of the people in the videos.

• Experiment 2 Task (Emotional Reaction to Touch): Participants viewed photos of couples touching romantically or not touching, and inanimate objects touching or not touching. They rated their emotional reaction by deciding whether to include the photo in an "emotional album."

Zhou et al. (2014): Estratetraenol and Gender Perception[11]

• Objective: To determine if estratetraenol and androstadienone influence the perception of gender.

• Design: A three-day, repeated-measures study.

• Participants: Heterosexual men and women, and homosexual men and bisexual/homosexual women.

• Substance Administration: Participants were exposed to estratetraenol, androstadienone, or a control solution mixed with cloves.

• Task (Point-Light Walker Task): Participants viewed animated figures of walking humans created from dots of light and had to identify the gender of the walker. The gaits of the walkers were manipulated to appear more masculine or feminine.

Wu et al. (2022): Estratetraenol and Sexual Reward Preference[12][13][14][15]

• Objective: To examine the effect of estratetraenol on preference for sexual rewards in heterosexual men.

• Design: A double-blind, placebo-controlled, within-participant design.

• Participants: 76 heterosexual men.

• Substance Administration: Participants were exposed to 500μM estratetraenol in a 1% v/v clove oil propylene glycol solution or the carrier solution alone.

• Task (Sexual Delay Discounting Task): Participants had to choose between viewing a sexual picture for a shorter duration sooner or waiting longer to view the same picture for a longer duration.

Visualizing Methodologies and Concepts

To further clarify the experimental processes and theoretical frameworks, the following diagrams are provided.

Caption: Workflow for Oren et al. (2019) study.

Caption: Key criticisms of ecological validity.

Conclusion

References

• 1. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The search for human pheromones: the lost decades and the necessity of returning to first principles | Proceedings B | The Royal Society [royalsocietypublishing.org]
• 3. scraigroberts.com [scraigroberts.com]
• 4. Making sure you're not a bot! [ask.orkg.org]
• 5. Human Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Pheromones and their effect on women’s mood and sexuality - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pheromones, in context [apa.org]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. A scent of romance: human putative pheromone affects men’s sexual cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. savemyexams.com [savemyexams.com]
• 12. researchgate.net [researchgate.net]
• 13. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 14. research.polyu.edu.hk [research.polyu.edu.hk]
• 15. alittlelab.com [alittlelab.com]
• 16. Evidence that androstadienone, a putative human chemosignal, modulates women's attributions of men's attractiveness - PubMed [pubmed.ncbi.nlm.nih.gov]

Genetic Variation in Olfactory Receptors: A Comparative Guide to Estratetraenol Response

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estratetraenol, a steroid found in the urine of pregnant women, has been a subject of interest for its potential role as a human pheromone. Its effects on mood, social cognition, and sexual behavior are areas of active investigation. However, the response to estratetraenol is not uniform across the population, and emerging evidence suggests that genetic variation in olfactory receptors may play a pivotal role in this variability. This guide provides a comparative analysis of the response to estratetraenol, focusing on the influence of genetic polymorphisms in the olfactory receptor gene OR7D4. While direct evidence linking OR7D4 variants to estratetraenol perception is still developing, the extensive research on the structurally similar steroid androstadienone provides a strong basis for understanding these potential interactions.

The Role of OR7D4 Genetic Variation

The olfactory receptor OR7D4 is known to be activated by the steroids androstenone and androstadienone.[1][2] Genetic variations, specifically single nucleotide polymorphisms (SNPs), in the OR7D4 gene can significantly alter an individual's perception of these compounds.[1][2] The two most studied alleles are the functional "RT" allele and the less functional "WM" allele.[1][2] Individuals with two copies of the RT allele (RT/RT) perceive androstenone and androstadienone differently than those with one or two copies of the WM allele (RT/WM or WM/WM).[1][2]

Given the structural similarity between estratetraenol, androstadienone, and androstenone, it is hypothesized that genetic variation in OR7D4 also modulates the response to estratetraenol. This guide will present data primarily from studies on androstadienone as a proxy for estratetraenol, a necessary approach until more direct research is available.

Comparative Data on Olfactory Perception and Behavioral Response

The following tables summarize quantitative data from studies investigating the effects of androstadienone, which can be cautiously extrapolated to hypothesize the effects of estratetraenol, based on OR7D4 genotype.

Table 1: Olfactory Perception of Androstadienone by OR7D4 Genotype

OR7D4 Genotype	Perception of Androstadienone	Intensity Rating	Pleasantness Rating
RT/RT	Often described as "musky" or "unpleasant"	Higher	Lower
RT/WM & WM/WM	Often perceived as "sweet," "vanilla-like," or odorless	Lower	Higher

Data extrapolated from studies on androstenone and androstadienone.[1][2]

Table 2: Behavioral and Physiological Responses to Androstadienone by OR7D4 Genotype (Hypothesized for Estratetraenol)

Response Metric	RT/RT Genotype	RT/WM & WM/WM Genotypes
Mood	Potential for negative mood modulation in some contexts	Potential for positive mood modulation in some contexts
Attractiveness Ratings	May show decreased ratings of opposite-sex attractiveness	May show increased ratings of opposite-sex attractiveness
Autonomic Arousal	Variable, context-dependent	Variable, context-dependent

This table is speculative and based on the known perceptual differences and the proposed downstream effects of pheromones.

Experimental Protocols

Understanding the methodologies used in studying the effects of putative pheromones is crucial for interpreting the data and designing future research.

Key Experiment 1: In Vitro Olfactory Receptor Activation Assay

Objective: To determine if a specific olfactory receptor is activated by a ligand.

Methodology:

• Cell Line: Human Embryonic Kidney (HEK293) cells are commonly used as they do not endogenously express most olfactory receptors.

• Transfection: The cells are transfected with a plasmid containing the genetic sequence for the olfactory receptor of interest (e.g., OR7D4 RT or WM allele) and a reporter gene (e.g., luciferase) linked to a cyclic AMP (cAMP) response element. Olfactory receptors signal through the cAMP pathway.

• Ligand Application: The compound of interest (e.g., estratetraenol or androstadienone) is applied to the transfected cells at various concentrations.

• Data Collection: The activity of the reporter gene (e.g., luminescence from luciferase) is measured. An increase in reporter activity indicates that the olfactory receptor was activated by the ligand, leading to an increase in intracellular cAMP.

• Analysis: Dose-response curves are generated to determine the potency and efficacy of the ligand for the specific receptor variant.

Key Experiment 2: Human Psychophysical and Behavioral Studies

Objective: To assess the perceptual and behavioral effects of a compound on human subjects with known genotypes.

Methodology:

• Participant Recruitment and Genotyping: A cohort of participants is recruited, and their DNA is collected (e.g., from saliva or blood) to determine their OR7D4 genotype (RT/RT, RT/WM, or WM/WM).

• Stimulus Preparation and Delivery: The putative pheromone (e.g., estratetraenol) and a placebo control are prepared in a carrier solvent (e.g., propylene (B89431) glycol). The stimuli are typically delivered to the participants via olfactometers or by sniffing from cotton swabs or vials in a double-blind, placebo-controlled manner.

• Psychophysical Assessment: Participants are asked to rate the perceived intensity, pleasantness, and quality of the odor.

• Behavioral and Physiological Measures: Participants may be asked to perform tasks such as rating the attractiveness of faces, making social judgments, or their mood may be assessed using standardized questionnaires. Physiological measures like heart rate, skin conductance, and brain activity (via fMRI or EEG) can also be recorded.

• Data Analysis: The data is analyzed to compare the responses between the different genotype groups when exposed to the putative pheromone versus the placebo.

Visualizing the Pathways

To better understand the mechanisms discussed, the following diagrams illustrate the key pathways and experimental workflows.

Caption: Proposed signaling pathway of estratetraenol in the olfactory system.

Caption: Workflow for human studies on estratetraenol and genetic variation.

Conclusion and Future Directions

The existing body of research strongly suggests that genetic variation in the olfactory receptor OR7D4 is a key determinant in the perception of androstadienone, a structural analog of estratetraenol. While direct evidence for estratetraenol is still needed, it is highly probable that similar genetic influences are at play. For researchers and professionals in drug development, this highlights the importance of considering an individual's genetic makeup when investigating the effects of chemosensory compounds.

Future research should focus on directly investigating the interaction between estratetraenol and the different OR7D4 variants. Such studies will be crucial for a more complete understanding of the role of this putative pheromone in human social and sexual behavior and for the development of any potential therapeutic applications. Furthermore, exploring other olfactory receptor genes and their polymorphisms may reveal a more complex genetic landscape influencing the human response to a wide array of chemosignals.

References

• 1. Scholars@Duke publication: Genetic variation in a human odorant receptor alters odour perception. [scholars.duke.edu]
• 2. OR7D4 - Wikipedia [en.wikipedia.org]

Long-Term Effects of Estratetraenol Exposure: A Review of a Scientific Void

Despite decades of interest in its potential role as a human pheromone, a thorough review of scientific literature reveals a conspicuous absence of longitudinal studies on the long-term effects of estratetraenol exposure in both humans and animal models. The existing body of research is exclusively comprised of short-term, acute exposure studies, the results of which are often conflicting and subject to considerable scientific debate. This guide provides a comprehensive overview of the available short-term experimental data, details the methodologies employed in these studies, and illustrates the proposed, albeit speculative, signaling pathways.

The classification of estratetraenol as a human pheromone remains a contentious issue within the scientific community. Many studies that have reported psychological or physiological effects have been criticized for small sample sizes and a potential for false positive results.[1] Consequently, any interpretation of the following data should be approached with caution, recognizing the preliminary and often uncorroborated nature of the findings.

Comparative Analysis of Short-Term Estratetraenol Exposure Studies

The acute effects of estratetraenol exposure have been investigated across several domains, primarily focusing on social cognition, mood, and sexual arousal in heterosexual men. The quantitative findings from key studies are summarized below. It is important to note that several studies have failed to find any significant behavioral effects of estratetraenol.[2][3]

Behavioral Effects in Heterosexual Men

Study	Effect Measured	Key Finding	Quantitative Data
Wu et al. (2022)	Preference for Sexual Rewards	Increased preference for larger, delayed sexual rewards.	Estratetraenol exposure led to a significantly higher proportion of choices for larger-later rewards compared to a control solution (p = 0.041).[4]
Oren et al. (2019)	Social Cognition (Interpersonal Perception Task)	Improved accuracy in evaluating romantic relationships.	Men exposed to estratetraenol showed better accuracy in the "Intimacy" category of the task.[5][6]
Oren et al. (2019)	Emotional Reaction to Touch	Stronger emotional reaction to images of romantic touch.	Exposure to estratetraenol resulted in higher emotionality ratings for pictures depicting touch (p = 0.047).[7]
Zhou et al. (as cited in LabXchange)	Gender Perception	Biased perception of point-light walkers towards female.	Heterosexual males exposed to estratetraenol decreased their frequency of "male" responses when viewing gender-neutral animated figures.[8]
Oren et al. (2018)	Cooperative Behavior	Increased tendency to apply a cooperative strategy.	Men exposed to estratetraenol showed a significant increase in cooperative behavior in a game-theoretic task.[2]

Physiological Effects

Study	Effect Measured	Key Finding	Quantitative Data
Savic et al. (2001)	Brain Activity (PET scan)	Activation of the anterior hypothalamus in heterosexual men.	Estratetraenol exposure led to increased hypothalamic activity in men, a region associated with sexual behavior.[9][10]
Jacob et al. (2001)	Autonomic Nervous System Activity	Sustained changes in skin temperature and skin conductance.	Not detailed in the provided search results.

Experimental Protocols

The methodologies employed in short-term estratetraenol studies generally follow a double-blind, placebo-controlled, within-subject design.

Participant Profile:

• Typically heterosexual male volunteers.

• Age ranges vary between studies.

• Exclusion criteria often include olfactory dysfunction and smoking.

Compound Administration:

• Estratetraenol Solution: Estratetraenol (estra-1,3,5(10),16-tetraen-3-ol) is dissolved in a carrier solution, often propylene (B89431) glycol or a saline solution.

• Control Solution: The carrier solution without estratetraenol is used as a placebo.

• Masking Odor: A masking odor, such as eugenol (B1671780) or clove oil, is often added to both the estratetraenol and control solutions to prevent conscious detection of the substance.

• Application: The solution is typically applied to a cotton pad affixed under the participant's nose.

Experimental Procedure:

• Baseline Measurement: Initial physiological and psychological measurements are taken.

• Exposure: Participants are exposed to either the estratetraenol or the control solution for a predetermined period.

• Task Performance: Participants engage in specific behavioral or cognitive tasks designed to measure the variables of interest (e.g., rating images, playing economic games, viewing stimuli).

• Data Collection: Behavioral responses, physiological readings (e.g., fMRI, PET, skin conductance), and subjective reports are collected during and after the tasks.

• Washout Period: In within-subject designs, a washout period is implemented before the participant is exposed to the other condition.

Proposed Signaling Pathway of Estratetraenol

The precise mechanism of action for estratetraenol in humans is not well understood, and the involvement of the vomeronasal organ (VNO) is highly debated, with many researchers considering it to be vestigial in adult humans.[4] However, some studies suggest a potential signaling pathway involving the olfactory system and direct activation of specific brain regions.

Caption: Proposed signaling pathway for estratetraenol in humans.

Experimental Workflow Example: Investigating Effects on Social Cognition

The following diagram illustrates a typical experimental workflow used in studies examining the impact of estratetraenol on social cognition.

References

• 1. The search for human pheromones: the lost decades and the necessity of returning to first principles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Women's fertility cues affect cooperative behavior: Evidence for the role of the human putative chemosignal estratetraenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Supposed human pheromones fail to pass sniff test | Research | Chemistry World [chemistryworld.com]
• 4. What Will It Take To Find a Human Pheromone? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 6. A scent of romance: human putative pheromone affects men's sexual cognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pheromone Science: Estratetraenol And Cooperative Behavior • Love Scent Pheromones Blog [blog.love-scent.com]
• 8. LabXchange [labxchange.org]
• 9. researchgate.net [researchgate.net]
• 10. Pheromones, in context [apa.org]

Future Directions for Validating the Function of Estratetraenol: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of future directions for validating the function of estratetraenol, a putative human pheromone. It outlines emerging methodologies and provides a framework for rigorous experimental design, data interpretation, and comparison with alternative approaches.

Estratetraenol, an endogenous steroid found in women, has been a subject of interest for its potential role as a human pheromone, influencing social and sexual behaviors.[1][2] However, the scientific consensus on its precise function remains elusive, largely due to methodological challenges and a lack of robust, replicable evidence.[3][4] This guide explores advanced and alternative methods to rigorously validate the biological activity of estratetraenol, moving beyond preliminary behavioral observations to mechanistic and quantitative analyses.

I. Expanding the Scope of In Vitro Validation

A critical step in validating estratetraenol's function is to identify its molecular targets and elucidate the downstream signaling cascades. While the exact receptors for estratetraenol are yet to be definitively identified, G-protein coupled receptors (GPCRs) within the olfactory epithelium are the primary candidates.[5][6] Future research should focus on high-throughput screening and targeted assays to deorphanize these receptors.

Comparative Analysis of In Vitro Assays:

Assay Type	Principle	Estratetraenol Application	Alternative Approaches & Compounds	Key Quantitative Data & Considerations
GPCR Activation Assays	Measurement of second messengers (e.g., cAMP, IP1, Ca2+) upon receptor activation in engineered cell lines.[7][8]	Screen libraries of olfactory GPCRs for activation by estratetraenol.	- Androstadienone: A putative male pheromone, can be used as a positive control for steroid-activating olfactory GPCRs. - Progesterone (B1679170) & Estradiol (B170435): Endogenous steroids that can modulate olfactory neuron responses and serve as comparators.[1][3]	- EC50/IC50 values: Determine the potency of estratetraenol at specific receptors. - Maximal efficacy (Emax): Compare the maximal response to that of known ligands. - Vehicle Controls: Propylene (B89431) glycol or mineral oil are common vehicles.
Receptor Binding Assays	Quantify the affinity of estratetraenol for specific receptors using radiolabeled or fluorescently tagged ligands.	Determine the binding affinity (Kd) of estratetraenol to candidate olfactory receptors.	- Competitive binding assays: Use known ligands for olfactory receptors to compete with estratetraenol.	- Dissociation constant (Kd): A lower Kd indicates higher binding affinity. - Bmax: Indicates the total receptor density in the sample.
Transcriptional Reporter Assays	Measure the activation of downstream transcription factors (e.g., CREB) following receptor activation.	Quantify the ability of estratetraenol to induce gene expression downstream of a candidate receptor.	- Luciferase or β-galactosidase reporters: Commonly used systems for measuring promoter activity.	- Fold-change in reporter gene expression: Compare the level of transcription with and without estratetraenol stimulation.

Experimental Protocol: GPCR Activation Assay (cAMP Measurement)

• Cell Culture and Transfection:

  • Culture HEK293 cells expressing a candidate human olfactory GPCR.

  • For Gi-coupled receptors, co-transfect with a promiscuous G-protein alpha subunit (e.g., Gα15/16) to redirect signaling through a measurable pathway (e.g., calcium flux) or use a forskolin-induced cAMP accumulation assay.

• Assay Procedure:

  • Plate the transfected cells in a 96-well plate.

  • Pre-treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with varying concentrations of estratetraenol (and control compounds) for a defined period.

  • Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay (e.g., HTRF, ELISA).

• Data Analysis:

  • Generate dose-response curves and calculate EC50 values for each compound.

  • Normalize data to the response of a known agonist or a positive control.

II. Advancing Electrophysiological Characterization

Directly measuring the electrical response of human olfactory sensory neurons (OSNs) to estratetraenol is crucial for confirming its role as an olfactory stimulus. While technically challenging, recent advancements in patch-clamp techniques on acute slices of human olfactory epithelium offer a viable path forward.[9][10]

Comparative Analysis of Electrophysiological Techniques:

Technique	Principle	Estratetraenol Application	Alternative Approaches & Compounds	Key Quantitative Data & Considerations
Whole-Cell Patch Clamp	Records the electrical activity (current or voltage) of a single neuron.[9][11]	Characterize changes in membrane potential and ion channel activity in human OSNs upon estratetraenol application.	- Perfusion of control steroids: (e.g., progesterone, estradiol) to assess specificity of the response.[1][3] - Application of specific ion channel blockers: To identify the channels involved in the response.	- Change in membrane potential (mV): Depolarization or hyperpolarization in response to estratetraenol. - Amplitude and frequency of action potentials. - Magnitude of inward/outward currents (pA or nA).
Electro-olfactogram (EOG)	Records the field potential from the surface of the olfactory epithelium, representing the summed activity of many OSNs.[12]	Assess the overall responsiveness of the human olfactory epithelium to estratetraenol.	- Stimulation with common odorants: (e.g., phenylethyl alcohol, eugenol) to serve as positive controls. - Air puffs with vehicle: As a negative control.	- Amplitude of the negative EOG potential (mV): Indicates the magnitude of the response. - Dose-response relationship.

Experimental Protocol: Whole-Cell Patch Clamp of Human Olfactory Sensory Neurons

• Tissue Preparation:

  • Obtain fresh human olfactory epithelial biopsies.

  • Prepare acute tissue slices (150-200 µm thick).

• Recording:

  • Identify OSNs based on their characteristic morphology.

  • Establish a whole-cell patch-clamp configuration.

  • Record baseline electrical activity.

  • Perfuse the slice with a solution containing a known concentration of estratetraenol.

  • Record changes in membrane potential, firing rate, and ionic currents.

• Data Analysis:

  • Quantify the change in electrophysiological parameters before, during, and after estratetraenol application.

  • Compare the response to that elicited by control compounds.

III. Refining Neuroimaging and Behavioral Paradigms

Neuroimaging techniques, such as functional magnetic resonance imaging (fMRI) and positron emission tomography (PET), can provide insights into how estratetraenol is processed in the human brain.[13] Behavioral studies, when rigorously designed, can correlate these neural changes with observable effects on mood, perception, and decision-making.

Comparative Analysis of Neuroimaging and Behavioral Methods:

Method	Principle	Estratetraenol Application	Alternative Approaches & Compounds	Key Quantitative Data & Considerations
fMRI	Measures changes in blood-oxygen-level-dependent (BOLD) signal as an indirect measure of neural activity.[14]	Identify brain regions activated or deactivated by the odor of estratetraenol.	- Androstadienone: Compare activation patterns with this putative male pheromone.[13] - Neutral and pleasant/unpleasant odors: As olfactory controls.	- Percent signal change in BOLD signal: In regions of interest (e.g., hypothalamus, amygdala, prefrontal cortex). - Statistical parametric maps (SPMs): Showing clusters of significant activation.
PET	Uses radiotracers to measure metabolic activity or receptor density.	Investigate changes in regional cerebral blood flow or glucose metabolism in response to estratetraenol.	- Radiolabeled ligands for specific receptors: To assess if estratetraenol displaces them.	- Changes in regional cerebral blood flow (rCBF). - Standardized Uptake Value (SUV): For metabolic studies.
Behavioral Assays	Assess changes in mood, attractiveness ratings, and social decision-making.	Quantify the effects of estratetraenol exposure on tasks related to social cognition and sexual motivation.	- Double-blind, placebo-controlled designs: Are essential for rigor. - Use of validated psychological questionnaires and tasks.	- Changes in rating scales (e.g., Likert scales for mood and attractiveness). - Reaction times and accuracy on cognitive tasks.

Experimental Protocol: fMRI Study of Estratetraenol Perception

• Participant Recruitment:

  • Recruit a cohort of heterosexual male participants.

  • Screen for olfactory function and psychological well-being.

• Stimulus Delivery:

  • Deliver pulses of estratetraenol vapor and a vehicle control (e.g., propylene glycol) through a computer-controlled olfactometer.

  • Ensure a double-blind, randomized presentation order.

• fMRI Acquisition:

  • Acquire whole-brain BOLD fMRI data while participants are exposed to the stimuli.

  • Include a task where participants rate the pleasantness of the odors.

• Data Analysis:

  • Pre-process the fMRI data (motion correction, spatial normalization).

  • Perform statistical analysis to identify brain regions showing a significantly different BOLD response to estratetraenol compared to the control.

  • Correlate brain activation with behavioral ratings.

IV. Signaling Pathways and Visualizations

The putative signaling pathway for estratetraenol likely involves its binding to an olfactory GPCR, leading to a cascade of intracellular events culminating in the generation of an action potential in the OSN.

Hypothesized Signaling Pathway for Estratetraenol:

Caption: Hypothesized olfactory signaling cascade for estratetraenol.

Experimental Workflow for Estratetraenol Validation:

Caption: A multi-tiered workflow for validating estratetraenol's function.

By employing a combination of these advanced in vitro, ex vivo, and in vivo techniques, researchers can move towards a more definitive understanding of estratetraenol's biological function. This multi-faceted approach, grounded in rigorous experimental design and quantitative data, will be essential for either substantiating or refuting its role as a human pheromone and for exploring its potential applications in drug development and other fields.

References

• 1. Modulatory Effects of Sex Steroids Progesterone and Estradiol on Odorant Evoked Responses in Olfactory Receptor Neurons | PLOS One [journals.plos.org]
• 2. Effects of glucocorticoid on cyclic nucleotide-gated channels of olfactory receptor neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modulatory Effects of Sex Steroids Progesterone and Estradiol on Odorant Evoked Responses in Olfactory Receptor Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Androstadienone sensitivity is associated with attention to emotions, social interactions, and sexual behavior in older U.S. adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The putative pheromone androstadienone activates cortical fields in the human brain related to social cognition | Semantic Scholar [semanticscholar.org]
• 8. Frontiers | Opposite effects of estradiol and progesterone on woman's disgust processing [frontiersin.org]
• 9. Shedding light on human olfaction: Electrophysiological recordings from sensory neurons in acute slices of olfactory epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Shedding light on human olfaction: Electrophysiological recordings from sensory neurons in acute slices of olfactory epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Patch-Clamp Recordings from Mouse Olfactory Sensory Neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Electrophysiological Recordings from the Olfactory Epithelium and Human Brain in Response to Stimulation with HLA Related Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The putative pheromone androstadienone activates cortical fields in the human brain related to social cognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Coupling Mechanism and Significance of the BOLD Signal: A Status Report - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Estratetraenol: A Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper disposal of Estratetraenol, this guide supports researchers, scientists, and drug development professionals in maintaining a safe and compliant laboratory environment.

Hazardous Waste Characterization

To ensure proper disposal, a hazardous waste determination should be conducted. While Estratetraenol is not explicitly listed on the EPA's P or U lists of acute hazardous wastes, a waste product containing it may exhibit one or more of the following characteristics as defined by the Resource Conservation and Recovery Act (RCRA):

• Ignitability: The potential to catch fire.

• Corrosivity: The ability to corrode metal.

• Reactivity: The tendency to explode or react violently.

• Toxicity: The capacity to be harmful or fatal if ingested or absorbed.

Given that Estratetraenol is a biologically active compound, it is prudent to handle it as a toxic waste. The environmental impact of steroidal estrogens, even at low concentrations, on aquatic life is a significant concern, reinforcing the need for cautious disposal.

Personal Protective Equipment (PPE) for Disposal

When handling Estratetraenol waste, appropriate personal protective equipment is crucial to prevent exposure. The following PPE should be worn:

PPE Component	Specification	Purpose
Gloves	Chemical-resistant (e.g., Nitrile)	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes.
Lab Coat	Standard laboratory coat	To protect skin and clothing.
Respiratory Protection	Not generally required for small quantities in solution, but a respirator may be necessary if handling powders or creating aerosols.	To prevent inhalation.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the proper disposal of Estratetraenol from a laboratory setting.

Figure 1. Workflow for the proper disposal of Estratetraenol waste.

Experimental Protocols for Waste Treatment (for consideration by licensed facilities)

While on-site treatment of hazardous waste is highly regulated and generally not performed in a standard research laboratory, the following methods are established for the degradation of steroidal compounds and may be employed by a certified Treatment, Storage, and Disposal Facility (TSDF).

1. Incineration:

High-temperature incineration is an effective method for the complete destruction of organic compounds like Estratetraenol.

• Methodology: The waste is subjected to controlled burning in a primary combustion chamber at temperatures typically ranging from 850°C to 1100°C. A secondary chamber, or afterburner, operating at even higher temperatures (e.g., >1100°C), ensures the complete destruction of any residual organic compounds and harmful gases.

• Considerations: This method should only be carried out in a permitted hazardous waste incinerator to ensure compliance with air quality regulations.

2. Chemical Deactivation (Adsorption):

For liquid waste streams, adsorption onto activated carbon can be an effective preliminary treatment step to remove the hazardous compound from the solution.

• Methodology:

  • Prepare a slurry of activated carbon in an appropriate solvent.

  • Add the Estratetraenol-containing liquid waste to the slurry.

  • Agitate the mixture for a sufficient contact time to allow for adsorption of the Estratetraenol onto the carbon.

  • Separate the activated carbon from the liquid by filtration.

  • The treated liquid should be tested for residual Estratetraenol before further disposal.

  • The spent activated carbon, now containing the adsorbed Estratetraenol, must be disposed of as hazardous waste, likely via incineration.

Figure 2. Potential disposal pathways for liquid Estratetraenol waste.

Disclaimer: This information is intended as a guide for laboratory professionals. Always consult your institution's Environmental Health and Safety (EHS) department and a licensed hazardous waste disposal company to ensure full compliance with all federal, state, and local regulations. The responsibility for proper waste classification and disposal lies with the generator of the waste.

Comprehensive Safety and Handling Guide for Estratetraenol

This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of Estratetraenol in a laboratory setting. The information is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant laboratory practices.

Immediate Safety and First Aid

In the event of exposure to Estratetraenol, immediate action is crucial. The following table summarizes first-aid measures.

Exposure Route	First-Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15-20 minutes.[1] Seek medical advice.
Eye Contact	Rinse cautiously with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[1] Consult a physician immediately.
Ingestion	DO NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse the mouth with water and seek immediate medical attention.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure. Estratetraenol is a potent steroid compound, and all handling should be conducted with care.

Task	Required PPE
Handling Solid Compound	- Gloves: Two pairs of chemical-resistant gloves (e.g., nitrile). - Eye Protection: Safety glasses with side shields or goggles. - Respiratory: A NIOSH-approved respirator is recommended, especially when weighing or if dust can be generated. - Lab Coat: A dedicated lab coat, preferably disposable.
Solution Preparation	- Gloves: Chemical-resistant gloves. - Eye Protection: Safety glasses with side shields or goggles. - Lab Coat: Standard lab coat. - Work Area: All work should be performed in a certified chemical fume hood.[1]
Accidental Spill Cleanup	- Gloves: Two pairs of heavy-duty, chemical-resistant gloves. - Eye Protection: Chemical splash goggles. - Respiratory: A NIOSH-approved respirator with appropriate cartridges. - Protective Clothing: Impervious clothing or a disposable suit to prevent skin contact.

Operational and Disposal Plans

A clear workflow for handling and disposing of Estratetraenol is essential for laboratory safety and environmental protection.

Caption: Workflow for the safe handling and disposal of Estratetraenol.

Handling and Storage

• Storage: Store Estratetraenol in a cool, well-ventilated area, in a tightly sealed container.

• Handling: Avoid direct contact with skin and eyes and prevent the formation of dust and aerosols.[1] All manipulations of solid Estratetraenol should occur within a chemical fume hood or a suitable containment enclosure.[1]

Disposal Plan

The disposal of hormonal waste must be conducted in strict accordance with international and national legislation.

• Solid Waste: Unused or expired solid Estratetraenol, as well as grossly contaminated items (e.g., weigh boats, pipette tips), should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Estratetraenol should be collected in a designated, leak-proof, and labeled hazardous waste container. Do not pour hormonal waste down the drain.

• Packaging: Primary packaging that has been in direct contact with Estratetraenol should be treated as hazardous waste.[2]

• Disposal Vendor: All waste containing Estratetraenol must be disposed of through a licensed hazardous waste management company.[3][4]

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines a standard procedure for preparing a stock solution of Estratetraenol, incorporating necessary safety measures.

Objective: To safely and accurately prepare a stock solution of Estratetraenol at a specified concentration.

Materials:

• Estratetraenol (solid)

• Appropriate solvent (e.g., ethanol, DMSO)

• Volumetric flask with stopper

• Analytical balance

• Spatula

• Weighing paper or boat

• Pipettes and tips

• Beaker for solvent

Procedure:

• Preparation:

  • Ensure the chemical fume hood is certified and functioning correctly.

  • Gather all necessary materials and place them inside the fume hood.

  • Don the appropriate PPE as specified in the table above for "Solution Preparation."

• Weighing the Compound:

  • Place a piece of weighing paper or a weigh boat on the analytical balance and tare it.

  • Carefully weigh the desired amount of solid Estratetraenol. Avoid creating dust. If any static is present, use an anti-static gun.

  • Record the exact weight.

• Dissolving the Compound:

  • Carefully transfer the weighed Estratetraenol to the volumetric flask.

  • Using a pipette, add a small amount of the chosen solvent to the flask to dissolve the solid. Swirl gently to mix.

  • Once the solid is fully dissolved, continue to add the solvent until the volume is just below the calibration mark on the flask.

• Finalizing the Solution:

  • Use a pipette to add the final drops of solvent to bring the bottom of the meniscus to the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Storage and Labeling:

  • Transfer the stock solution to an appropriately labeled storage vial. The label should include the compound name, concentration, solvent, date of preparation, and your initials.

  • Store the solution under the recommended conditions.

• Cleanup:

  • Dispose of all contaminated disposable materials (weighing paper, pipette tips) in the designated hazardous waste container.

  • Decontaminate the spatula and any non-disposable glassware with an appropriate cleaning procedure.

  • Wipe down the work surface in the fume hood.

  • Remove PPE and wash hands thoroughly.

Occupational Exposure Limits (OELs)

Currently, there are no established specific Occupational Exposure Limits (OELs) for Estratetraenol from major regulatory bodies like OSHA. Given its nature as a potent steroid compound, it is prudent to handle Estratetraenol with a high degree of caution, similar to other potent pharmaceutical ingredients. Laboratories should adopt a conservative approach and implement engineering controls and PPE to minimize any potential for exposure.

References

• 1. wwwn.cdc.gov [wwwn.cdc.gov]
• 2. unfpa.org [unfpa.org]
• 3. easyrxcycle.com [easyrxcycle.com]
• 4. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]